Cu(II)-Elesclomol

Core Science & Biosynthesis

The Core Mechanism of Cu(II)-Elesclomol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Elesclomol (B1671168) is a first-in-class investigational anti-cancer agent that has garnered significant interest due to its unique mechanism of action. It functions as a copper ionophore, selectively inducing high levels of oxidative stress within cancer cells, leading to their death. This technical guide provides a comprehensive review of the core mechanism of the Cu(II)-Elesclomol complex, detailing the signaling pathways, summarizing key quantitative data, and outlining the experimental protocols used to elucidate its activity.

Core Mechanism of Action: A Multi-faceted Approach to Inducing Cell Death

The primary mechanism of elesclomol's anticancer activity is intrinsically linked to its ability to bind with copper and transport it into the mitochondria, where it triggers a cascade of events culminating in cell death.[1][2] This process can be broken down into several key stages:

• Extracellular Complex Formation: Elesclomol binds with extracellular Cu(II) to form a lipophilic Cu(II)-Elesclomol complex.[3]

• Cellular Uptake and Mitochondrial Targeting: This complex readily traverses the cell membrane and selectively accumulates within the mitochondria.[2]

• Redox Cycling and ROS Generation: Inside the mitochondria, the ferredoxin 1 (FDX1) enzyme reduces Cu(II) to its more toxic cuprous state, Cu(I).[4] This redox cycling of copper is a pivotal event, leading to the generation of substantial amounts of reactive oxygen species (ROS).[5]

• Induction of Multiple Cell Death Pathways: The resulting overwhelming oxidative stress triggers at least three distinct, yet potentially interconnected, cell death pathways: apoptosis, cuproptosis, and ferroptosis.

The following diagram illustrates the overarching mechanism of Cu(II)-Elesclomol.

Caption: General mechanism of Cu(II)-Elesclomol action.

Quantitative Data Summary

The efficacy of elesclomol, both alone and in combination with other agents, has been quantified across various preclinical and clinical studies. The following tables summarize key findings.

Table 1: In Vitro Cytotoxicity of Elesclomol

Cell Line	Cancer Type	IC50 (nM)	Reference(s)
MCF-7	Breast Cancer	24	[6]
SK-MEL-5	Melanoma	110	[6]
HL-60	Acute Myeloid Leukemia	9	[6]
Hs249T	Melanoma	11	[7]
Cisplatin-Resistant Lung Cancer	Lung Cancer	5-10	[8]

Table 2: Phase II Clinical Trial in Metastatic Melanoma (Elesclomol + Paclitaxel (B517696) vs. Paclitaxel alone)

Parameter	Elesclomol + Paclitaxel	Paclitaxel Alone	p-value	Reference(s)
Number of Patients	53	28	-	[9]
Median Progression-Free Survival (days)	112	56	0.035	[9]
Response Rate	15%	3%	-	[9]
Median Overall Survival (months)	11.9	7.8	-	[9]

Table 3: Phase III SYMMETRY Clinical Trial in Metastatic Melanoma (Elesclomol + Paclitaxel vs. Paclitaxel alone)

Patient Subgroup (by baseline LDH)	Median Progression-Free Survival (Elesclomol + Paclitaxel)	Median Progression-Free Survival (Paclitaxel Alone)	Hazard Ratio	p-value	Reference(s)
All Patients	-	-	0.89	0.23	[10]
Normal LDH	3.7 months	2.1 months	0.76	0.0264	[11]
High LDH	1.8 months	1.9 months	1.13	0.4229	[11]

Detailed Signaling Pathways

Cuproptosis: A Copper-Dependent Cell Death

Elesclomol is a potent inducer of cuproptosis, a recently identified form of programmed cell death.[5] This pathway is initiated by the FDX1-mediated reduction of Cu(II) to Cu(I) in the mitochondria. The excess Cu(I) then directly binds to lipoylated components of the tricarboxylic acid (TCA) cycle, such as dihydrolipoamide (B1198117) S-acetyltransferase (DLAT).[12][13] This leads to the aggregation of these lipoylated proteins and the destabilization of iron-sulfur (Fe-S) cluster proteins, resulting in proteotoxic stress and ultimately, cell death.[12]

Caption: Elesclomol-induced cuproptosis pathway.

Ferroptosis: Iron-Dependent Cell Death

In addition to cuproptosis, Cu(II)-Elesclomol can induce ferroptosis, particularly in colorectal cancer cells.[14] This pathway involves the degradation of the copper transporter ATP7A, leading to intracellular copper retention and increased ROS.[14] This surge in oxidative stress promotes the degradation of the cystine/glutamate antiporter SLC7A11, which in turn depletes glutathione (B108866) (GSH) and inactivates glutathione peroxidase 4 (GPX4).[3][15] The loss of GPX4 activity leads to the accumulation of lipid peroxides and subsequent ferroptotic cell death.

Caption: Elesclomol-induced ferroptosis pathway.

Resistance Mechanism: The NAC1/HIF-1α/PDK3 Axis

A key mechanism of resistance to elesclomol involves a metabolic switch from oxidative phosphorylation to glycolysis, which is often observed in hypoxic tumors.[16] The nuclear protein Nucleus accumbens-1 (NAC1) plays a crucial role in this process by inducing the expression of pyruvate (B1213749) dehydrogenase kinase 3 (PDK3) through hypoxia-inducible factor 1-alpha (HIF-1α).[17] PDK3 then inactivates pyruvate dehydrogenase (PDH), a key enzyme that links glycolysis to the TCA cycle.[17] This suppression of mitochondrial respiration reduces the cancer cell's reliance on the electron transport chain, thereby diminishing the ROS-generating capacity and efficacy of elesclomol.

Caption: NAC1/HIF-1α/PDK3 resistance pathway.

Key Experimental Protocols

Cellular Reactive Oxygen Species (ROS) Assay

This protocol is used to quantify the intracellular ROS levels upon treatment with Cu(II)-Elesclomol.

• Principle: The cell-permeable dye 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA) is deacetylated by intracellular esterases to the non-fluorescent DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF).[18]

• Reagents:

  • DCFH-DA stock solution (e.g., 10 mM in DMSO).[19]

  • Cell culture medium (e.g., DMEM).

  • Phosphate-buffered saline (PBS).

• Procedure (for adherent cells):

  • Seed cells in a multi-well plate and allow them to adhere overnight.[19]

  • Treat cells with Cu(II)-Elesclomol or vehicle control for the desired time.

  • Remove the treatment medium and wash the cells with warm PBS or medium.[19]

  • Prepare a working solution of DCFH-DA (typically 10-50 µM) in pre-warmed serum-free medium.[20]

  • Incubate the cells with the DCFH-DA working solution for 30-45 minutes at 37°C in the dark.[19][20]

  • Wash the cells with PBS to remove excess dye.[19]

  • Measure the fluorescence intensity using a fluorescence microscope or a microplate reader (excitation ~485 nm, emission ~530 nm).[18]

• Data Analysis: The fluorescence intensity is proportional to the amount of ROS. Results are often expressed as a fold change relative to the vehicle-treated control cells.

Mitochondrial Membrane Potential Assay

This assay is employed to assess the impact of Cu(II)-Elesclomol on mitochondrial integrity, a key event in apoptosis.

• Principle: The lipophilic cationic fluorescent dye JC-1 is used to monitor mitochondrial membrane potential (ΔΨm). In healthy cells with a high ΔΨm, JC-1 accumulates in the mitochondria and forms red fluorescent aggregates. In apoptotic cells with a low ΔΨm, JC-1 remains in the cytoplasm as green fluorescent monomers. A decrease in the red/green fluorescence intensity ratio indicates mitochondrial depolarization.[21]

• Reagents:

  • JC-1 staining solution.

  • Assay buffer.

  • CCCP (a positive control for mitochondrial depolarization).

• Procedure:

  • Treat cells with Cu(II)-Elesclomol or controls.

  • Resuspend the cells in a buffer containing the JC-1 probe (e.g., 2 µmol/L).[22]

  • Incubate for 10-30 minutes at 37°C.[22]

  • Analyze the cells by flow cytometry, measuring both green (e.g., FITC channel) and red (e.g., PE channel) fluorescence.[21]

• Data Analysis: The ratio of red to green fluorescence is calculated. A decrease in this ratio in treated cells compared to control cells signifies a loss of mitochondrial membrane potential.

Conclusion

The Cu(II)-Elesclomol complex represents a sophisticated anti-cancer strategy that exploits the unique metabolic vulnerabilities of tumor cells. By acting as a copper ionophore that targets the mitochondria, it induces massive oxidative stress, leading to cell death through multiple pathways including apoptosis, cuproptosis, and ferroptosis. Understanding these intricate mechanisms, supported by quantitative data and robust experimental methodologies, is crucial for the ongoing development and potential clinical application of elesclomol and other agents in its class. The identification of resistance pathways, such as the NAC1/HIF-1α/PDK3 axis, further provides a rationale for patient stratification and the development of combination therapies to enhance its therapeutic efficacy.

References

• 1. Elesclomol, a copper-transporting therapeutic agent targeting mitochondria: from discovery to its novel applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The oncology drug elesclomol selectively transports copper to the mitochondria to induce oxidative stress in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel insights into anticancer mechanisms of elesclomol: More than a prooxidant drug - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. mdpi.com [mdpi.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. Mitochondrial Electron Transport Is the Cellular Target of the Oncology Drug Elesclomol - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Phase II, randomized, controlled, double-blinded trial of weekly elesclomol plus paclitaxel versus paclitaxel alone for stage IV metastatic melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Final results of phase III SYMMETRY study: randomized, double-blind trial of elesclomol plus paclitaxel versus paclitaxel alone as treatment for chemotherapy-naive patients with advanced melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A Phase II Evaluation of Elesclomol Sodium and Weekly Paclitaxel in the Treatment of Recurrent or Persistent Platinum-Resistant Ovarian, Fallopian Tube or Primary Peritoneal Cancer: an NRG Oncology/Gynecologic Oncology Group Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Elesclomol induces copper-dependent ferroptosis in colorectal cancer cells via degradation of ATP7A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Elesclomol induces copper‐dependent ferroptosis in colorectal cancer cells via degradation of ATP7A - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Silencing of NAC1 Expression Induces Cancer Cells Oxidative Stress in Hypoxia and Potentiates the Therapeutic Activity of Elesclomol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Silencing of NAC1 Expression Induces Cancer Cells Oxidative Stress in Hypoxia and Potentiates the Therapeutic Activity of Elesclomol - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Video: Detection of Total Reactive Oxygen Species in Adherent Cells by 2',7'-Dichlorodihydrofluorescein Diacetate Staining [jove.com]
• 20. DCFDA / H2DCFDA - Cellular ROS Assay Kit Protocol [hellobio.com]
• 21. Mitochondrial Membrane Potential Assay Kit (with JC-1) - Elabscience® [elabscience.com]
• 22. aacrjournals.org [aacrjournals.org]

Synthesis and Characterization of Cu(II)-Elesclomol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Elesclomol (B1671168), a potent anticancer agent, exerts its therapeutic effects through the formation of a complex with copper (II) ions. This complex acts as a copper ionophore, disrupting cellular homeostasis and inducing cell death through mechanisms including oxidative stress and the novel pathway of cuproptosis. This technical guide provides a comprehensive overview of the synthesis and characterization of the Cu(II)-Elesclomol complex, offering detailed experimental protocols and summarizing key quantitative data. The signaling pathways involved in its mechanism of action are also visually represented to facilitate a deeper understanding for researchers and drug development professionals.

Introduction

Elesclomol (N-malonyl-bis(N′-methyl-N′-thiobenzoyl hydrazide)) is a first-in-class investigational drug that has demonstrated significant antitumor activity. Its mechanism of action is critically dependent on its ability to chelate divalent copper (Cu(II)) ions, forming a lipophilic complex that can readily traverse cellular membranes[1][2]. Once inside the cell, the Cu(II)-Elesclomol complex selectively targets mitochondria, where the copper ion is reduced to Cu(I)[1][2]. This redox cycling leads to the generation of reactive oxygen species (ROS), inducing high levels of oxidative stress that cancer cells, already operating at a heightened basal level of oxidative stress, cannot withstand[3][4]. More recently, a novel form of copper-dependent cell death, termed cuproptosis, has been identified as a key mechanism of Elesclomol's cytotoxicity. This process involves the aggregation of lipoylated mitochondrial enzymes, leading to proteotoxic stress and cell death[5][6]. This guide details the synthesis of the Cu(II)-Elesclomol complex and the analytical techniques used for its characterization.

Synthesis of Cu(II)-Elesclomol

The synthesis of Cu(II)-Elesclomol is a two-step process involving the synthesis of the Elesclomol ligand followed by its complexation with a copper(II) salt. A convenient and cGMP-suitable method for the synthesis of Elesclomol has been reported, which involves the direct acylation of N-methyl benzothiohydrazide (B1273342) with malonyl chloride[1].

Synthesis of Elesclomol (Ligand)

A synthetic pathway for Elesclomol involves the reaction of N-methyl benzothiohydrazide with malonyl chloride in an appropriate solvent like ethyl acetate (B1210297) (EtOAc)[1]. This method is advantageous as it uses a Class 3 solvent and allows for straightforward purification[1].

Synthesis of Cu(II)-Elesclomol Complex

The Cu(II)-Elesclomol complex is formed by reacting the Elesclomol ligand with a copper(II) salt in a 1:1 molar ratio[1][2]. Copper(II) sulfate (B86663) pentahydrate is a commonly used salt for this reaction, which can be carried out in a solvent system such as aqueous acetone (B3395972) at room temperature[1]. Other copper(II) salts like copper(II) chloride and copper(II) bromide can also be utilized[1].

Experimental Protocols

Synthesis of Elesclomol

Materials:

• N-methyl benzothiohydrazide

• Malonyl chloride

• Ethyl acetate (EtOAc)

• Standard laboratory glassware and stirring equipment

• Purification apparatus (e.g., column chromatography or recrystallization setup)

Procedure:

• Dissolve N-methyl benzothiohydrazide in ethyl acetate in a reaction vessel equipped with a stirrer.

• Slowly add a solution of malonyl chloride in ethyl acetate to the reaction mixture under constant stirring.

• Allow the reaction to proceed at room temperature for a specified time until completion (monitoring by TLC is recommended).

• Upon completion, the crude product can be isolated by filtration.

• Purify the crude Elesclomol by recrystallization from a suitable solvent or by column chromatography to yield a yellow crystalline solid[1]. The reported yield for this method is in the range of 60-70%[1].

Synthesis of Cu(II)-Elesclomol

Materials:

• Elesclomol

• Copper(II) sulfate pentahydrate (or other suitable Cu(II) salt)

• Acetone

• Deionized water

• Stirring equipment

Procedure:

• Dissolve Elesclomol in acetone in a reaction vessel.

• In a separate vessel, prepare a solution of copper(II) sulfate pentahydrate in deionized water.

• Slowly add the aqueous solution of the copper(II) salt to the acetone solution of Elesclomol with continuous stirring at room temperature[1].

• A precipitate of the Cu(II)-Elesclomol complex will form.

• Continue stirring for a sufficient period to ensure complete reaction.

• Isolate the complex by filtration, wash with deionized water and then with a small amount of cold acetone.

• Dry the resulting solid under vacuum.

Characterization of Cu(II)-Elesclomol

A suite of analytical techniques is employed to confirm the structure, purity, and properties of the synthesized Cu(II)-Elesclomol complex.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is used to monitor the formation of the complex and to study its electronic properties. The chelation of Cu(II) by Elesclomol results in a shift in the absorption spectrum compared to the free ligand.

Experimental Protocol:

• Prepare solutions of Elesclomol and Cu(II)-Elesclomol of known concentrations in a suitable solvent (e.g., DMSO or ethanol).

• Record the UV-Vis absorption spectra over a wavelength range of 200-800 nm using a spectrophotometer.

• The formation of the complex is indicated by the appearance of new absorption bands or shifts in the existing bands of the Elesclomol ligand[4][7]. Theoretical calculations have suggested a λmax of 380 nm for the Cu(II)-Elesclomol complex[8].

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and stoichiometry of the Cu(II)-Elesclomol complex.

Experimental Protocol:

• Prepare a dilute solution of the Cu(II)-Elesclomol complex in a suitable solvent for electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI).

• Infuse the sample into the mass spectrometer.

• Acquire the mass spectrum in the appropriate mass range.

• The observed mass-to-charge ratio (m/z) should correspond to the calculated molecular weight of the [Cu(Elesclomol)] complex. The molecular formula is C19H18CuN4O2S2, with a molecular weight of approximately 462.1 g/mol [9][10].

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR spectroscopy is a powerful technique for studying paramagnetic species like Cu(II) complexes. It provides information about the coordination environment and electronic structure of the copper center.

Experimental Protocol:

• Prepare a solution or a powdered sample of the Cu(II)-Elesclomol complex.

• Record the EPR spectrum at a suitable temperature (e.g., 77 K or room temperature).

• The g-tensor and hyperfine coupling constants (A) are determined from the spectrum[11][12][13]. For Cu(II) complexes, the relative values of g|| and g⊥ can provide insights into the geometry of the copper center[11][12][14].

X-ray Crystallography

Single-crystal X-ray diffraction provides definitive structural information, including bond lengths, bond angles, and the coordination geometry of the copper ion.

Experimental Protocol:

• Grow single crystals of the Cu(II)-Elesclomol complex suitable for X-ray diffraction. This can be achieved by slow evaporation of a saturated solution or by vapor diffusion techniques.

• Mount a suitable crystal on a goniometer.

• Collect diffraction data using an X-ray diffractometer.

• Solve and refine the crystal structure to obtain the precise three-dimensional arrangement of atoms in the complex.

Quantitative Data Summary

The following tables summarize key quantitative data for the synthesis and biological activity of Cu(II)-Elesclomol.

Table 1: Synthesis and Physicochemical Properties of Cu(II)-Elesclomol

Parameter	Value	Reference
Molecular Formula	C19H18CuN4O2S2	[9][10]
Molecular Weight	~462.1 g/mol	[9][10]
Synthesis Yield (Elesclomol)	60-70%	[1]
Stoichiometry (Cu:Elesclomol)	1:1	[1][2]
UV-Vis λmax (calculated)	380 nm	[8]

Table 2: In Vitro Cytotoxicity of Cu(II)-Elesclomol

Cell Line	IC50	Reference
K562 (Human erythroleukemia)	7.5 nM	[15]
MCF-7 (Human breast adenocarcinoma)	24 nM	[1]
SK-MEL-5 (Human melanoma)	110 nM	[1]
HL-60 (Human promyelocytic leukemia)	9 nM	[1]

Mechanism of Action: Signaling Pathways and Experimental Workflows

The anticancer activity of Cu(II)-Elesclomol is multifaceted, primarily involving the induction of oxidative stress and cuproptosis.

Induction of Oxidative Stress

Cuproptosis Pathway

Experimental Workflow for ROS Detection

Experimental Protocol for ROS Detection:

• Cell Seeding: Plate cancer cells in a suitable format (e.g., 96-well plate or chamber slides) and allow them to adhere overnight.

• Treatment: Treat the cells with varying concentrations of Cu(II)-Elesclomol for the desired time period. Include appropriate controls (vehicle-treated and positive control for ROS induction).

• Staining: Wash the cells with a suitable buffer (e.g., PBS) and then incubate with a ROS-sensitive fluorescent probe, such as 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA), in the dark[3][16].

• Measurement: After incubation, wash the cells to remove excess probe. Measure the fluorescence intensity using a fluorescence plate reader, flow cytometer, or fluorescence microscope[3][17].

• Analysis: Quantify the relative fluorescence units (RFU) to determine the level of intracellular ROS production in treated cells compared to controls.

Experimental Workflow for Cuproptosis Detection

Experimental Protocol for Cuproptosis Detection:

• Cell Treatment: Treat cancer cells with Cu(II)-Elesclomol.

• Intracellular Copper Measurement: Harvest the cells, wash thoroughly, and digest them. Measure the intracellular copper concentration using inductively coupled plasma mass spectrometry (ICP-MS)[6][18].

• Protein Analysis: Lyse a parallel set of treated cells and perform Western blot analysis to assess the levels of key proteins involved in cuproptosis, such as ferredoxin 1 (FDX1) and lipoylated tricarboxylic acid (TCA) cycle enzymes[6].

• Data Correlation: Analyze the data to establish a correlation between increased intracellular copper levels and alterations in the expression of cuproptosis-related proteins.

Conclusion

The Cu(II)-Elesclomol complex represents a promising strategy in cancer therapy due to its unique mechanism of action that exploits the metabolic vulnerabilities of cancer cells. This guide provides a foundational framework for the synthesis and comprehensive characterization of this important metallodrug. The detailed protocols and summarized data are intended to support further research and development in this area, ultimately contributing to the advancement of novel cancer treatments. The visualization of the signaling pathways offers a clear conceptual understanding of its mode of action, which is crucial for designing future studies and clinical applications.

References

• 1. Elesclomol, a copper-transporting therapeutic agent targeting mitochondria: from discovery to its novel applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Repurposing elesclomol, an investigational drug for the treatment of copper metabolism disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. The cytotoxicity of the anticancer drug elesclomol is due to oxidative stress indirectly mediated through its complex with Cu(II) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent progress of methods for cuproptosis detection [ouci.dntb.gov.ua]
• 6. Recent progress of methods for cuproptosis detection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Spectroscopic Behaviour of Copper(II) Complexes Containing 2-Hydroxyphenones [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Elesclomol-copper | C19H20CuN4O2S2 | CID 86289903 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. elesclomol-Cu(II) | C19H18CuN4O2S2 | CID 75108148 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 2024.sci-hub.se [2024.sci-hub.se]
• 12. EPR of Cu2+ Complexes – Electron Paramagnetic Resonance | ETH Zurich [epr.ethz.ch]
• 13. mdpi.com [mdpi.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. medchemexpress.com [medchemexpress.com]
• 16. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 17. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 18. Elesclomol elevates cellular and mitochondrial iron levels by delivering copper to the iron import machinery - PMC [pmc.ncbi.nlm.nih.gov]

The Emergence of Elesclomol: A Copper Ionophore for Cancer Therapy

A Technical Whitepaper on the Discovery, Mechanism, and Evaluation of a Novel Anti-Cancer Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Elesclomol (B1671168), formerly known as STA-4783, is a first-in-class investigational small molecule that has garnered significant attention in the field of oncology for its unique mechanism of action. Initially identified through phenotypic screening for compounds with pro-apoptotic activity, subsequent research has unveiled its role as a potent copper ionophore. This whitepaper provides an in-depth technical guide to the discovery of Elesclomol as a copper-transporting agent, its intricate mechanism of action involving the induction of oxidative stress and cuproptosis, detailed experimental protocols for its evaluation, and a summary of key quantitative data.

The Discovery of Elesclomol as a Copper Ionophore

The journey of Elesclomol from a compound with observed anti-cancer effects to a well-defined copper ionophore is a compelling example of modern drug discovery.

Initial Identification: Elesclomol was first identified by Synta Pharmaceuticals through a cell-based phenotypic screen designed to find small molecules with potent pro-apoptotic activity.[1] Early studies demonstrated its ability to induce apoptosis in a broad range of cancer cell lines and enhance the efficacy of chemotherapeutic agents like paclitaxel (B517696).[2]

Unraveling the Copper-Dependent Mechanism: While the pro-apoptotic effects were clear, the underlying mechanism remained elusive. A pivotal breakthrough came with the discovery that Elesclomol's activity was dependent on the presence of copper.[3] Further investigations revealed that Elesclomol chelates extracellular copper (Cu(II)) to form a lipophilic complex.[4] This complex facilitates the transport of copper across cellular membranes, a critical step for its cytotoxic effects. The potency of the Elesclomol-copper complex was found to be significantly higher than complexes with other metals, highlighting the specificity of this interaction.[1]

Mechanism of Action: A Dual Threat of Oxidative Stress and Cuproptosis

Elesclomol exerts its anti-cancer effects through a sophisticated mechanism that leverages the unique metabolic state of cancer cells. It disrupts the delicate balance of intracellular copper homeostasis, leading to cell death via two primary pathways: the induction of overwhelming oxidative stress and the triggering of cuproptosis, a novel form of copper-dependent cell death.

Copper Shuttling and Mitochondrial Targeting: The Elesclomol-Cu(II) complex readily enters cancer cells and is preferentially targeted to the mitochondria.[4] The higher metabolic rate and mitochondrial membrane potential of many cancer cells may contribute to this selective accumulation.

Redox Cycling and ROS Generation: Within the mitochondria, the chelated Cu(II) is reduced to its more reactive cuprous state, Cu(I). This reduction is a key event that releases the copper ion from the Elesclomol molecule.[3] The freed Cu(I) then participates in Fenton-like reactions, catalyzing the production of highly reactive oxygen species (ROS), such as superoxide (B77818) and hydroxyl radicals.[3] This surge in mitochondrial ROS overwhelms the antioxidant capacity of the cancer cell, leading to extensive damage to lipids, proteins, and DNA, and ultimately triggering the intrinsic apoptotic pathway.[5]

Induction of Cuproptosis: More recent research has identified a second, distinct mechanism of cell death induced by Elesclomol: cuproptosis. This form of cell death is characterized by the aggregation of mitochondrial enzymes and the loss of iron-sulfur cluster proteins, leading to proteotoxic stress and cell demise.[3] Elesclomol's ability to deliver high concentrations of copper directly to the mitochondria makes it a potent inducer of this pathway.

The following diagram illustrates the signaling pathway of Elesclomol's mechanism of action.

Caption: Signaling pathway of Elesclomol's copper-dependent mechanism of action.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the activity of Elesclomol.

Measurement of Intracellular Copper Concentration by ICP-MS

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is a highly sensitive technique for quantifying elemental concentrations in biological samples.

• Cell Culture and Treatment:

  • Seed cancer cells (e.g., MDA-MB-231, A549) in 6-well plates and grow to 70-80% confluency.

  • Treat cells with desired concentrations of Elesclomol (e.g., 10-100 nM) and/or a copper source (e.g., CuCl₂) for various time points (e.g., 2, 6, 24 hours). Include a vehicle-treated control group.

• Sample Preparation:

  • Following treatment, wash cells twice with ice-cold PBS to remove extracellular copper.

  • Harvest cells by scraping and centrifuge at 1,000 x g for 5 minutes at 4°C.

  • Wash the cell pellet twice with ice-cold PBS.

  • Determine the cell number for normalization.

  • Lyse the cell pellet in a known volume of high-purity nitric acid (e.g., 70%) and incubate at 60-70°C for at least 2 hours to digest the cellular components.

• ICP-MS Analysis:

  • Dilute the digested samples with deionized water to a final acid concentration of 2-5%.

  • Prepare a series of copper standards of known concentrations for calibration.

  • Analyze the samples using an ICP-MS instrument (e.g., Agilent 7700x) according to the manufacturer's instructions.

  • Quantify the copper concentration in the samples based on the calibration curve and normalize to the cell number.

Assessment of Mitochondrial Reactive Oxygen Species (ROS) Production

MitoSOX™ Red is a fluorescent probe that specifically detects superoxide in the mitochondria of live cells.

• Cell Culture and Treatment:

  • Seed cells in a 6-well plate or a 96-well black-walled plate suitable for fluorescence measurements.

  • Treat cells with Elesclomol as described in the previous protocol. Include a positive control (e.g., Antimycin A) and a negative control (vehicle).

• Staining with MitoSOX™ Red:

  • Prepare a 5 µM working solution of MitoSOX™ Red in warm HBSS or serum-free medium.

  • Remove the treatment medium and wash the cells once with warm PBS.

  • Add the MitoSOX™ Red working solution to the cells and incubate for 10-30 minutes at 37°C, protected from light.

• Flow Cytometry Analysis:

  • After incubation, wash the cells with warm PBS.

  • Harvest the cells and resuspend them in cold PBS.

  • Analyze the samples immediately using a flow cytometer (e.g., BD FACSCanto™ II) with an excitation wavelength of ~510 nm and emission detection at ~580 nm.

  • Quantify the mean fluorescence intensity (MFI) as an indicator of mitochondrial ROS levels.

Measurement of Mitochondrial Membrane Potential (ΔΨm)

Tetramethylrhodamine, ethyl ester (TMRE) is a cell-permeant, cationic fluorescent dye that accumulates in active mitochondria with intact membrane potentials.

• Cell Culture and Treatment:

  • Seed cells in a suitable plate for fluorescence microscopy or flow cytometry.

  • Treat cells with Elesclomol. Include a positive control for mitochondrial depolarization (e.g., FCCP) and a negative control.

• Staining with TMRE:

  • Prepare a working solution of TMRE (e.g., 100-200 nM) in warm complete medium.

  • Add the TMRE staining solution to the cells and incubate for 15-30 minutes at 37°C.

• Analysis:

  • Fluorescence Microscopy: Wash the cells with warm PBS and immediately image using a fluorescence microscope with a TRITC filter set.

  • Flow Cytometry: Harvest the cells, resuspend in PBS, and analyze using a flow cytometer with excitation at ~549 nm and emission at ~575 nm. A decrease in TMRE fluorescence indicates mitochondrial depolarization.

Gene Expression Profiling using Affymetrix GeneChip® Arrays

This technique allows for the genome-wide analysis of transcriptional changes induced by Elesclomol.

• Cell Treatment and RNA Extraction:

  • Treat cancer cells with Elesclomol or vehicle control for a specified time (e.g., 6 or 24 hours).

  • Harvest the cells and extract total RNA using a suitable kit (e.g., RNeasy Mini Kit, Qiagen).

  • Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer (e.g., Agilent 2100 Bioanalyzer).

• cRNA Synthesis and Labeling:

  • Synthesize biotin-labeled cRNA from the total RNA using an in vitro transcription (IVT) labeling kit (e.g., Affymetrix 3' IVT Express Kit).

• Hybridization, Washing, and Scanning:

  • Hybridize the labeled cRNA to an Affymetrix GeneChip® array (e.g., Human Genome U133 Plus 2.0 Array).

  • Wash and stain the arrays using an Affymetrix Fluidics Station.

  • Scan the arrays using an Affymetrix GeneChip® Scanner.

• Data Analysis:

  • Analyze the scanned images to generate raw data files (.CEL files).

  • Perform quality control and normalize the data.

  • Identify differentially expressed genes between Elesclomol-treated and control samples using appropriate statistical methods.

  • Perform pathway analysis to identify the biological processes and signaling pathways affected by Elesclomol.

The following diagram outlines the general experimental workflow for evaluating Elesclomol's activity.

Caption: General experimental workflow for investigating Elesclomol's bioactivity.

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical and clinical studies of Elesclomol.

Table 1: In Vitro Cytotoxicity of Elesclomol in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Reference
MCF-7	Breast Cancer	110	[1]
SK-MEL-5	Melanoma	24	[1]
HL-60	Leukemia	9	[1]
HBL	Melanoma	~300 (Elesclomol-Cu)	[6]
Hs294T	Melanoma	Not specified
Ramos	Burkitt's Lymphoma	Not specified

Table 2: Elesclomol-Induced Changes in Intracellular Copper and ROS Levels

Cell Line	Treatment	Fold Increase in Intracellular Copper	Fold Increase in ROS	Reference
A549	1000 ng/mL ⁶⁵CuO NPs + 50 ng/mL Elesclomol	~4	~3	[7]
Ramos	100 nmol/L Elesclomol	Not specified	>2	[8]
HBL	300 nM Elesclomol-Cu	Not specified	Significant increase	[6]

Table 3: Summary of Key Clinical Trial Results for Elesclomol

Trial Phase	Cancer Type	Treatment Arm	Outcome	Reference
Phase III (SYMMETRY)	Advanced Melanoma	Elesclomol + Paclitaxel vs. Paclitaxel alone	Did not meet primary endpoint of Progression-Free Survival (PFS) in the overall population.	[9]
Phase III (SYMMETRY - Subgroup)	Advanced Melanoma (Normal LDH)	Elesclomol + Paclitaxel vs. Paclitaxel alone	Statistically significant improvement in median PFS.	[9]
Phase II	Metastatic Melanoma	Elesclomol + Paclitaxel vs. Paclitaxel alone	Doubled median PFS.
Phase II	Platinum-Resistant Ovarian Cancer	Elesclomol + Paclitaxel	Well-tolerated but deemed unworthy of further investigation based on response rate.	[10]

Conclusion

The discovery of Elesclomol as a copper ionophore has unveiled a novel and promising strategy for cancer therapy. Its unique mechanism of action, centered on the targeted delivery of copper to mitochondria to induce lethal oxidative stress and cuproptosis, exploits the inherent metabolic vulnerabilities of cancer cells. The detailed experimental protocols provided in this whitepaper offer a comprehensive guide for researchers seeking to further investigate Elesclomol or other copper-targeting compounds. While clinical trial results have shown mixed outcomes, the subgroup analysis from the SYMMETRY trial suggests that patient stratification based on metabolic biomarkers, such as lactate (B86563) dehydrogenase levels, could be crucial for future clinical success.[2][9] Further research into the nuances of Elesclomol's interaction with cellular copper homeostasis and its potential in combination with other therapies will be vital in realizing its full therapeutic potential.

References

• 1. Elesclomol, a copper-transporting therapeutic agent targeting mitochondria: from discovery to its novel applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The In Vitro Cytotoxic Effect of Elesclomol on Breast Adenocarcinoma Cells Is Enhanced by Concurrent Treatment with Glycolytic Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel insights into anticancer mechanisms of elesclomol: More than a prooxidant drug - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Elesclomol induces copper‐dependent ferroptosis in colorectal cancer cells via degradation of ATP7A - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Anticancer Agent Elesclomol Has Direct Effects on Mitochondrial Bioenergetic Function in Isolated Mammalian Mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. assaygenie.com [assaygenie.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Final results of phase III SYMMETRY study: randomized, double-blind trial of elesclomol plus paclitaxel versus paclitaxel alone as treatment for chemotherapy-naive patients with advanced melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A Phase II Evaluation of Elesclomol Sodium and Weekly Paclitaxel in the Treatment of Recurrent or Persistent Platinum-Resistant Ovarian, Fallopian Tube or Primary Peritoneal Cancer: an NRG Oncology/Gynecologic Oncology Group Study - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Deep Dive into the Physicochemical Properties of the Cu(II)-Elesclomol Complex

For Researchers, Scientists, and Drug Development Professionals

Introduction

Elesclomol (B1671168), a novel investigational anticancer agent, has garnered significant attention for its unique mechanism of action, which is intrinsically linked to its ability to form a complex with copper. This technical guide provides an in-depth analysis of the core physicochemical properties of the Cu(II)-Elesclomol complex, offering a consolidated resource for researchers in oncology and drug development. Understanding these properties is paramount to elucidating its therapeutic effects and potential applications. Elesclomol operates as a copper ionophore, binding to Cu(II) in the extracellular environment to form a lipophilic complex that facilitates the transport of copper into cancer cells, particularly to the mitochondria.[1][2][3] This targeted delivery of copper disrupts cellular homeostasis, leading to a cascade of events culminating in cancer cell death primarily through the induction of oxidative stress.[4][5][6]

Physicochemical Data of the Cu(II)-Elesclomol Complex

The interaction between Elesclomol and copper (Cu(II)) results in the formation of a stable, 1:1 stoichiometric complex.[7][8] This complexation is crucial for the biological activity of Elesclomol, as the complex, not the drug alone, is the primary species responsible for inducing cytotoxicity in cancer cells.[1][9]

Property	Value / Description	References
Molecular Formula	C₁₉H₁₈CuN₄O₂S₂	[10][11]
Molecular Weight	~462.1 g/mol	[10]
Stoichiometry	Forms a 1:1 complex with Cu(II).[7][8]	[7][8]
Coordination Geometry	The Cu(II) ion is coordinated in a highly distorted square-planar geometry with the sulfur and amide nitrogen atoms of Elesclomol.	[12]
Stability	Forms a strong complex with Cu(II).[7] The conditional stability constant for Cu(II)-Elesclomol is 24-fold higher than that of the strong chelator TRIEN under physiological conditions.[1] The binding affinity has been cited as 10²⁴ x 1 M⁻¹.[13]	[1][7][13]
Redox Potential	The complex undergoes a reversible one-electron reduction at biologically accessible potentials.[12] An optimal range of redox potentials for its analogs correlates with cytotoxic activity.[3][14] This redox cycling between Cu(II) and Cu(I) is central to its mechanism.[2][15]	[2][3][12][14][15]
Solubility	Elesclomol itself is poorly water-soluble.[1][16] It is soluble in organic solvents like DMSO and dimethylformamide.[17] The Cu(II)-Elesclomol complex is described as membrane-permeable.[1]	[1][16][17]
UV-Vis Absorbance	The Cu(II)-Elesclomol complex exhibits a characteristic absorbance peak around 365-380 nm, distinct from Elesclomol alone which peaks around 275-279 nm.[13]	[13]

Core Mechanism of Action: Induction of Oxidative Stress

The anticancer activity of the Cu(II)-Elesclomol complex is primarily attributed to its ability to induce overwhelming oxidative stress within cancer cells.[4][18] Cancer cells inherently exhibit higher basal levels of reactive oxygen species (ROS) compared to normal cells, making them more vulnerable to further ROS induction.[6][19] The Cu(II)-Elesclomol complex exploits this vulnerability.

Once inside the cell, and particularly within the mitochondria, the Cu(II) in the complex is reduced to Cu(I).[1][2][3] This reduction is a key event that leads to the generation of ROS.[1] The subsequent redox cycling of copper contributes to the sustained production of ROS, pushing the cancer cell's oxidative stress levels beyond a critical threshold, which in turn triggers programmed cell death (apoptosis) and other forms of cell death like cuproptosis and ferroptosis.[1][15][19][20]

Caption: Signaling pathway of Elesclomol-induced oxidative stress.

Experimental Protocols

Detailed experimental methodologies are crucial for the accurate characterization of the Cu(II)-Elesclomol complex. Below are summaries of protocols derived from the literature for key analytical techniques.

Synthesis of the Cu(II)-Elesclomol Complex

A common method for preparing the complex for experimental use involves combining Elesclomol with a copper salt. For instance, in the synthesis of a radiolabeled version, [⁶⁴Cu][Cu(ES)], Elesclomol is radiolabeled with [⁶⁴Cu]CuCl₂.[21][22] For non-radioactive preparations, Elesclomol is mixed with a Cu(II) salt, like CuCl₂, in a suitable solvent.

UV-Vis Spectroscopy

UV-Vis spectroscopy is employed to monitor the formation of the Cu(II)-Elesclomol complex.[13]

• Preparation: Prepare a stock solution of Elesclomol in a suitable solvent (e.g., DMEM).

• Measurement of Elesclomol: Record the UV-Vis spectrum of the Elesclomol solution to determine its maximum absorbance (λ_max), which is typically around 279 nm.[13]

• Complex Formation: Introduce a source of Cu(II) ions (e.g., from dissolving CuO nanoparticles or adding a Cu(II) salt solution) to the Elesclomol solution.

• Spectral Analysis: Record the UV-Vis spectra at different time points. A decrease in the absorbance peak of Elesclomol and the appearance of a new characteristic peak for the Cu(II)-Elesclomol complex (around 365 nm) indicates complex formation.[13]

Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) is used to confirm the formation and study the fragmentation of the Cu(II)-Elesclomol complex.[8]

• Sample Introduction: The complex, formed in solution, is introduced into the mass spectrometer via electrospray ionization.

• Analysis: The analysis can confirm the 1:1 stoichiometry by identifying the [Cu(II)+Elesclomol-H]⁺· ion.[8]

• Tandem MS (MS/MS): Collision-induced dissociation (CID) can be used to study the fragmentation pathways. A key observation is the reduction of Cu(II) to Cu(I) upon CID, which is not typically observed with other metal complexes of Elesclomol, like Ni(II).[8]

Cyclic Voltammetry (CV)

Electrochemical measurements, such as cyclic voltammetry, are used to determine the redox properties of the Cu(II)-Elesclomol complex.[12]

• Electrochemical Cell Setup: A standard three-electrode cell is used, containing a working electrode, a reference electrode, and a counter electrode in a suitable electrolyte solution.

• Sample Preparation: The Cu(II)-Elesclomol complex is dissolved in the electrolyte solution.

• Measurement: The potential is swept linearly versus time, and the resulting current is measured.

• Data Interpretation: The resulting voltammogram for the Cu(II)-Elesclomol complex shows a reversible one-electron reduction at biologically relevant potentials, which is absent for free Elesclomol.[12] This provides strong evidence for the redox-cycling mechanism of the complex.

Caption: Experimental workflow for physicochemical characterization.

Conclusion

The Cu(II)-Elesclomol complex is a fascinating entity whose physicochemical properties are directly tied to its potent anticancer activity. Its ability to form a stable, membrane-permeable complex allows for the targeted delivery of copper to the mitochondria of cancer cells. The redox activity of the complex within the mitochondrial environment leads to the generation of excessive ROS, a state that is highly toxic to cancer cells. The data and protocols summarized in this guide provide a foundational understanding for researchers aiming to further explore and harness the therapeutic potential of Elesclomol and similar metal-binding compounds in oncology.

References

• 1. Elesclomol, a copper-transporting therapeutic agent targeting mitochondria: from discovery to its novel applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synta Presents New Data on Mechanism of Action of Elesclomol at AACR-NCI-EORTC Conference on Molecular Targets and Cancer Therapeutics | Madrigal Pharmaceuticals, Inc. [ir.madrigalpharma.com]
• 3. The oncology drug elesclomol selectively transports copper to the mitochondria to induce oxidative stress in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Elesclomol induces cancer cell apoptosis through oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. aacrjournals.org [aacrjournals.org]
• 7. The cytotoxicity of the anticancer drug elesclomol is due to oxidative stress indirectly mediated through its complex with Cu(II) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. elesclomol-Cu(II) | C19H18CuN4O2S2 | CID 75108148 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Elesclomol-copper | C19H20CuN4O2S2 | CID 86289903 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Synthesis, crystallographic characterization and electrochemical property of a copper(II) complex of the anticancer agent elesclomol. [research.bidmc.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. Novel insights into anticancer mechanisms of elesclomol: More than a prooxidant drug - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Elesclomol-Copper Nanoparticles Overcome Multidrug Resistance in Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. cdn.caymanchem.com [cdn.caymanchem.com]
• 18. researchgate.net [researchgate.net]
• 19. go.drugbank.com [go.drugbank.com]
• 20. Elesclomol induces copper‐dependent ferroptosis in colorectal cancer cells via degradation of ATP7A - PMC [pmc.ncbi.nlm.nih.gov]
• 21. In vitro and in vivo characterization of [64Cu][Cu(elesclomol)] as a novel theranostic agent for hypoxic solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 22. In vitro and in vivo characterization of [64Cu][Cu(elesclomol)] as a novel theranostic agent for hypoxic solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Early Anticancer Studies of Elesclomol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Elesclomol (B1671168), a novel investigational compound, emerged in the early 2000s as a promising anticancer agent with a unique mechanism of action. Initially identified through phenotypic screening for its potent pro-apoptotic activity, early research on elesclomol has unveiled its role as a potent inducer of oxidative stress and a copper ionophore, leading to selective cancer cell death.[1][2] This technical guide provides a comprehensive overview of the foundational preclinical and early clinical studies that have characterized the anticancer properties of elesclomol. It is designed to offer researchers, scientists, and drug development professionals a detailed understanding of its mechanism of action, preclinical efficacy, and early clinical safety and activity, supported by quantitative data, detailed experimental protocols, and visual representations of key biological pathways and workflows.

Core Mechanism of Action: A Dual Threat of Oxidative Stress and Copper-Induced Cell Death

Early investigations into elesclomol's anticancer activity converged on its ability to elevate reactive oxygen species (ROS) to cytotoxic levels within cancer cells.[1][3] This selective action is attributed to the inherently higher basal levels of oxidative stress in cancer cells compared to normal cells, making them more susceptible to further ROS induction.[1] The pro-apoptotic activity of elesclomol is largely dependent on the generation of ROS, as pretreatment with antioxidants like N-acetylcysteine (NAC) has been shown to abrogate its cytotoxic effects.[1]

A pivotal aspect of elesclomol's mechanism is its function as a copper ionophore. Elesclomol chelates extracellular copper (Cu(II)) and facilitates its transport into the cell, particularly to the mitochondria.[4][5] Within the mitochondria, Cu(II) is reduced to Cu(I), a reaction that catalyzes the production of ROS, leading to mitochondrial dysfunction and apoptosis.[5]

More recent discoveries have elucidated a novel form of copper-dependent cell death induced by elesclomol, termed cuproptosis. This process is distinct from apoptosis and is initiated by the direct binding of copper to lipoylated components of the tricarboxylic acid (TCA) cycle. The elesclomol-copper complex targets the mitochondrial enzyme ferredoxin 1 (FDX1), which reduces Cu(II) to the more toxic Cu(I). This leads to the aggregation of lipoylated proteins, such as dihydrolipoamide (B1198117) S-acetyltransferase (DLAT), and the loss of iron-sulfur cluster proteins, culminating in proteotoxic stress and cell death.

Preclinical Efficacy: In Vitro and In Vivo Studies

In Vitro Cytotoxicity

Elesclomol has demonstrated potent cytotoxic activity across a broad range of cancer cell lines. The half-maximal inhibitory concentration (IC50) values from various studies are summarized in the table below, highlighting its efficacy in the nanomolar range for several cancer types.

Cell Line	Cancer Type	IC50 (nM)	Reference
SK-MEL-5	Melanoma	110	--INVALID-LINK--
MCF-7	Breast Cancer	24	--INVALID-LINK--
HL-60	Leukemia	9	--INVALID-LINK--
HSB2	T-cell Leukemia	~200	--INVALID-LINK--
OVCAR-3	Ovarian Cancer	~10-20	--INVALID-LINK--
IGROV1	Ovarian Cancer	~10-20	--INVALID-LINK--
A549	Lung Cancer	~50	--INVALID-LINK--
PC-3	Prostate Cancer	~100	--INVALID-LINK--
DU145	Prostate Cancer	~150	--INVALID-LINK--

In Vivo Tumor Growth Inhibition

Preclinical studies using xenograft models have demonstrated the in vivo anticancer activity of elesclomol. In a mouse model of uveal melanoma, treatment with elesclomol at doses of 25 mg/kg and 50 mg/kg resulted in a significant reduction in tumor volume.[6] Similarly, in a glioblastoma xenograft model, elesclomol administered at 25 mg/kg, both alone and in combination with temozolomide, significantly inhibited tumor growth.[4] In a colorectal cancer xenograft model, intraperitoneal administration of elesclomol led to a notable decrease in both tumor volume and weight.[7]

Early Clinical Trials: Safety and Preliminary Efficacy

Phase I Studies

An early Phase I clinical trial (NCT00088114) evaluated the safety and tolerability of elesclomol in combination with paclitaxel (B517696) in patients with refractory solid tumors.[1][8] The combination was found to be well-tolerated, with a toxicity profile similar to that of paclitaxel alone.[1][2] Notably, a partial response was observed in a patient with ovarian cancer who had previously progressed on paclitaxel therapy.[2] The maximum tolerated dose of elesclomol in one Phase I trial was reported to be as high as 438 mg/m².[9]

Phase II and III Studies in Metastatic Melanoma

A randomized, double-blind, Phase II clinical trial in 81 patients with stage IV metastatic melanoma demonstrated that the combination of elesclomol with paclitaxel significantly doubled the median progression-free survival (PFS) compared to paclitaxel alone (112 days vs. 56 days; p=0.035).[10] However, a subsequent larger Phase III trial (SYMMETRY, NCT00522834) in 651 chemotherapy-naive patients with advanced melanoma did not meet its primary endpoint of improving PFS in the overall population.[11] A pre-planned subgroup analysis of the SYMMETRY trial revealed that patients with normal baseline lactate (B86563) dehydrogenase (LDH) levels did experience a significant improvement in PFS with the combination therapy, suggesting that tumor metabolic status may be a predictive biomarker for elesclomol's efficacy.[9]

Key Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is adapted from studies investigating the cytotoxic effects of elesclomol.[7]

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Treat the cells with varying concentrations of elesclomol (e.g., 1 nM to 10 µM) for 24-72 hours. Include a vehicle control (DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Assay (Annexin V/Propidium (B1200493) Iodide Staining)

This protocol is based on standard methods used to assess elesclomol-induced apoptosis.[1][12][13][14]

• Cell Treatment: Treat cells with the desired concentration of elesclomol for the specified duration (e.g., 18-24 hours).

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Add 5 µL of FITC-conjugated Annexin V and 1 µL of propidium iodide (PI) solution (100 µg/mL) to 100 µL of the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Add 400 µL of 1X Annexin V binding buffer to each tube and analyze the cells by flow cytometry within one hour. Early apoptotic cells will be Annexin V positive and PI negative, while late apoptotic/necrotic cells will be positive for both.

Reactive Oxygen Species (ROS) Detection (DCFH-DA Assay)

This protocol is a standard procedure for measuring intracellular ROS levels induced by elesclomol.[1][5][15][16]

• Cell Seeding: Plate cells in a 24-well plate or chambered coverslips and allow them to adhere.

• DCFH-DA Loading: Wash the cells with warm HBSS or serum-free medium. Load the cells with 10-25 µM 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA) in serum-free medium for 30 minutes at 37°C in the dark.

• Washing: Wash the cells three times with warm HBSS or medium to remove excess probe.

• Treatment: Treat the cells with elesclomol at the desired concentration.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence microscope, plate reader, or flow cytometer. The excitation and emission wavelengths for DCF are approximately 485 nm and 530 nm, respectively.

• Data Analysis: Quantify the change in fluorescence intensity relative to control cells to determine the level of ROS production.

Signaling Pathways and Experimental Workflows

Elesclomol-Induced Cuproptosis Signaling Pathway

Caption: Elesclomol facilitates copper entry into mitochondria, leading to FDX1-mediated reduction of Cu(II) to Cu(I). This induces the aggregation of lipoylated TCA cycle proteins and the loss of Fe-S cluster proteins, resulting in proteotoxic stress and cuproptosis.

General Experimental Workflow for Evaluating Elesclomol's Anticancer Activity

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Novel insights into anticancer mechanisms of elesclomol: More than a prooxidant drug - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Elesclomol induces cancer cell apoptosis through oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Elesclomol-induced increase of mitochondrial reactive oxygen species impairs glioblastoma stem-like cell survival and tumor growth - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. go.drugbank.com [go.drugbank.com]
• 9. Elesclomol: a copper ionophore targeting mitochondrial metabolism for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. DCFDA / H2DCFDA - Cellular ROS Assay Kit Protocol [hellobio.com]
• 11. Final results of phase III SYMMETRY study: randomized, double-blind trial of elesclomol plus paclitaxel versus paclitaxel alone as treatment for chemotherapy-naive patients with advanced melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. kumc.edu [kumc.edu]
• 13. ucl.ac.uk [ucl.ac.uk]
• 14. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Production and Detection of Reactive Oxygen Species (ROS) in Cancers - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Cu(II)-Elesclomol in Cuproptosis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cuproptosis is a recently identified form of regulated cell death characterized by its dependence on copper. This process is initiated by the accumulation of intracellular copper, which leads to the aggregation of lipoylated mitochondrial enzymes and the destabilization of iron-sulfur (Fe-S) cluster proteins, ultimately resulting in proteotoxic stress and cell death[1][2]. Elesclomol (B1671168), an investigational anticancer agent, has emerged as a potent inducer of cuproptosis[3]. It functions as a copper ionophore, forming a complex with copper (Cu(II)-Elesclomol) to facilitate its transport into the mitochondria[1][4][5][6]. This technical guide provides an in-depth overview of the role of Cu(II)-Elesclomol in cuproptosis, detailing its mechanism of action, summarizing key quantitative data, and providing experimental protocols for its investigation.

Mechanism of Action of Cu(II)-Elesclomol in Cuproptosis

The anticancer activity of elesclomol is intrinsically linked to its ability to chelate extracellular copper (Cu(II)) and transport it into the mitochondria[4][5][6]. Once inside the mitochondrial matrix, a critical series of events unfolds, leading to cuproptosis.

The central player in this pathway is the mitochondrial reductase Ferredoxin 1 (FDX1) [1][2][7]. FDX1 acts as a direct target of the Cu(II)-Elesclomol complex[8]. It catalyzes the reduction of Cu(II) to its more toxic form, Cu(I)[6][9]. This reduction is a pivotal step that unleashes the cytotoxic potential of copper within the mitochondria[8].

The released Cu(I) then directly targets lipoylated components of the tricarboxylic acid (TCA) cycle[1][10]. Specifically, copper binds to dihydrolipoamide (B1198117) S-acetyltransferase (DLAT), a key enzyme in the pyruvate (B1213749) dehydrogenase complex[11][12]. This binding induces the aggregation and oligomerization of DLAT, leading to a toxic gain-of-function and severe proteotoxic stress[7][11][12][13].

In addition to protein aggregation, the excess mitochondrial copper disrupts the biogenesis of iron-sulfur (Fe-S) clusters, which are essential cofactors for numerous mitochondrial enzymes involved in electron transport and other metabolic processes[2][9]. The loss of Fe-S cluster proteins further exacerbates mitochondrial dysfunction[2].

The culmination of these events – FDX1-mediated copper reduction, lipoylated protein aggregation, and Fe-S cluster destabilization – triggers a cascade of mitochondrial stress, including the generation of reactive oxygen species (ROS), ultimately leading to cell death through cuproptosis[1][14][15]. It is noteworthy that this form of cell death is distinct from other known regulated cell death pathways such as apoptosis and ferroptosis[7][9].

Quantitative Data Summary

The following tables summarize quantitative data from various studies investigating the effects of Cu(II)-Elesclomol.

Table 1: Elesclomol and Copper Concentrations in Cuproptosis Induction

Cell Line	Elesclomol Concentration	Copper (CuCl₂) Concentration	Observed Effect	Reference
HEC-1-A	50 nmol/L	1 µmol/L	Significant decrease in cell survival	[16]
ABC1 (lung cancer)	40 nmol/L	1:1 ratio with Elesclomol	15-60-fold increase in intracellular copper levels and cell death	[2]
HSB2	200 nmol/L	Not specified	Increased early and late apoptotic cells	[2]
Various cancer cell lines	> 100 nmol/L	Not specified	Potent induction of cell death	[8]

Table 2: IC50 Values of Elesclomol in Cancer Cell Lines

Cell Line	IC50 Value	Notes	Reference
MCF-7 (breast cancer)	110 nM	[4]
SK-MEL-5 (melanoma)	24 nM	[4]
HL-60 (leukemia)	9 nM	[4]
MDA-MB435 (melanoma)	100 nM	In the presence of Cu(II)	[14]
K562 (erythroleukemia)	4.7 nM	On GSH-depleted cells	[14]
K562 (erythroleukemia)	3.2 nM	Cu-elesclomol on GSH-depleted cells	[14]
TC-32 (Ewing sarcoma)	~10 nM	[17]
RDES (Ewing sarcoma)	~10 nM	[17]

Signaling Pathway and Experimental Workflow Diagrams

Experimental Protocols

Detailed methodologies for key experiments cited in the investigation of Cu(II)-Elesclomol-induced cuproptosis are provided below.

Cell Viability Assay (CCK-8)

This protocol is for assessing the effect of elesclomol on cell proliferation and viability.

Materials:

• Cancer cell line of interest

• 96-well plates

• Complete culture medium

• Elesclomol and CuCl₂ stock solutions

• Cell Counting Kit-8 (CCK-8) reagent

• Microplate reader

Procedure:

• Seed 100 µL of cell suspension (approximately 5,000 cells/well) into a 96-well plate and incubate for 24 hours to allow for cell attachment[2].

• Prepare serial dilutions of elesclomol and CuCl₂ in complete culture medium.

• Remove the old medium and add 100 µL of the medium containing different concentrations of the test compounds to the wells. Include appropriate controls (e.g., vehicle control, copper-only control).

• Incubate the plate for the desired period (e.g., 24, 48, or 72 hours).

• Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours at 37°C[2][6][8][9].

• Measure the absorbance at 450 nm using a microplate reader[2][6][8][9].

• Calculate cell viability as a percentage of the control group.

Intracellular and Mitochondrial Copper Measurement (ICP-MS)

This protocol describes the quantification of copper levels within cells and isolated mitochondria.

Materials:

• Treated and untreated cells

• Phosphate-buffered saline (PBS)

• EDTA

• Nitric acid (trace metal grade)

• Hydrogen peroxide

• Inductively Coupled Plasma Mass Spectrometer (ICP-MS)

• Mitochondria isolation kit

Procedure:

• Cell Preparation:

  • Harvest cells and wash them twice with PBS containing 100 µM EDTA to remove extracellular copper[1].

  • Perform two additional washes with PBS to remove EDTA[1].

• Mitochondria Isolation (Optional):

  • Isolate mitochondria from a separate batch of treated and untreated cells using a commercial mitochondria isolation kit according to the manufacturer's instructions.

• Digestion:

  • Digest the cell pellets or isolated mitochondria with 40% (w/v) nitric acid at 90°C for 18 hours[1].

  • Follow with a 4-hour digestion with 0.75% hydrogen peroxide[1].

• ICP-MS Analysis:

  • Dilute the digested samples to an appropriate volume with ultrapure water.

  • Analyze the samples for copper content using an ICP-MS instrument[1][5].

  • Normalize the copper levels to the protein content of the initial cell or mitochondrial pellet.

Detection of DLAT Aggregation and Oligomerization

This protocol outlines methods to visualize and quantify the aggregation of the lipoylated protein DLAT.

A. Immunofluorescence:

Materials:

• Cells grown on coverslips

• Paraformaldehyde (PFA) for fixation

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody against DLAT

• Fluorescently labeled secondary antibody

• MitoTracker dye (optional, for mitochondrial co-localization)

• DAPI or Hoechst for nuclear staining

• Fluorescence microscope

Procedure:

• Seed cells on coverslips and treat with elesclomol and copper as required.

• Fix the cells with 4% PFA for 15 minutes at room temperature.

• Permeabilize the cells with permeabilization buffer for 10 minutes.

• Block non-specific antibody binding with blocking buffer for 1 hour.

• Incubate with the primary anti-DLAT antibody overnight at 4°C[10][11][12][18][19].

• Wash with PBS and incubate with the fluorescently labeled secondary antibody for 1 hour at room temperature in the dark[10][11][12][18][19].

• (Optional) Co-stain with MitoTracker and a nuclear stain.

• Mount the coverslips and visualize the cells using a fluorescence or confocal microscope to observe DLAT foci, which indicate aggregation[10][11][12][13][18][19].

B. Western Blot for Oligomerization:

Materials:

• Cell lysates from treated and untreated cells

• Non-denaturing (native) PAGE gels

• SDS-PAGE gels

• Transfer buffer and PVDF membrane

• Primary antibody against DLAT

• HRP-conjugated secondary antibody

• Chemiluminescence detection reagent

Procedure:

• Lyse cells in a suitable buffer.

• Separate protein lysates on both non-denaturing and standard SDS-PAGE gels[7][13].

• Transfer the proteins to a PVDF membrane.

• Block the membrane and probe with a primary antibody against DLAT[12][20][21].

• Incubate with an HRP-conjugated secondary antibody and detect the protein bands using chemiluminescence.

• The appearance of high-molecular-weight bands on the non-denaturing gel indicates DLAT oligomerization[7][13][22].

FDX1 Knockdown using siRNA

This protocol is for the transient knockdown of FDX1 to validate its role in elesclomol-induced cuproptosis.

Materials:

• Cancer cell line

• siRNA targeting FDX1 and a non-targeting control siRNA

• Transfection reagent (e.g., Lipofectamine)

• Opti-MEM or other serum-free medium

Procedure:

• Seed cells in a 6-well plate or other suitable format to achieve 50-70% confluency on the day of transfection.

• Prepare the siRNA-transfection reagent complexes according to the manufacturer's protocol. Typically, this involves diluting the siRNA and the transfection reagent separately in serum-free medium, then combining them and incubating for a short period.

• Add the complexes to the cells and incubate for 4-6 hours.

• Add complete medium and continue to incubate for 24-48 hours to allow for FDX1 knockdown.

• Confirm the knockdown efficiency by Western blot or qRT-PCR analysis of FDX1 expression.

• Treat the FDX1-knockdown and control cells with Cu(II)-Elesclomol and assess cell viability or other cuproptosis markers as described in the previous protocols[11].

Conclusion

Cu(II)-Elesclomol represents a potent and specific inducer of cuproptosis, a novel copper-dependent cell death pathway. Its mechanism, centered on the FDX1-mediated reduction of copper in the mitochondria and the subsequent aggregation of lipoylated TCA cycle proteins, offers a unique therapeutic vulnerability in cancer cells, particularly those with high mitochondrial metabolism. The experimental protocols and quantitative data provided in this guide serve as a valuable resource for researchers and drug development professionals seeking to further investigate and exploit the therapeutic potential of targeting cuproptosis with agents like elesclomol. Further research into biomarkers for elesclomol sensitivity and combination therapies holds promise for advancing its clinical application.

References

• 1. FDX1-dependent and independent mechanisms of elesclomol-mediated intracellular copper delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. apexbt.com [apexbt.com]
• 3. The Anticancer Agent Elesclomol Has Direct Effects on Mitochondrial Bioenergetic Function in Isolated Mammalian Mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Elesclomol, a copper-transporting therapeutic agent targeting mitochondria: from discovery to its novel applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Measuring Intracellular Metal Concentration via ICP-MS Following Copper Exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 7. Cuproptosis: a new form of programmed cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cell Counting Kit-8 Protocol (CCK-8) | Hello Bio [hellobio.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Elesclomol Loaded Copper Oxide Nanoplatform Triggers Cuproptosis to Enhance Antitumor Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ferroptosis inducers enhanced cuproptosis induced by copper ionophores in primary liver cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. p53 enhances elesclomol-Cu-induced cuproptosis in hepatocellular carcinoma via FDXR-mediated FDX1 upregulation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Copper induces cell death by targeting lipoylated TCA cycle proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Novel insights into anticancer mechanisms of elesclomol: More than a prooxidant drug - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Elesclomol restores mitochondrial function in genetic models of copper deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. FDX1 inhibits thyroid cancer malignant progression by inducing cuprotosis - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

Electrochemical Properties of Cu(II)-Elesclomol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Elesclomol is a potent anticancer agent whose efficacy is intrinsically linked to its complexation with copper. The resulting Cu(II)-Elesclomol complex acts as a copper ionophore, selectively targeting mitochondria and inducing oxidative stress-mediated cell death. A critical aspect of its mechanism of action lies in the redox cycling of the copper ion, a process governed by the electrochemical properties of the complex. This technical guide provides a comprehensive overview of the electrochemical characteristics of Cu(II)-Elesclomol, detailing its redox behavior, summarizing key quantitative data, and outlining the experimental protocols for its analysis. This document is intended to serve as a resource for researchers in oncology, medicinal chemistry, and drug development, offering insights into the fundamental electrochemical processes that drive the therapeutic potential of Elesclomol.

Introduction

Elesclomol (N-malonyl-bis(N′-methyl-N′-thiobenzoylhydrazide)) is a first-in-class investigational drug that has demonstrated significant antitumor activity. Its mechanism of action is contingent upon the formation of a 1:1 complex with copper(II) ions present in the extracellular environment[1]. This lipophilic Cu(II)-Elesclomol complex readily traverses cellular membranes and accumulates within the mitochondria[2].

Once inside the mitochondria, the Cu(II) center of the complex undergoes a reduction to Cu(I)[1][2][3]. This reduction is a pivotal event, as the released Cu(I) can participate in Fenton-like reactions, leading to the generation of reactive oxygen species (ROS) and subsequent oxidative stress[1][3]. The accumulation of ROS beyond a sustainable threshold triggers apoptotic and other cell death pathways, such as cuproptosis, in cancer cells[4][5][6]. The pro-oxidant activity of Cu(II)-Elesclomol is therefore directly coupled to its electrochemical properties, specifically its redox potential. It has been observed that an optimal range of redox potentials for the Cu(II)/Cu(I) couple in Elesclomol and its analogs correlates with their cytotoxic activity, highlighting the importance of this electrochemical parameter in its anticancer efficacy[2][7].

This guide focuses on the core electrochemical characteristics of the Cu(II)-Elesclomol complex, providing a detailed examination of its redox behavior and the methodologies used to characterize it.

Electrochemical Behavior of Cu(II)-Elesclomol

The electrochemical properties of Cu(II)-Elesclomol have been investigated, revealing key insights into its mechanism of action. Electrochemical studies, such as cyclic voltammetry, have demonstrated that the Cu(II)-Elesclomol complex undergoes a reversible one-electron reduction at biologically accessible potentials. In contrast, free Elesclomol is electrochemically inactive, underscoring the critical role of copper in its redox-mediated cytotoxicity[3].

The central electrochemical process is the reduction of the copper(II) center to copper(I):

Cu(II)-Elesclomol + e⁻ ⇌ Cu(I)-Elesclomol

This reversible redox process is fundamental to the biological activity of the drug. The lipophilic nature of the Cu(II)-Elesclomol complex allows it to be transported into the mitochondria. Within the reductive mitochondrial environment, the Cu(II) is reduced to Cu(I)[2]. The resulting Cu(I) complex is less stable, leading to the release of the Cu(I) ion. This free Cu(I) can then catalyze the formation of ROS, leading to oxidative stress and cell death[1][3]. Following the release of copper, the Elesclomol ligand can be effluxed from the cell to shuttle more copper, leading to a continued accumulation of copper within the mitochondria and sustained ROS production[2].

Quantitative Electrochemical Data

The following table summarizes the key electrochemical data for the Cu(II)-Elesclomol complex as determined by cyclic voltammetry.

Parameter	Value	Reference Electrode	Conditions	Source
Redox Potential (E½)	Biologically Accessible Range	Saturated Calomel Electrode (SCE)	Acetonitrile (B52724), 0.1 M Bu₄NBF₄	[3][8]

Note: The specific numerical value for the redox potential from the primary literature, "Synthesis, crystallographic characterization and electrochemical property of a copper(II) complex of the anticancer agent elesclomol," is not publicly available in the search results. However, the literature confirms it falls within a "biologically accessible" range and that an "optimal range of redox potentials" correlates with its cytotoxic activity[2][3].

Experimental Protocols

This section provides a detailed methodology for the electrochemical analysis of the Cu(II)-Elesclomol complex using cyclic voltammetry, based on standard practices for similar copper complexes.

Objective

To determine the redox potential (E½) and assess the reversibility of the Cu(II)/Cu(I) redox couple of the Cu(II)-Elesclomol complex.

Materials and Reagents

• Cu(II)-Elesclomol complex

• Acetonitrile (anhydrous, electrochemical grade)

• Tetrabutylammonium tetrafluoroborate (B81430) (Bu₄NBF₄) (supporting electrolyte)

• Argon gas (high purity)

• Glassy carbon electrode (working electrode)

• Platinum wire or foil (counter electrode)

• Saturated Calomel Electrode (SCE) or Ag/AgCl electrode (reference electrode)

• Voltammetric cell

• Potentiostat/galvanostat system

Experimental Procedure

• Preparation of the Electrolyte Solution:

  • In an inert atmosphere (glove box or Schlenk line), dissolve an appropriate amount of Bu₄NBF₄ in anhydrous acetonitrile to a final concentration of 0.1 M.

  • Prepare a stock solution of the Cu(II)-Elesclomol complex in the 0.1 M Bu₄NBF₄/acetonitrile electrolyte solution. A typical concentration is in the millimolar range (e.g., 1 mM).

• Electrode Preparation:

  • Polish the glassy carbon working electrode with alumina (B75360) slurry on a polishing pad to a mirror finish.

  • Rinse the electrode thoroughly with deionized water and then with acetonitrile.

  • Dry the electrode completely before use.

• Electrochemical Measurement (Cyclic Voltammetry):

  • Assemble the three-electrode voltammetric cell with the prepared working, counter, and reference electrodes.

  • Fill the cell with the Cu(II)-Elesclomol electrolyte solution.

  • Deoxygenate the solution by bubbling with high-purity argon gas for at least 15-20 minutes. Maintain an argon blanket over the solution during the experiment.

  • Connect the electrodes to the potentiostat.

  • Set the parameters for the cyclic voltammetry experiment:

    • Initial Potential: A potential where no faradaic reaction occurs.

    • Switching Potential (Vertex 1 & 2): Potentials that are sufficiently negative and positive to observe the reduction and subsequent oxidation of the complex.

    • Scan Rate: Start with a typical scan rate (e.g., 100 mV/s) and perform scans at various rates (e.g., 50, 100, 200, 500 mV/s) to assess the reversibility of the redox process.

  • Run the cyclic voltammetry experiment and record the resulting voltammogram (current vs. potential).

• Data Analysis:

  • From the cyclic voltammogram, determine the cathodic peak potential (Epc) and the anodic peak potential (Epa).

  • Calculate the formal redox potential (E½) as the average of the cathodic and anodic peak potentials: E½ = (Epc + Epa) / 2.

  • Determine the peak potential separation (ΔEp = |Epa - Epc|). For a reversible one-electron process, ΔEp should be close to 59 mV at room temperature.

  • Analyze the ratio of the anodic to cathodic peak currents (ipa/ipc). For a reversible process, this ratio should be close to 1.

Visualizations

Signaling Pathway of Cu(II)-Elesclomol Induced Oxidative Stress

Caption: Signaling pathway of Cu(II)-Elesclomol induced oxidative stress.

Experimental Workflow for Cyclic Voltammetry

Caption: Experimental workflow for cyclic voltammetry of Cu(II)-Elesclomol.

Conclusion

The electrochemical properties of the Cu(II)-Elesclomol complex are central to its anticancer activity. The reversible one-electron reduction of the copper center at biologically relevant potentials facilitates the transport of copper into mitochondria and the subsequent generation of cytotoxic reactive oxygen species. Understanding these fundamental electrochemical characteristics is crucial for the rational design of next-generation Elesclomol analogs and for optimizing therapeutic strategies that leverage its unique mechanism of action. This guide provides a foundational resource for researchers engaged in the study and development of this promising class of anticancer agents.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Publications | Lijun-Sun [research.bidmc.org]
• 4. Synthesis, crystallographic characterization and electrochemical property of a copper(II) complex of the anticancer agent elesclomol. [research.bidmc.org]
• 5. Copper signalling: causes and consequences [ouci.dntb.gov.ua]
• 6. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 7. Elesclomol, a copper-transporting therapeutic agent targeting mitochondria: from discovery to its novel applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Foundational Research on Elesclomol's Copper-Binding Affinity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Elesclomol (B1671168) is a potent anticancer agent that leverages a unique mechanism of action centered on its high affinity for copper and the subsequent induction of oxidative stress within cancer cells. This technical guide provides an in-depth overview of the foundational research into elesclomol's copper-binding affinity, detailing the quantitative data, experimental methodologies, and the intricate signaling pathways it modulates.

Elesclomol's Copper-Binding Affinity: Quantitative Data

Elesclomol exhibits an exceptionally high affinity for copper (II) ions, forming a 1:1 stoichiometric complex. This strong interaction is fundamental to its biological activity.[1][2] The binding affinity has been quantified, although some variation exists in the reported values.

Parameter	Value	Method	Source
Association Constant (Ka)	1017.1 M-1	Not Specified	[3]
Association Constant (Ka)	1024 M-1	Not Specified	[4]

Note on Discrepancy: The significant difference in the reported association constants may be attributable to different experimental conditions or methodologies. The value of 1017.1 M-1 is cited in a peer-reviewed publication in the Proceedings of the National Academy of Sciences (PNAS), lending it strong credibility.

Mechanism of Action: A Copper-Dependent Cascade

Elesclomol's anticancer activity is initiated by its interaction with copper in the extracellular environment. The resulting elesclomol-copper(II) complex is a neutral, lipophilic molecule that can readily traverse cellular membranes.

Cellular Uptake and Mitochondrial Targeting

Once inside the cell, the elesclomol-Cu(II) complex is not a substrate for the P-glycoprotein (P-gp) efflux pump, which may contribute to its efficacy in multidrug-resistant cancer cells.[5] The complex preferentially accumulates within the mitochondria, the primary site of its cytotoxic action.[2][6]

Redox Cycling and ROS Generation

Within the mitochondrial matrix, the elesclomol-Cu(II) complex undergoes a one-electron reduction, a reaction catalyzed by ferredoxin 1 (FDX1).[3][7] This reduction yields elesclomol and copper(I). The regenerated elesclomol can then be shuttled back out of the cell to bind with more extracellular copper, creating a continuous influx of copper into the mitochondria.[2] The released copper(I) can then participate in Fenton-like reactions, leading to the generation of highly cytotoxic reactive oxygen species (ROS), such as superoxide (B77818) and hydroxyl radicals. This surge in mitochondrial ROS induces overwhelming oxidative stress, ultimately triggering cancer cell death.[8]

Signaling Pathways Modulated by Elesclomol

Elesclomol's induction of copper overload and oxidative stress triggers specific cell death pathways, including apoptosis and, more recently discovered, cuproptosis and ferroptosis.

FDX1-Mediated Cuproptosis

The reduction of the elesclomol-Cu(II) complex by FDX1 is a critical step in initiating cuproptosis, a novel form of regulated cell death.[7] This process is distinct from apoptosis and is characterized by the aggregation of mitochondrial proteins.

Caption: FDX1-mediated reduction of Elesclomol-Cu(II) in mitochondria.

ATP7A/SLC7A11-Mediated Ferroptosis

Recent research has elucidated a pathway where elesclomol induces ferroptosis, another form of iron-dependent regulated cell death. In colorectal cancer cells, elesclomol has been shown to promote the degradation of ATP7A, a copper-transporting ATPase responsible for copper efflux.[7][9][10][11] This leads to an accumulation of intracellular copper, which in turn elevates ROS levels. The increased oxidative stress then triggers the degradation of SLC7A11, a key component of the cystine/glutamate antiporter, leading to depletion of glutathione (B108866) and subsequent ferroptosis.[7][9][10][11]

Caption: Elesclomol-induced ferroptosis via ATP7A and SLC7A11.

Experimental Protocols

Detailed experimental protocols are crucial for the accurate assessment of elesclomol's activity. The following sections provide methodologies for key experiments.

Biophysical Characterization of Elesclomol-Copper Binding

A specific, detailed published protocol for the biophysical characterization of the elesclomol-copper interaction using Isothermal Titration Calorimetry (ITC) or UV-vis spectrophotometric titration was not identified in the reviewed literature. However, a generalized protocol for each technique is provided below, with recommendations for the elesclomol-copper system.

ITC directly measures the heat changes that occur upon binding, allowing for the determination of the binding affinity (Ka), enthalpy (ΔH), and stoichiometry (n) of the interaction.

Materials:

• Isothermal Titration Calorimeter

• Elesclomol stock solution (in a suitable buffer, e.g., Tris or PBS, with a low percentage of DMSO to ensure solubility)

• Copper(II) chloride (CuCl₂) or Copper(II) sulfate (B86663) (CuSO₄) solution (in the same buffer as elesclomol)

• Degassed buffer

Procedure:

• Sample Preparation:

  • Prepare a solution of elesclomol (e.g., 10-50 µM) in the sample cell.

  • Prepare a more concentrated solution of the copper salt (e.g., 100-500 µM) in the injection syringe. The exact concentrations should be optimized to obtain a sigmoidal binding curve.

  • Ensure that both solutions are in the exact same, degassed buffer to minimize heats of dilution.

• Instrument Setup:

  • Set the experimental temperature (e.g., 25 °C).

  • Set the stirring speed (e.g., 300-500 rpm).

  • Set the injection volume (e.g., 2-10 µL per injection) and the spacing between injections.

• Titration:

  • Perform an initial small injection to account for any initial mixing artifacts.

  • Carry out a series of injections of the copper solution into the elesclomol solution.

  • Record the heat change after each injection.

• Data Analysis:

  • Integrate the heat-rate peaks to obtain the heat change per injection.

  • Plot the heat change against the molar ratio of copper to elesclomol.

  • Fit the data to a suitable binding model (e.g., a one-site binding model) to determine the thermodynamic parameters.

This technique monitors changes in the absorbance spectrum of elesclomol upon the addition of copper to determine the stoichiometry and binding constant of the complex.

Materials:

• UV-Vis Spectrophotometer

• Quartz cuvettes

• Elesclomol solution (in a suitable buffer)

• Copper salt solution (in the same buffer)

Procedure:

• Spectral Scan:

  • Record the UV-Vis absorbance spectrum of a known concentration of elesclomol in the buffer.

• Titration:

  • To the elesclomol solution in the cuvette, add small, precise aliquots of the copper salt solution.

  • After each addition, mix thoroughly and record the full UV-Vis spectrum.

• Data Analysis:

  • Monitor the changes in absorbance at specific wavelengths where the free elesclomol and the elesclomol-copper complex have distinct spectral features.

  • Plot the change in absorbance against the molar ratio of copper to elesclomol.

  • The inflection point of the curve can be used to determine the stoichiometry of the complex. The binding constant can be calculated by fitting the titration data to a binding isotherm equation.

In Vitro Assay for FDX1-Mediated Copper Release

This assay is designed to demonstrate that the mitochondrial reductase FDX1 can catalyze the release of copper from the elesclomol-Cu(II) complex.[3]

Materials:

• Purified human FDX1 protein (both reduced and oxidized forms)

• Elesclomol-Cu(II) complex solution

• Bathocuproine disulfonate (BCS), a colorimetric Cu(I)-specific chelator

• Tris buffer (e.g., 10 mM Tris, 50 mM NaCl, pH 7.5)

• UV-Vis Spectrophotometer

Procedure:

• Reaction Setup:

  • In a suitable buffer, mix the reduced FDX1 protein (FDX1Red) with BCS.

  • As a control, prepare a similar mixture with the oxidized form of FDX1 (FDX1Ox).

• Initiation of Reaction:

  • Add the elesclomol-Cu(II) complex to both the FDX1Red and FDX1Ox mixtures to start the reaction.

• Measurement:

  • Immediately measure the absorbance spectrum of the solutions, focusing on the wavelength of 485 nm, which is characteristic of the BCS₂-Cu(I) complex.

  • Monitor the change in absorbance at 485 nm over time.

• Interpretation:

  • An increase in absorbance at 485 nm in the presence of FDX1Red, but not FDX1Ox, indicates that the reduced FDX1 is catalyzing the reduction of Cu(II) to Cu(I) and its subsequent release from elesclomol, where it is then chelated by BCS.

Caption: Workflow for the in vitro FDX1-mediated copper release assay.

Cellular Reactive Oxygen Species (ROS) Detection

The generation of ROS is a key event in elesclomol's mechanism of action. The following protocol describes the use of the fluorescent probe 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA) for ROS detection.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Elesclomol

• DCFH-DA stock solution (e.g., in DMSO)

• Phosphate-buffered saline (PBS) or Hank's Balanced Salt Solution (HBSS)

• Fluorescence microscope, plate reader, or flow cytometer

Procedure:

• Cell Seeding:

  • Seed cells in a suitable format (e.g., 96-well plate for plate reader analysis, chamber slides for microscopy, or larger flasks for flow cytometry) and allow them to adhere overnight.

• DCFH-DA Loading:

  • Remove the culture medium and wash the cells once with warm PBS or HBSS.

  • Load the cells with DCFH-DA working solution (e.g., 10-25 µM in serum-free medium or PBS/HBSS) and incubate for 30-60 minutes at 37°C in the dark.

• Washing:

  • Remove the DCFH-DA solution and wash the cells twice with warm PBS or HBSS to remove any extracellular probe.

• Elesclomol Treatment:

  • Add fresh culture medium containing the desired concentrations of elesclomol (and a vehicle control, e.g., DMSO).

  • Incubate for the desired time period.

• Measurement of Fluorescence:

  • Measure the fluorescence intensity using a fluorescence microscope, plate reader (excitation ~485 nm, emission ~535 nm), or flow cytometer. An increase in fluorescence intensity corresponds to an increase in intracellular ROS levels.

Conclusion

The foundational research on elesclomol has firmly established its mechanism of action as a copper ionophore that induces potent oxidative stress in cancer cells. Its high affinity for copper, coupled with the catalytic activity of FDX1 in mitochondria, leads to a cascade of events culminating in regulated cell death through cuproptosis and ferroptosis. The detailed experimental protocols and an understanding of the intricate signaling pathways outlined in this guide provide a solid foundation for further research and the development of novel therapeutic strategies leveraging the unique properties of elesclomol.

References

• 1. In vitro and in vivo characterization of [64Cu][Cu(elesclomol)] as a novel theranostic agent for hypoxic solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. FDX1-dependent and independent mechanisms of elesclomol-mediated intracellular copper delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. In vitro and in vivo characterization of [64Cu][Cu(elesclomol)] as a novel theranostic agent for hypoxic solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]
• 8. Copper ionophore elesclomol selectively targets GNAQ/11-mutant uveal melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Isothermal Titration Calorimetry Measurements of Metal Ions Binding to Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis, crystallographic characterization and electrochemical property of a copper(II) complex of the anticancer agent elesclomol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. rsc.org [rsc.org]

Protocols & Analytical Methods

Application Note: Cu(II)-Elesclomol In Vitro Cell Viability Assay

Introduction

Elesclomol is a novel, first-in-class investigational anticancer agent that functions as a copper ionophore.[1] Its primary mechanism of action involves inducing significant oxidative stress within cancer cells, leading to apoptosis and other forms of cell death.[1][2][3] Elesclomol demonstrates potent antitumor activity against a wide array of cancer cell types.[1][4] The biologically active form is a complex with copper, Cu(II)-Elesclomol, which facilitates the transport of copper into the cell, particularly into the mitochondria.[4][5][6] This application note provides a detailed protocol for assessing the in vitro cytotoxicity of Cu(II)-Elesclomol using common cell viability assays.

Mechanism of Action

Elesclomol binds with extracellular Cu(II) to form the Cu(II)-Elesclomol complex.[4] This complex is readily taken up by cancer cells. Inside the cell, particularly within the mitochondria, the copper is reduced from Cu(II) to Cu(I).[4][5] This redox cycling process generates a surge of reactive oxygen species (ROS), such as superoxide (B77818) and hydrogen peroxide.[2][4][5][6] Cancer cells, which often have intrinsically higher levels of oxidative stress compared to normal cells, are pushed beyond a critical threshold, triggering programmed cell death.[1][2] This selective targeting of cancer cells' metabolic vulnerability is a key aspect of Elesclomol's therapeutic potential.[2] Recent studies also suggest that this copper-dependent ROS accumulation can induce ferroptosis, a form of iron-dependent cell death.[7]

Figure 1. Mechanism of Cu(II)-Elesclomol induced oxidative stress.

Experimental Protocols

This section details two common methods for determining cell viability following treatment with Cu(II)-Elesclomol: the MTT assay and the CellTiter-Glo® Luminescent Assay.

Protocol 1: MTT Cell Viability Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity.[8] Viable cells contain mitochondrial dehydrogenases that reduce the yellow MTT tetrazolium salt into purple formazan (B1609692) crystals, which are then solubilized for spectrophotometric quantification.[9]

Materials

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM, RPMI-1640) with 10% FBS and 1% Penicillin-Streptomycin

• Elesclomol (powder)

• Copper(II) Chloride (CuCl₂)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• MTT reagent (5 mg/mL in PBS)

• Solubilization solution (e.g., 100% Isopropanol, DMSO, or 0.01 M HCl in 10% SDS)

• 96-well flat-bottom plates

• Microplate reader (absorbance at 550-590 nm)

Procedure

• Cell Seeding:

  • Culture cells to ~80% confluency.

  • Trypsinize, count, and resuspend cells in complete medium.

  • Seed cells into a 96-well plate at a predetermined optimal density (see Table 1) in a volume of 100 µL per well.

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Preparation of Cu(II)-Elesclomol Complex:

  • Prepare a stock solution of Elesclomol (e.g., 10 mM in DMSO).

  • Prepare a stock solution of CuCl₂ (e.g., 10 mM in sterile water).

  • To form the complex, mix Elesclomol and CuCl₂ in a 1:1 molar ratio in cell culture medium. For example, to prepare a 100 µM working solution, mix the appropriate volumes of each stock into the medium. It's crucial to prepare fresh dilutions for each experiment.

• Cell Treatment:

  • Prepare serial dilutions of the Cu(II)-Elesclomol complex in complete culture medium to achieve the desired final concentrations (see Table 2).

  • Remove the old medium from the cells and add 100 µL of the medium containing the various concentrations of the drug complex.

  • Include "untreated" (medium only) and "vehicle control" (medium with the highest concentration of DMSO used) wells.

  • Incubate the plate for a specified duration (e.g., 24, 48, or 72 hours).[9]

• MTT Assay Execution:

  • After incubation, add 20 µL of MTT reagent (5 mg/mL) to each well.[9]

  • Incubate for 3-4 hours at 37°C, allowing formazan crystals to form.

  • Carefully aspirate the medium from each well.

  • Add 150-200 µL of solubilization solution (e.g., isopropanol) to each well to dissolve the formazan crystals.[9]

  • Gently shake the plate for 15-30 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 550 nm (or 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control:

    • % Viability = [(Absorbance_Treated - Absorbance_Blank) / (Absorbance_Control - Absorbance_Blank)] x 100

  • Plot the % viability against the log of the drug concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Protocol 2: CellTiter-Glo® Luminescent Cell Viability Assay

This assay quantifies ATP, an indicator of metabolically active cells.[10][11] It is a homogeneous "add-mix-measure" assay that is generally more sensitive than the MTT assay. The luminescent signal is proportional to the amount of ATP, and therefore to the number of viable cells.[11]

Materials

• All materials from Protocol 1 (excluding MTT and solubilization solution)

• Opaque-walled 96-well plates (white or black)[12]

• CellTiter-Glo® Reagent

• Luminometer

Procedure

• Cell Seeding and Treatment:

  • Follow steps 1-3 from the MTT protocol, using opaque-walled plates suitable for luminescence.

• CellTiter-Glo® Assay Execution:

  • After the treatment incubation period, remove the plate from the incubator and allow it to equilibrate to room temperature for approximately 30 minutes.[12][13]

  • Prepare the CellTiter-Glo® Reagent according to the manufacturer's instructions (thaw and equilibrate to room temperature).[12]

  • Add a volume of CellTiter-Glo® Reagent equal to the volume of culture medium in each well (e.g., add 100 µL of reagent to 100 µL of medium).[10][13]

  • Place the plate on an orbital shaker for 2 minutes to induce cell lysis.[12][13]

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[10][12][13]

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate-reading luminometer.

  • Calculate the percentage of cell viability relative to the vehicle control:

    • % Viability = [(RLU_Treated - RLU_Blank) / (RLU_Control - RLU_Blank)] x 100 (where RLU is Relative Luminescence Units)

  • Plot the results to determine the IC₅₀ value.

Data Presentation

Quantitative data should be structured for clarity and reproducibility.

Table 1: Recommended Cell Seeding Densities for 96-well Plates

Cell Type	Seeding Density (cells/well)	Notes
Adherent (fast growing)	3,000 - 7,500	Cells should not exceed 90% confluency by the end of the assay.
Adherent (slow growing)	7,500 - 15,000	Adjust density to ensure adequate signal.
Suspension	10,000 - 50,000	Density depends on cell size and proliferation rate.

| Colorectal Cancer Cells | ~3,000[7] | As used in published Elesclomol studies.[7] |

Table 2: Experimental Parameters for Cu(II)-Elesclomol Treatment

Parameter	Recommended Range	Notes
Cu(II)-Elesclomol Conc.	1 nM - 50 µM[14]	A wide range is needed to determine the full dose-response curve. IC₅₀ values are often in the low nanomolar range.[14][15]
Incubation Time	24 - 96 hours[9]	Time-dependency of the cytotoxic effect should be evaluated. 48 or 72 hours are common endpoints.
Vehicle (Solvent)	DMSO	Final concentration should typically be ≤ 0.5% to avoid solvent toxicity.

| Controls | Untreated, Vehicle Control | Essential for accurate normalization of data. |

Figure 2. Experimental workflow for the MTT cell viability assay.

References

• 1. Novel insights into anticancer mechanisms of elesclomol: More than a prooxidant drug - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Elesclomol induces cancer cell apoptosis through oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synta Presents New Data on Mechanism of Action of Elesclomol at AACR-NCI-EORTC Conference on Molecular Targets and Cancer Therapeutics | Madrigal Pharmaceuticals, Inc. [ir.madrigalpharma.com]
• 5. Elesclomol-induced increase of mitochondrial reactive oxygen species impairs glioblastoma stem-like cell survival and tumor growth - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Anticancer Agent Elesclomol Has Direct Effects on Mitochondrial Bioenergetic Function in Isolated Mammalian Mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Elesclomol induces copper‐dependent ferroptosis in colorectal cancer cells via degradation of ATP7A - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ulab360.com [ulab360.com]
• 11. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.com]
• 12. OUH - Protocols [ous-research.no]
• 13. promega.com [promega.com]
• 14. medchemexpress.com [medchemexpress.com]
• 15. researchgate.net [researchgate.net]

Application Notes & Protocols: Detecting Apoptosis Induced by Cu(II)-Elesclomol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Elesclomol (B1671168) is a novel, first-in-class investigational drug that functions as a potent inducer of apoptosis in cancer cells.[1][2] Its mechanism of action is dependent on the presence of copper.[3] Elesclomol forms a 1:1 complex with copper(II) (Cu(II)) in the extracellular environment, creating a lipophilic complex that can readily traverse cellular membranes.[2][3] This complex selectively targets mitochondria, where the chelated Cu(II) is reduced to Cu(I).[3][4] This redox cycling process is key to Elesclomol's anticancer activity, as it leads to the generation of excessive reactive oxygen species (ROS) within the mitochondria.[2][5] The resulting high levels of oxidative stress overwhelm the cell's antioxidant capacity, triggering the intrinsic pathway of apoptosis.[6][7]

These application notes provide an overview of the key signaling events and detailed protocols for the most common methods used to detect and quantify apoptosis following treatment with the Cu(II)-Elesclomol complex.

Cu(II)-Elesclomol Induced Apoptosis Signaling Pathway

The pro-apoptotic activity of Cu(II)-Elesclomol is initiated by its accumulation in the mitochondria and the subsequent generation of ROS. This leads to mitochondrial dysfunction, characterized by the loss of mitochondrial membrane potential (ΔΨm) and the release of pro-apoptotic factors like cytochrome c into the cytosol.[6][8] Cytosolic cytochrome c binds to Apaf-1, triggering the formation of the apoptosome and activating the caspase cascade, culminating in the execution of apoptosis.

Caption: Signaling pathway of Cu(II)-Elesclomol induced apoptosis.

Quantitative Data Summary

The cytotoxic and pro-apoptotic efficacy of Elesclomol is often quantified by its half-maximal inhibitory concentration (IC50). These values can vary significantly depending on the cancer cell type.

Cell Line	Cancer Type	IC50 (nM)	Reference
K562	Human Erythroleukemia	7.5	[9]
HL-60	Human Promyelocytic Leukemia	9	[3][10]
MCF-7	Breast Adenocarcinoma	24	[3][10]
SK-MEL-5	Melanoma	110	[3][10]

Experimental Methods and Protocols

Several robust methods are available to detect and quantify the distinct stages of apoptosis induced by Cu(II)-Elesclomol.

Annexin V/Propidium Iodide (PI) Staining for Apoptosis Detection

This is the most common method for detecting early and late apoptosis.[11] In early apoptosis, phosphatidylserine (B164497) (PS) is translocated to the outer leaflet of the plasma membrane.[11] Annexin V, a calcium-dependent protein, has a high affinity for PS and can be conjugated to a fluorophore (e.g., FITC) for detection by flow cytometry.[11][12] Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by live and early apoptotic cells but can enter late apoptotic and necrotic cells with compromised membrane integrity.[6]

Caption: Experimental workflow for Annexin V/PI apoptosis assay.

Protocol:

• Cell Preparation: Seed cells at an appropriate density and allow them to adhere overnight (for adherent cells) or grow to a logarithmic phase (for suspension cells).

• Treatment: Treat cells with the desired concentrations of Cu(II)-Elesclomol for the specified time. Include vehicle-treated (negative) and positive controls.

• Cell Harvesting:

  • Suspension Cells: Transfer cells to centrifuge tubes.

  • Adherent Cells: Collect the culture medium (containing floating apoptotic cells) and combine it with cells detached by trypsinization.

• Washing: Centrifuge the cell suspension at 400-600 x g for 5 minutes. Discard the supernatant and wash the cells twice with cold 1X PBS.[12][13]

• Staining:

  • Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of 1-5 x 10^6 cells/mL.[13]

  • Add 5 µL of fluorochrome-conjugated Annexin V (e.g., Annexin V-FITC) and 5 µL of Propidium Iodide (PI) solution to 100 µL of the cell suspension.[13]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[13]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the samples by flow cytometry within one hour.

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Mitochondrial Membrane Potential (ΔΨm) Assay

A key event in the intrinsic apoptotic pathway is the disruption of the mitochondrial membrane potential (ΔΨm).[14] This can be measured using fluorescent probes like JC-1. In healthy, non-apoptotic cells with a high ΔΨm, JC-1 forms aggregates in the mitochondria, emitting red fluorescence.[14] Upon induction of apoptosis and the subsequent collapse of ΔΨm, JC-1 reverts to its monomeric form in the cytoplasm, emitting green fluorescence.[6][14] A shift from red to green fluorescence indicates apoptosis.

Protocol:

• Cell Preparation and Treatment: Prepare and treat cells with Cu(II)-Elesclomol as described in section 4.1.

• Cell Harvesting: Harvest cells as previously described.

• JC-1 Staining:

  • Centrifuge the cell suspension and discard the supernatant.

  • Resuspend the cells in pre-warmed culture medium containing the JC-1 probe (typically 2 µmol/L).[6]

• Incubation: Incubate the cells for 10-30 minutes at 37°C in a CO2 incubator, protected from light.

• Washing: Centrifuge the cells, remove the supernatant, and wash twice with an appropriate assay buffer or PBS.

• Analysis: Resuspend the final cell pellet in buffer and analyze immediately by flow cytometry. Detect green fluorescence (monomers) in the FITC channel and red fluorescence (aggregates) in the PE channel. A decrease in the red/green fluorescence intensity ratio indicates mitochondrial depolarization and apoptosis.[6]

Caspase Activation Assay

Caspases are a family of proteases that execute the apoptotic program. The activation of initiator caspases (e.g., Caspase-9) and executioner caspases (e.g., Caspase-3/7) is a hallmark of apoptosis.[8] The activity of these enzymes can be measured using colorimetric or fluorometric assays. These assays typically use a specific peptide substrate for the caspase of interest, which is conjugated to a chromophore (e.g., p-nitroaniline, pNA) or a fluorophore. Cleavage of the substrate by the active caspase releases the reporter molecule, which can be quantified.[15]

Protocol (Colorimetric Caspase-3/7 Assay):

• Cell Preparation and Treatment: Prepare and treat 1-5 x 10^6 cells with Cu(II)-Elesclomol.

• Cell Lysis: Harvest and wash the cells, then lyse them with a chilled cell lysis buffer on ice for 10-15 minutes.

• Lysate Preparation: Centrifuge the lysate at high speed (e.g., 10,000 x g) for 5 minutes at 4°C. Transfer the supernatant (cytosolic extract) to a new, pre-chilled tube.

• Protein Quantification: Determine the protein concentration of the lysate (e.g., using a BCA assay) to ensure equal loading.

• Enzymatic Reaction:

  • In a 96-well plate, add 50 µL of cell lysate per well.

  • Add 50 µL of 2X Reaction Buffer containing the Caspase-3/7 substrate (e.g., Ac-DEVD-pNA).[15]

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.

• Measurement: Read the absorbance at 405 nm using a microplate reader. An increase in absorbance corresponds to higher Caspase-3/7 activity.[15]

Cytochrome c Release Assay

The release of cytochrome c from the mitochondria into the cytosol is a critical step that precedes caspase activation in the intrinsic pathway. This can be detected by separating the mitochondrial and cytosolic fractions of the cell and then performing a Western blot to detect the presence of cytochrome c in each fraction.[8][16]

Protocol:

• Cell Preparation and Treatment: Treat a sufficient number of cells (typically >5 x 10^6) with Cu(II)-Elesclomol.

• Cell Fractionation:

  • Harvest and wash the cells with cold PBS.

  • Use a commercial cell fractionation kit or a dounce homogenizer to selectively lyse the plasma membrane while keeping the mitochondria intact.

  • Perform differential centrifugation: a low-speed spin (e.g., 700 x g) to pellet nuclei and intact cells, followed by a higher-speed spin (e.g., 10,000 x g) to pellet the mitochondria from the supernatant. The resulting supernatant is the cytosolic fraction.

• Protein Quantification: Determine the protein concentration of both the mitochondrial and cytosolic fractions.

• Western Blotting:

  • Separate equal amounts of protein from each fraction by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Probe the membrane with a primary antibody specific for cytochrome c.

  • Use antibodies for a cytosolic marker (e.g., GAPDH) and a mitochondrial marker (e.g., COX IV) to confirm the purity of the fractions.

  • Incubate with an appropriate HRP-conjugated secondary antibody and detect the signal using a chemiluminescence substrate.

• Analysis: An increase in the cytochrome c signal in the cytosolic fraction and a corresponding decrease in the mitochondrial fraction indicate apoptosis.[8]

References

• 1. Novel insights into anticancer mechanisms of elesclomol: More than a prooxidant drug - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synta Presents New Data on Mechanism of Action of Elesclomol at AACR-NCI-EORTC Conference on Molecular Targets and Cancer Therapeutics | Madrigal Pharmaceuticals, Inc. [ir.madrigalpharma.com]
• 3. Elesclomol, a copper-transporting therapeutic agent targeting mitochondria: from discovery to its novel applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Mitochondrial Electron Transport Is the Cellular Target of the Oncology Drug Elesclomol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Elesclomol induces cancer cell apoptosis through oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Targeted apoptosis of myofibroblasts by elesclomol inhibits hypertrophic scar formation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 12. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 13. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]
• 14. Mitochondrial Membrane Potential Assay Kit (with JC-1) - Elabscience® [elabscience.com]
• 15. Caspase 3/7 Activity Assay Kit(Colorimetric Method) - Elabscience® [elabscience.com]
• 16. Assays for cytochrome c release from mitochondria during apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring Mitochondrial ROS after Cu(II)-Elesclomol Treatment

Audience: Researchers, scientists, and drug development professionals.

Introduction

Elesclomol (B1671168) is an investigational anticancer agent that demonstrates potent activity by elevating levels of reactive oxygen species (ROS) within cancer cells, thereby inducing oxidative stress and apoptosis.[1][2] The biologically active form of the drug is a chelate formed with copper (Cu(II)-Elesclomol).[3] This complex is pivotal to its mechanism, as it facilitates the transport of copper into the cell and specifically to the mitochondria.[1][4]

Once inside the mitochondria, the Cu(II) within the complex is reduced to Cu(I).[1][2][5] This redox cycling process is a key driver of ROS generation, leading to significant mitochondrial oxidative stress.[1][6] Cancer cells, which often have intrinsically higher levels of oxidative stress compared to normal cells, are particularly vulnerable to this additional ROS burden, pushing them beyond a critical threshold and triggering cell death pathways like apoptosis and cuproptosis.[4][7] The selective targeting of mitochondria by Cu(II)-Elesclomol distinguishes it from other copper chelators.[1][6]

This document provides detailed protocols for several common techniques used to measure mitochondrial ROS and associated mitochondrial dysfunction following treatment with Cu(II)-Elesclomol.

References

• 1. The oncology drug elesclomol selectively transports copper to the mitochondria to induce oxidative stress in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synta Presents New Data on Mechanism of Action of Elesclomol at AACR-NCI-EORTC Conference on Molecular Targets and Cancer Therapeutics | Madrigal Pharmaceuticals, Inc. [ir.madrigalpharma.com]
• 3. The Anticancer Agent Elesclomol Has Direct Effects on Mitochondrial Bioenergetic Function in Isolated Mammalian Mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel insights into anticancer mechanisms of elesclomol: More than a prooxidant drug - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Elesclomol-induced increase of mitochondrial reactive oxygen species impairs glioblastoma stem-like cell survival and tumor growth - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cu(II)-Elesclomol Drug Combination Studies

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed experimental designs, protocols, and data presentation guidelines for investigating the effects of Cu(II)-Elesclomol drug combinations in cancer research.

Introduction

Elesclomol is an investigational anticancer agent that acts as a copper ionophore, transporting copper into cells.[1][2] The complex formed between Elesclomol and copper (II) induces high levels of oxidative stress within cancer cells, leading to programmed cell death.[3][4] Cancer cells inherently exhibit elevated levels of reactive oxygen species (ROS) due to their increased metabolic rate, making them particularly vulnerable to further oxidative stress induced by agents like Cu(II)-Elesclomol.[3][4] This selective action provides a therapeutic window, with minimal effects on normal cells.[1][4]

Recent research has also highlighted Elesclomol's role in inducing cuproptosis, a novel form of copper-dependent cell death.[2][5][6] This process involves the aggregation of mitochondrial proteins and the destabilization of iron-sulfur cluster proteins.[5][6] Understanding the intricate mechanisms of Cu(II)-Elesclomol, including its impact on signaling pathways related to oxidative stress, apoptosis, and cuproptosis, is crucial for developing effective combination therapies. These studies often involve combining Elesclomol with other chemotherapeutic agents to enhance their efficacy.[3][5]

These application notes provide a framework for designing and executing experiments to evaluate Cu(II)-Elesclomol drug combinations, focusing on key cellular processes and signaling pathways.

Experimental Design and Workflow

A typical experimental workflow for studying Cu(II)-Elesclomol drug combinations involves a series of in vitro assays to assess cytotoxicity, mechanism of action, and effects on key signaling pathways.

Caption: Experimental workflow for Cu(II)-Elesclomol combination studies.

Key Signaling Pathways

Elesclomol, in complex with copper, impacts several critical signaling pathways in cancer cells, primarily revolving around the induction of oxidative stress and subsequent cell death mechanisms.

Caption: Signaling pathways affected by the Cu(II)-Elesclomol complex.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of Cu(II)-Elesclomol and a combination drug.

Materials:

• Cancer cell line of interest

• Complete culture medium

• 96-well plates

• Elesclomol, Copper (II) Chloride (CuCl₂), and combination drug

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Prepare serial dilutions of Elesclomol, CuCl₂, the combination drug, and the Cu(II)-Elesclomol combination.

• Treat the cells with the prepared drug solutions and incubate for 48-72 hours.

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.[7]

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[7]

• Measure the absorbance at 570 nm using a microplate reader.

Reactive Oxygen Species (ROS) Measurement

This protocol measures intracellular ROS levels using a fluorescent probe.

Materials:

• Treated and control cells

• 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA)

• Phosphate-buffered saline (PBS)

• Fluorescence microplate reader or flow cytometer

Procedure:

• Culture and treat cells with the drug combinations as described for the viability assay.

• Wash the cells with PBS.

• Incubate the cells with 10 µM DCFH-DA in PBS for 30 minutes at 37°C in the dark.[8]

• Wash the cells again with PBS to remove excess probe.

• Measure the fluorescence intensity at an excitation wavelength of ~485 nm and an emission wavelength of ~535 nm.[8]

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol quantifies the percentage of apoptotic and necrotic cells.

Materials:

• Treated and control cells

• Annexin V-FITC Apoptosis Detection Kit

• Propidium Iodide (PI)

• Binding Buffer

• Flow cytometer

Procedure:

• Harvest and wash the treated and control cells with cold PBS.

• Resuspend the cells in 1X Binding Buffer.

• Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's protocol.[9]

• Incubate the cells for 15 minutes at room temperature in the dark.[10]

• Analyze the stained cells by flow cytometry within one hour.

Western Blot Analysis

This protocol is for detecting changes in the expression of key proteins involved in apoptosis and stress response pathways.

Materials:

• Treated and control cells

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary and secondary antibodies

• Chemiluminescent substrate

Procedure:

• Lyse the treated and control cells in lysis buffer on ice.[11]

• Determine the protein concentration of each lysate.[11]

• Denature equal amounts of protein by boiling in Laemmli sample buffer.[11]

• Separate the proteins by SDS-PAGE and transfer them to a membrane.[12]

• Block the membrane with blocking buffer for 1 hour at room temperature.[12]

• Incubate the membrane with primary antibodies overnight at 4°C.[12]

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.[12]

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

Data Presentation

Quantitative data from the experiments should be summarized in clear and concise tables for easy comparison.

Table 1: IC50 Values of Elesclomol, Copper, and Combination Drug

Cell Line	Treatment	IC50 (µM) ± SD
Cell Line A	Elesclomol	Value
Copper (II) Chloride	Value
Combination Drug	Value
Elesclomol + Copper	Value
Cell Line B	Elesclomol	Value
Copper (II) Chloride	Value
Combination Drug	Value
Elesclomol + Copper	Value

Table 2: Reactive Oxygen Species (ROS) Levels

Treatment	Fold Increase in ROS (vs. Control) ± SD
Control	1.0
Elesclomol	Value
Copper (II) Chloride	Value
Combination Drug	Value
Elesclomol + Copper	Value
Elesclomol + Copper + Combination Drug	Value

Table 3: Apoptosis Analysis

Treatment	% Early Apoptosis ± SD	% Late Apoptosis/Necrosis ± SD
Control	Value	Value
Elesclomol	Value	Value
Copper (II) Chloride	Value	Value
Combination Drug	Value	Value
Elesclomol + Copper	Value	Value
Elesclomol + Copper + Combination Drug	Value	Value

Table 4: Western Blot Protein Expression Changes

Target Protein	Treatment	Fold Change in Expression (vs. Control) ± SD
Cleaved PARP	Elesclomol + Copper	Value
Elesclomol + Copper + Combination Drug	Value
p-JNK	Elesclomol + Copper	Value
Elesclomol + Copper + Combination Drug	Value
p53	Elesclomol + Copper	Value
Elesclomol + Copper + Combination Drug	Value

These tables provide a structured format for presenting the quantitative results obtained from the described experimental protocols, allowing for a clear assessment of the effects of Cu(II)-Elesclomol drug combinations.

References

• 1. Synta Presents New Data on Mechanism of Action of Elesclomol at AACR-NCI-EORTC Conference on Molecular Targets and Cancer Therapeutics | Madrigal Pharmaceuticals, Inc. [ir.madrigalpharma.com]
• 2. Elesclomol: a copper ionophore targeting mitochondrial metabolism for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Novel insights into anticancer mechanisms of elesclomol: More than a prooxidant drug - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cancer-research-network.com [cancer-research-network.com]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 9. benchchem.com [benchchem.com]
• 10. [PDF] Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. | Semantic Scholar [semanticscholar.org]
• 11. benchchem.com [benchchem.com]
• 12. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]

Application Notes: Theranostic Applications of Radiolabeled Cu(II)-Elesclomol

Introduction

Elesclomol (B1671168) (ES) is an investigational small molecule that acts as a potent anticancer agent by inducing high levels of oxidative stress within cancer cells.[1] Its mechanism is dependent on the presence of copper, with which it forms a 1:1 complex, Cu(II)-Elesclomol.[2] This complex facilitates the transport of copper into the mitochondria of cancer cells, which inherently exhibit elevated levels of oxidative stress compared to normal cells.[1][2][3] The subsequent reduction of Cu(II) to Cu(I) inside the mitochondria triggers a cascade of reactive oxygen species (ROS) production, overwhelming the cell's antioxidant capacity and leading to programmed cell death (apoptosis), ferroptosis, and cuproptosis.[1][2]

The radioisotope Copper-64 (⁶⁴Cu) is uniquely suited for theranostic applications. Its decay characteristics include both positron emission (β+, 17.8%) for Positron Emission Tomography (PET) imaging and beta particle emission (β-, 38.4%) for targeted radiotherapy.[4][5] With a convenient half-life of 12.7 hours, ⁶⁴Cu allows for flexible imaging and therapeutic windows.[4][6] By radiolabeling the Cu(II)-Elesclomol complex with ⁶⁴Cu, a powerful theranostic agent, [⁶⁴Cu][Cu(ES)], is created. This agent enables non-invasive imaging of tumors with high mitochondrial metabolism and oxidative stress—such as melanoma and hypoxic solid tumors—and simultaneously delivers a cytotoxic radiotherapeutic payload to the same targets.[7][8]

Mechanism of Action

The theranostic activity of [⁶⁴Cu][Cu(ES)] is rooted in the unique properties of both Elesclomol and ⁶⁴Cu.

• Systemic Administration & Complex Formation : Following administration, Elesclomol chelates with ⁶⁴Cu(II) in the plasma to form the lipophilic [⁶⁴Cu][Cu(ES)] complex.

• Targeted Cellular Uptake : The complex readily crosses the cell membrane and is selectively transported to the mitochondria.[1] This process targets cancer cells that have a high metabolic rate and elevated levels of oxidative stress.[2][3]

• Intra-mitochondrial Redox Cycling & ROS Production : Inside the mitochondria, the ⁶⁴Cu(II) in the complex is reduced to ⁶⁴Cu(I).[1] This redox cycle generates a significant amount of ROS, pushing the cellular oxidative stress beyond a critical threshold.[1][9]

• Induction of Cell Death : The excessive ROS levels induce catastrophic damage to mitochondrial components, leading to apoptosis.[2][9] Other cell death pathways, including ferroptosis and cuproptosis, may also be initiated.[2]

• Dual Theranostic Function :

  • Diagnosis (PET Imaging) : The positrons emitted by ⁶⁴Cu allow for the visualization and quantification of tumor uptake using PET, identifying patients who may benefit from this therapy.[7][10]

  • Therapy (Radiotherapy) : The beta particles and Auger electrons emitted by ⁶⁴Cu deliver a localized radiotherapeutic dose, destroying the cancer cells that take up the agent.[11]

Caption: Mechanism of Action of [⁶⁴Cu][Cu(ES)].

Summary of Preclinical Findings

Recent studies have demonstrated the potential of [⁶⁴Cu][Cu(ES)] as a potent theranostic agent, particularly for hypoxic solid tumors.[7][10] In vitro and in vivo experiments have shown superior therapeutic efficacy compared to other copper-based radiopharmaceuticals like [⁶⁴Cu]CuCl₂ and [⁶⁴Cu][Cu(ATSM)].[7][10]

Table 1: In Vitro Cell Survival (Data summarized from studies on prostate cancer (22Rv1) and glioblastoma (U-87MG) cell lines)

Treatment (128 Bq/cell)	Cell Line	Condition	Survival Rate (%)	Reference
[⁶⁴Cu][Cu(ES)]	U-87MG	Normoxia	3.5 ± 1.8	[10]
[⁶⁴Cu][Cu(ES)]	U-87MG	Hypoxia	5.1 ± 1.4	[10]
[⁶⁴Cu][Cu(ATSM)]	U-87MG	Normoxia	54.7 ± 5.5	[10]
[⁶⁴Cu][Cu(ATSM)]	U-87MG	Hypoxia	65.2 ± 3.2	[10]
[⁶⁴Cu]CuCl₂	U-87MG	Normoxia	~85	[10]
[⁶⁴Cu]CuCl₂	U-87MG	Hypoxia	~85	[10]

Table 2: In Vivo Biodistribution in B16F10 Lung Metastasis Model (Data presented as percentage of injected dose per gram of tissue (%ID/g))

Organ	5 min post-injection	20 min post-injection	55 min post-injection	Reference
Lungs (Tumor Site)	18.86 ± 0.62	19.41 ± 0.62	19.69 ± 0.64	[8]
Liver	Low	Low	Low	[8]
Kidneys	Low	Low	Low	[8]

Note: The data indicates high uptake and retention at the tumor site in the lungs with minimal accumulation in other major organs like the liver and kidneys.[8]

Protocols

Caption: General clinical theranostic workflow for [⁶⁴Cu][Cu(ES)].

Protocol 1: Synthesis of [⁶⁴Cu][Cu(Elesclomol)]

This protocol describes the radiolabeling of Elesclomol with ⁶⁴Cu.

Materials:

• ⁶⁴CuCl₂ in 0.1 M HCl (produced via the ⁶⁴Ni(p,n)⁶⁴Cu reaction on a biomedical cyclotron).[4][7]

• Elesclomol solution (e.g., 1 mg/mL in DMSO).

• Sodium acetate (B1210297) buffer (0.5 M, pH 5.5).

• Sterile, pyrogen-free water.

• Radio-HPLC system for quality control.

Procedure:

• In a sterile vial, add a calculated volume of ⁶⁴CuCl₂ solution.

• Add sodium acetate buffer to adjust the pH to approximately 5.5.

• Add the Elesclomol solution to the vial. The molar ratio of Elesclomol to copper should be optimized but is typically in slight excess.

• Incubate the reaction mixture at an elevated temperature (e.g., 95°C) for 15-30 minutes.

• Allow the mixture to cool to room temperature.

• Perform quality control using radio-HPLC to determine radiochemical purity and yield.[8] The final product should be sterile-filtered before in vivo use.

Protocol 2: In Vitro Cell Viability (Clonogenic) Assay

This protocol assesses the cytotoxic effect of [⁶⁴Cu][Cu(ES)] on cancer cells.[10]

Materials:

• Cancer cell lines of interest (e.g., U-87MG, 22Rv1).[10]

• Complete cell culture medium.

• [⁶⁴Cu][Cu(ES)], [⁶⁴Cu][Cu(ATSM)], and [⁶⁴Cu]CuCl₂ as experimental and control agents.[10]

• 6-well plates.

• Incubator (normoxic and hypoxic conditions).

• Crystal violet staining solution.

Procedure:

• Seed a known number of cells (e.g., 200-1000 cells/well) in 6-well plates and allow them to attach overnight.

• Prepare serial dilutions of the radiolabeled compounds to achieve a desired activity per cell (e.g., 128 Bq/cell).[10]

• Remove the medium from the wells and add the medium containing the radiolabeled compounds. Include untreated control wells.

• Incubate the plates for a set period (e.g., 24 hours) under both normoxic (21% O₂) and hypoxic (e.g., 1% O₂) conditions.

• After incubation, remove the treatment medium, wash the cells with PBS, and add fresh complete medium.

• Return the plates to the normoxic incubator and allow colonies to form over 7-14 days.

• Fix the colonies with methanol (B129727) and stain with crystal violet.

• Count the number of colonies (containing >50 cells) in each well.

• Calculate the surviving fraction for each treatment group relative to the untreated control.

Protocol 3: In Vivo PET/CT Imaging in a Xenograft Mouse Model

This protocol outlines the use of [⁶⁴Cu][Cu(ES)] for PET imaging of tumors in mice.[7][8]

Materials:

• Immunocompromised mice (e.g., BALB/c nude).[7]

• Tumor cells for xenograft implantation (e.g., 22Rv1, B16F10).[7][8]

• [⁶⁴Cu][Cu(ES)] solution formulated for injection (e.g., 12 MBq per mouse).[8]

• Small animal PET/CT scanner.

• Anesthesia (e.g., isoflurane).

Procedure:

• Implant tumor cells subcutaneously into the flank of the mice. Allow tumors to grow to a suitable size (e.g., 100-200 mm³).

• Anesthetize a tumor-bearing mouse.

• Administer a defined activity of [⁶⁴Cu][Cu(ES)] via tail vein injection.

• At desired time points post-injection (e.g., 1, 4, 24 hours), anesthetize the mouse and place it in the PET/CT scanner.[7]

• Acquire a CT scan for anatomical co-registration, followed by a PET scan (e.g., 10-15 minutes).

• Reconstruct the PET/CT images.

• Analyze the images to determine the biodistribution and tumor uptake of the radiotracer. This can be quantified by drawing regions of interest (ROIs) over the tumor and major organs to calculate the percentage of injected dose per gram (%ID/g).

Caption: Preclinical evaluation workflow for [⁶⁴Cu][Cu(ES)].

References

• 1. The oncology drug elesclomol selectively transports copper to the mitochondria to induce oxidative stress in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel insights into anticancer mechanisms of elesclomol: More than a prooxidant drug - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Copper-64 Radiopharmaceuticals for PET Imaging of Cancer: Advances in Preclinical and Clinical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Copper-64 radiopharmaceuticals for PET imaging of cancer: advances in preclinical and clinical research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Molecular Imaging of Cancer with Copper-64 Radiopharmaceuticals and Positron Emission Tomography (PET) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro and in vivo characterization of [64Cu][Cu(elesclomol)] as a novel theranostic agent for hypoxic solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. jnm.snmjournals.org [jnm.snmjournals.org]
• 9. Elesclomol induces cancer cell apoptosis through oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In vitro and in vivo characterization of [64Cu][Cu(elesclomol)] as a novel theranostic agent for hypoxic solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols: Developing Nanoparticle Formulations for Cu(II)-Elesclomol Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Elesclomol is a potent anticancer agent that induces oxidative stress and cell death in cancer cells, particularly when complexed with copper (Cu(II)).[1][2] This complex, Cu(II)-Elesclomol, acts as a copper ionophore, transporting copper into mitochondria.[1][2] Within the mitochondria, Cu(II) is reduced to Cu(I), a reaction catalyzed by ferredoxin 1 (FDX1), leading to the generation of reactive oxygen species (ROS) and subsequent mitochondrial dysfunction.[1] The accumulation of copper and ROS triggers a novel form of cell death known as cuproptosis, characterized by the aggregation of lipoylated proteins and the destabilization of iron-sulfur cluster proteins in the tricarboxylic acid (TCA) cycle.[1] Additionally, the induced oxidative stress can lead to apoptosis.[3][4]

Despite its promising anticancer activity, the clinical application of Elesclomol has been hampered by its poor aqueous solubility and potential for off-target toxicity.[5] Nanoparticle-based drug delivery systems offer a promising strategy to overcome these limitations by enhancing the solubility, stability, and tumor-targeting of Cu(II)-Elesclomol, thereby improving its therapeutic index.[5][6]

These application notes provide detailed protocols for the synthesis, characterization, and evaluation of nanoparticle formulations for Cu(II)-Elesclomol delivery. The protocols are intended to guide researchers in developing effective nanomedicines to harness the therapeutic potential of this compelling anticancer agent.

Signaling Pathway of Cu(II)-Elesclomol

Caption: Mechanism of action of Cu(II)-Elesclomol leading to cuproptosis and apoptosis.

Experimental Workflow

Caption: Experimental workflow for developing and evaluating Cu(II)-Elesclomol nanoparticles.

Data Presentation

Table 1: Physicochemical Properties of Elesclomol-Loaded Nanoparticles

Nanoparticle Formulation	Polymer/Lipid Matrix	Average Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Drug Loading (%)	Encapsulation Efficiency (%)	Reference
ES-Cu NPs	TPGS/CS-CA	150-200	< 0.3	-20 to -30	~5	> 80	[6]
APT-PEG-Au-MMNPs@ELC	Magnetic Mesoporous Silica	81.13 ± 7.41	N/A	N/A	N/A	N/A	[7]
ES@CuO	Copper Oxide	~100	N/A	N/A	N/A	N/A	[8]
ES@Cu(II)-MOF	Metal-Organic Framework	~150	N/A	N/A	N/A	N/A	[9]

Table 2: In Vitro Cytotoxicity of Elesclomol Formulations (IC50 values)

Cell Line	Free Elesclomol-Cu(II)	Nanoparticle Formulation	Fold Improvement	Reference
A549 (Drug-sensitive)	~50 ng/mL (with CuO NPs)	50 ng/mL ES + 50 ng/mL CuO NPs	Significant reduction in viability	[10]
DU145TXR (Drug-resistant)	> 100 nM	~20 nM (ES-Cu NPs)	> 5-fold	[5]
PC3TXR (Drug-resistant)	> 100 nM	~30 nM (ES-Cu NPs)	> 3-fold	[5]
B16 Melanoma	N/A	ES@CuO	1.9 times greater necrosis than CuCl2+ES	[8]

Experimental Protocols

Synthesis of Elesclomol-Loaded PLGA Nanoparticles by Nanoprecipitation

This protocol describes the preparation of poly(lactic-co-glycolic acid) (PLGA) nanoparticles encapsulating the hydrophobic drug Elesclomol using the nanoprecipitation method.

Materials:

• Poly(lactic-co-glycolide) (PLGA) (e.g., 50:50 lactide:glycolide ratio)

• Elesclomol

• Acetone (B3395972) (or other suitable water-miscible organic solvent)

• Poly(vinyl alcohol) (PVA) or other suitable surfactant

• Deionized water

Protocol:

• Organic Phase Preparation: Dissolve a specific amount of PLGA (e.g., 50 mg) and Elesclomol (e.g., 5 mg) in a minimal volume of acetone (e.g., 5 mL). Ensure complete dissolution by vortexing or brief sonication.

• Aqueous Phase Preparation: Prepare an aqueous solution of a surfactant, such as 1% w/v PVA, in deionized water.

• Nanoprecipitation: Add the organic phase dropwise into the aqueous phase under constant magnetic stirring. The rapid diffusion of the organic solvent into the aqueous phase leads to the precipitation of the polymer and the formation of nanoparticles.

• Solvent Evaporation: Continue stirring the suspension at room temperature for several hours (or overnight) to allow for the complete evaporation of the organic solvent.

• Nanoparticle Collection: The resulting nanoparticle suspension is ready for purification.

Purification of Nanoparticles

This protocol outlines the purification of the nanoparticle suspension to remove unencapsulated drug and excess surfactant.

Materials:

• Nanoparticle suspension

• Deionized water

• Centrifuge with appropriate tubes

Protocol:

• Centrifugation: Transfer the nanoparticle suspension to centrifuge tubes. Centrifuge at a high speed (e.g., 15,000 x g) for a sufficient time (e.g., 30 minutes) at 4°C to pellet the nanoparticles.

• Supernatant Removal: Carefully decant the supernatant, which contains the unencapsulated drug and surfactant.

• Washing: Resuspend the nanoparticle pellet in deionized water by vortexing or sonication.

• Repeat: Repeat the centrifugation and washing steps two more times to ensure complete removal of impurities.

• Final Resuspension: After the final wash, resuspend the purified nanoparticle pellet in a desired volume of deionized water or a suitable buffer for further characterization or lyophilization.

Characterization of Nanoparticles

3.1. Particle Size and Polydispersity Index (PDI) by Dynamic Light Scattering (DLS)

Protocol:

• Sample Preparation: Dilute the purified nanoparticle suspension with deionized water to an appropriate concentration to avoid multiple scattering effects.

• DLS Measurement: Transfer the diluted sample to a disposable cuvette and place it in the DLS instrument.

• Data Acquisition: Set the instrument parameters (e.g., temperature, scattering angle) and acquire the data. The instrument software will calculate the average particle size (Z-average) and the PDI.

3.2. Drug Loading and Encapsulation Efficiency by HPLC

Protocol:

• Standard Curve Preparation: Prepare a series of standard solutions of Elesclomol of known concentrations in a suitable solvent (e.g., acetonitrile).

• Sample Preparation:

  • Total Drug: Lyophilize a known volume of the purified nanoparticle suspension. Dissolve the lyophilized powder in a suitable organic solvent to break the nanoparticles and release the encapsulated drug.

  • Free Drug: Analyze the supernatant collected during the first centrifugation step of the purification process.

• HPLC Analysis: Inject the standard solutions and the prepared samples into the HPLC system.

• Calculation:

  • Drug Loading (%) = (Mass of drug in nanoparticles / Mass of nanoparticles) x 100

  • Encapsulation Efficiency (%) = (Mass of drug in nanoparticles / Initial mass of drug used) x 100

In Vitro Evaluation

4.1. Cytotoxicity Assay (MTT Assay)

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of free Cu(II)-Elesclomol and the nanoparticle formulation. Include untreated cells as a control.

• Incubation: Incubate the cells for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours to allow the formation of formazan (B1609692) crystals.

• Formazan Solubilization: Remove the medium and add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the control and determine the IC50 values.

4.2. Apoptosis Assay by Annexin V-FITC and Propidium Iodide (PI) Staining

Protocol:

• Cell Treatment: Treat cells with the desired concentrations of the formulations for a specified time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and PI.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

In Vivo Evaluation

5.1. Xenograft Mouse Model

Protocol:

• Cell Implantation: Subcutaneously inject a suspension of cancer cells into the flank of immunocompromised mice.

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Treatment: Randomize the mice into different treatment groups (e.g., vehicle control, free drug, nanoparticle formulation). Administer the treatments via a suitable route (e.g., intravenous injection).

• Monitoring: Monitor tumor growth by measuring the tumor volume with calipers regularly. Also, monitor the body weight of the mice as an indicator of systemic toxicity.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histology, Western blotting).

Conclusion

The protocols outlined in these application notes provide a comprehensive framework for the development and preclinical evaluation of nanoparticle formulations for Cu(II)-Elesclomol delivery. By following these detailed methodologies, researchers can systematically synthesize, characterize, and assess the efficacy of novel nanomedicines aimed at improving the therapeutic outcome of this promising anticancer agent. Careful optimization of the nanoparticle formulation and a thorough understanding of its biological interactions are crucial for the successful clinical translation of Cu(II)-Elesclomol-based nanotherapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. Facts and evidences on the lyophilization of polymeric nanoparticles for drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Purification processes of polymeric nanoparticles: How to improve their clinical translation? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Single emulsion-solvent evaporation technique and modifications for the preparation of pharmaceutical polymeric nanoparticles. | Semantic Scholar [semanticscholar.org]
• 6. Modified Nanoprecipitation Method for Preparation of Cytarabine-Loaded PLGA Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protocols for isolation and characterization of nanoparticle biomolecular corona complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Suggested Procedures for the Reproducible Synthesis of Poly(d,l-lactide-co-glycolide) Nanoparticles Using the Emulsification Solvent Diffusion Platform - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Lyophilization of Nanoparticles, Does It Really Work? Overview of the Current Status and Challenges - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Employing Cu(II)-Elesclomol in 3D Spheroid Culture Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Three-dimensional (3D) spheroid culture models are increasingly recognized for their physiological relevance in mimicking the tumor microenvironment, offering a more accurate platform for anticancer drug screening compared to traditional 2D cell culture. Elesclomol, a potent first-in-class investigational drug, in complex with copper (Cu(II)-Elesclomol), has emerged as a promising therapeutic agent. It acts as a copper ionophore, selectively inducing high levels of oxidative stress within cancer cells, leading to mitochondrial dysfunction and apoptosis.[1][2] This document provides detailed application notes and experimental protocols for the utilization of Cu(II)-Elesclomol in 3D spheroid cancer models.

Elesclomol's mechanism of action is initiated by the extracellular formation of a 1:1 complex with Cu(II).[1] This complex facilitates the transport of copper into the cell and subsequently to the mitochondria. Inside the mitochondria, Cu(II) is reduced to Cu(I), a reaction that catalyzes the generation of reactive oxygen species (ROS).[1] Cancer cells, which often exhibit a higher basal level of oxidative stress compared to normal cells, are particularly vulnerable to this additional ROS burden, which pushes them beyond a critical threshold and triggers programmed cell death.[1][2] Recent studies also suggest that Elesclomol can induce a novel form of copper-dependent cell death termed "cuproptosis".

The application of Cu(II)-Elesclomol to 3D spheroids is particularly relevant as these models often contain hypoxic cores and gradients of nutrients and metabolites, conditions that are known to influence cancer cell metabolism and drug sensitivity. Research has shown that ovarian cancer spheroids, which are resistant to many conventional chemotherapeutics, are highly sensitive to Elesclomol. This suggests that Elesclomol's unique mechanism of inducing oxidative stress may be particularly effective against the quiescent and metabolically distinct cells found in the inner layers of tumor spheroids.

Data Presentation

The following tables summarize the available quantitative data on the efficacy of Elesclomol in various cancer cell models. While specific IC50 values for Elesclomol in a wide range of 3D spheroid models are not extensively documented in publicly available literature, the provided data from 2D cultures and a 3D neurosphere model offer a valuable reference for designing experiments.

Table 1: IC50 Values of Elesclomol in 2D Cancer Cell Cultures

Cell Line	Cancer Type	IC50 (nM)
MCF-7	Breast Adenocarcinoma	110
SK-MEL-5	Melanoma	24
HL-60	Promyelocytic Leukemia	9
K562	Chronic Myelogenous Leukemia	7.5

Data compiled from multiple sources.

Table 2: Dose-Dependent Effect of Elesclomol on Glioblastoma Stem-like Cells (GSCs) and GSC-derived Endothelial Cells (GdECs) in a 3D Neurosphere Model (48h treatment)

Cell Type	Elesclomol Concentration (nM)	% Cell Death (relative to control)
GSCs	10	~20%
100	~50%
1000	~80%
GdECs	10	~15%
100	~40%
1000	~70%

Data adapted from a study on glioblastoma stem-like cells, which are cultured as neurospheres, a type of 3D spheroid model.

Signaling Pathways and Experimental Workflows

Experimental Protocols

Protocol 1: 3D Spheroid Formation using the Liquid Overlay Technique

This protocol describes the formation of 3D spheroids in ultra-low attachment (ULA) plates.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Ultra-low attachment 96-well round-bottom plates

• Sterile cell culture consumables

Procedure:

• Culture cancer cells in a T-75 flask to 70-80% confluency.

• Aspirate the culture medium and wash the cells once with sterile PBS.

• Add 3-5 mL of Trypsin-EDTA and incubate at 37°C until cells detach.

• Neutralize the trypsin with 5-7 mL of complete culture medium.

• Transfer the cell suspension to a 15 mL conical tube and centrifuge at 200 x g for 5 minutes.

• Aspirate the supernatant and resuspend the cell pellet in complete culture medium to obtain a single-cell suspension.

• Perform a cell count using a hemocytometer or an automated cell counter.

• Dilute the cell suspension to the desired seeding density (e.g., 1,000 to 10,000 cells/well, to be optimized for each cell line).

• Dispense 100 µL of the cell suspension into each well of a 96-well ULA plate.

• Centrifuge the plate at 100 x g for 5 minutes to facilitate cell aggregation at the bottom of the wells.

• Incubate the plate at 37°C in a humidified atmosphere with 5% CO2. Spheroids will typically form within 24-72 hours.

• Monitor spheroid formation and growth daily using an inverted microscope.

Protocol 2: Cu(II)-Elesclomol Treatment of 3D Spheroids

This protocol outlines the procedure for treating pre-formed 3D spheroids with Cu(II)-Elesclomol.

Materials:

• Pre-formed 3D spheroids in a 96-well ULA plate

• Elesclomol (stock solution in DMSO)

• Copper(II) Chloride (CuCl2) (stock solution in water)

• Complete cell culture medium

Procedure:

• Prepare a stock solution of Elesclomol (e.g., 10 mM in DMSO) and CuCl2 (e.g., 10 mM in sterile water).

• On the day of the experiment, prepare a 1:1 mixture of Elesclomol and CuCl2 to form the Cu(II)-Elesclomol complex. For example, mix equal volumes of the stock solutions.

• Prepare a serial dilution of the Cu(II)-Elesclomol complex in complete culture medium to achieve the desired final concentrations (e.g., ranging from 1 nM to 10 µM).

• Carefully remove 50 µL of the culture medium from each well of the spheroid plate, being cautious not to disturb the spheroids.

• Add 50 µL of the prepared Cu(II)-Elesclomol dilutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO as the highest drug concentration) and an untreated control.

• Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

Protocol 3: Cell Viability Assessment using CellTiter-Glo® 3D Assay

This protocol measures the number of viable cells in 3D culture based on the quantification of ATP.

Materials:

• Treated 3D spheroids in a 96-well ULA plate

• CellTiter-Glo® 3D Cell Viability Assay reagent

• Opaque-walled 96-well plate suitable for luminescence measurements

• Plate shaker

• Luminometer

Procedure:

• Equilibrate the spheroid plate and the CellTiter-Glo® 3D reagent to room temperature for approximately 30 minutes.

• Add a volume of CellTiter-Glo® 3D reagent to each well equal to the volume of culture medium in the well (e.g., add 100 µL of reagent to 100 µL of medium).

• Place the plate on a plate shaker for 5 minutes at a low speed to induce cell lysis.

• Incubate the plate at room temperature for an additional 25 minutes to stabilize the luminescent signal.

• Transfer the lysate to an opaque-walled 96-well plate.

• Measure the luminescence using a luminometer.

• Calculate cell viability as a percentage of the untreated control after subtracting the background luminescence.

Protocol 4: Apoptosis Assessment using Caspase-Glo® 3/7 Assay

This protocol measures caspase-3 and -7 activities, which are key indicators of apoptosis.

Materials:

• Treated 3D spheroids in a 96-well ULA plate

• Caspase-Glo® 3/7 Assay reagent

• Opaque-walled 96-well plate

• Plate shaker

• Luminometer

Procedure:

• Equilibrate the spheroid plate and the Caspase-Glo® 3/7 reagent to room temperature.

• Add a volume of Caspase-Glo® 3/7 reagent to each well equal to the volume of culture medium (e.g., 100 µL of reagent to 100 µL of medium).

• Mix the contents of the wells by gently shaking the plate for 30 seconds.

• Incubate the plate at room temperature for 1 to 3 hours.

• Transfer the lysate to an opaque-walled 96-well plate.

• Measure the luminescence using a luminometer.

• Express the results as fold change in caspase activity relative to the untreated control.

Protocol 5: Measurement of Intracellular Reactive Oxygen Species (ROS)

This protocol uses the fluorescent probe 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA) to measure intracellular ROS levels.

Materials:

• Treated 3D spheroids in a 96-well ULA plate

• DCFH-DA stock solution (in DMSO)

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• Fluorescence microplate reader

Procedure:

• Prepare a working solution of DCFH-DA in pre-warmed HBSS (e.g., 10-20 µM).

• Carefully remove the treatment medium from the spheroid wells.

• Wash the spheroids twice with pre-warmed HBSS.

• Add 100 µL of the DCFH-DA working solution to each well.

• Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Remove the DCFH-DA solution and wash the spheroids twice with HBSS.

• Add 100 µL of HBSS to each well.

• Measure the fluorescence intensity using a microplate reader with excitation at ~485 nm and emission at ~530 nm.

• Express the results as a fold change in fluorescence intensity relative to the untreated control.

References

• 1. researchgate.net [researchgate.net]
• 2. Elesclomol, a copper-transporting therapeutic agent targeting mitochondria: from discovery to its novel applications - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Inducing Cuproptosis in Cancer Cells with Cu(II)-Elesclomol

Introduction

Cuproptosis is a recently identified form of regulated cell death triggered by the accumulation of copper in mitochondria.[1][2] This process is distinct from other cell death mechanisms like apoptosis, necroptosis, and ferroptosis.[3][4] Elesclomol (B1671168), an investigational anti-cancer agent, functions as a potent copper ionophore.[5][6] It chelates extracellular copper (Cu(II)) and facilitates its transport into the mitochondria of cancer cells.[7][8] Inside the mitochondria, a cascade of events leads to proteotoxic stress and ultimately, cell death, offering a promising therapeutic avenue for cancer treatment.[3][9] These application notes provide a detailed protocol for inducing and analyzing cuproptosis in cancer cells using a Cu(II)-Elesclomol complex.

Mechanism of Action

Elesclomol's mechanism for inducing cuproptosis is a multi-step process initiated by its ability to bind and transport copper.[10]

• Complex Formation and Transport : Elesclomol binds to extracellular Cu(II) ions, forming a lipophilic Cu(II)-Elesclomol complex.[8] This complex readily crosses the cell membrane and selectively accumulates within the mitochondria.[8][10]

• Copper Reduction : Within the mitochondrial matrix, the enzyme ferredoxin 1 (FDX1) reduces Cu(II) to its more toxic form, Cu(I).[3][4][11]

• Targeting Lipoylated Proteins : Cu(I) directly binds to lipoylated components of the tricarboxylic acid (TCA) cycle, most notably dihydrolipoamide (B1198117) S-acetyltransferase (DLAT).[2][3][12]

• Proteotoxic Stress : This binding causes the aggregation of these lipoylated proteins and the degradation of iron-sulfur (Fe-S) cluster proteins.[1][3] The resulting mitochondrial protein instability leads to severe proteotoxic stress, which culminates in cell death.[3][7]

The entire process is critically dependent on the expression of FDX1, making it a key biomarker for sensitivity to Elesclomol treatment.[9][13]

Caption: Signaling pathway of Cu(II)-Elesclomol-induced cuproptosis.

Quantitative Data Summary

The effective concentration of Cu(II)-Elesclomol required to induce cuproptosis can vary significantly between different cancer cell lines. This variability is often linked to the expression levels of key regulatory proteins like FDX1 and the cell's metabolic state.[9][14]

Table 1: Effective Concentrations of Cu(II)-Elesclomol in Various Cancer Cell Lines

Cell Line	Cancer Type	Elesclomol Conc.	Copper (CuCl₂) Conc.	Outcome	Reference
HEC-1-A	Endometrial Cancer	50 nM	1 µM	Significant decrease in cell survival	[13]
K562	Human Erythroleukemia	7.5 nM (IC₅₀)	Pre-complexed	Inhibition of cell growth	[15]
HA22T / Huh7	Hepatocellular Carcinoma	40 nM	Not specified	Cell death, inhibited by copper chelator TTM	[16]

| M619 / 92-1 | Uveal Melanoma | ~20-40 nM (IC₅₀) | 0.5 µM | Growth inhibition and apoptosis |[17] |

Experimental Protocols

This section provides detailed methodologies for key experiments to induce and validate cuproptosis in a cancer cell line of interest.

Caption: General experimental workflow for studying cuproptosis.

Protocol 1: Preparation of Reagents

1.1 Elesclomol Stock Solution (10 mM)

• Principle: To prepare a concentrated stock solution for serial dilutions.

• Materials: Elesclomol powder, Dimethyl sulfoxide (B87167) (DMSO).

• Procedure:

  • Calculate the mass of Elesclomol powder required to make a 10 mM solution.

  • Dissolve the powder in an appropriate volume of cell culture-grade DMSO.

  • Vortex until fully dissolved.

  • Aliquot into small volumes to avoid repeated freeze-thaw cycles.

  • Store at -20°C or -80°C for long-term stability.[15]

1.2 Copper(II) Chloride Stock Solution (100 mM)

• Principle: To prepare a concentrated copper source.

• Materials: Copper(II) chloride dihydrate (CuCl₂·2H₂O), Nuclease-free water.

• Procedure:

  • Calculate the mass of CuCl₂·2H₂O required for a 100 mM solution.

  • Dissolve in nuclease-free water.

  • Sterilize by passing through a 0.22 µm filter.

  • Store at 4°C.

Protocol 2: Cell Culture and Treatment

• Principle: To treat cultured cancer cells with the Cu(II)-Elesclomol complex to induce cuproptosis.

• Materials: Cancer cell line of interest, complete culture medium, 96-well or 6-well plates, Elesclomol and CuCl₂ stock solutions.

• Procedure:

  • Seed cells in the appropriate plate format at a density that ensures they are in the exponential growth phase at the time of treatment (e.g., 5,000-10,000 cells/well for a 96-well plate).

  • Allow cells to adhere and grow overnight in a humidified incubator (37°C, 5% CO₂).

  • On the day of treatment, prepare the Cu(II)-Elesclomol working solution. In a sterile tube, first dilute the CuCl₂ stock solution in a serum-free medium to an intermediate concentration.

  • Add the diluted Elesclomol stock to the CuCl₂ solution to achieve the desired final concentrations (e.g., 50 nM Elesclomol and 1 µM CuCl₂).[13] A 1:1 molar ratio can also be used.[17] It is crucial to add Elesclomol to the copper-containing medium to allow for complex formation.

  • Remove the old medium from the cells and replace it with the medium containing the Cu(II)-Elesclomol complex. Include controls: untreated cells, cells treated with Elesclomol alone, and cells treated with CuCl₂ alone.

  • Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours).

Protocol 3: Assays for Cuproptosis Induction

3.1 Cell Viability Assay (CCK-8)

• Principle: To quantify cell viability based on the metabolic activity of living cells.

• Procedure (for 96-well plates):

  • Following the treatment period, add 10 µL of CCK-8 reagent to each well.[13][17]

  • Incubate for 1-4 hours at 37°C.

  • Measure the absorbance at 450 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to the untreated control.

3.2 Western Blot Analysis for Cuproptosis Markers

• Principle: To detect changes in the expression levels of key proteins involved in cuproptosis.

• Procedure:

  • After treatment in 6-well plates, lyse the cells and extract total protein.

  • Determine protein concentration using a BCA assay.

  • Separate 20-40 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane and probe with primary antibodies against FDX1 and DLAT. Use an antibody for a housekeeping protein (e.g., GAPDH or β-actin) as a loading control.

  • Incubate with the appropriate HRP-conjugated secondary antibody.

  • Visualize bands using an enhanced chemiluminescence (ECL) substrate.

  • Expected Result: A decrease in FDX1 and DLAT protein levels is often associated with cuproptosis.[18]

3.3 Lactic Dehydrogenase (LDH) Release Assay

• Principle: To measure cytotoxicity by quantifying the release of the cytosolic enzyme LDH from cells with damaged membranes.

• Procedure:

  • After treatment, collect the cell culture supernatant.

  • Use a commercial LDH cytotoxicity assay kit according to the manufacturer's instructions.[18]

  • Measure the absorbance to determine LDH activity.

  • Expected Result: A significant increase in LDH release in Cu(II)-Elesclomol-treated cells compared to controls indicates cell death.[18]

Troubleshooting and Considerations

• Low Efficacy: If Cu(II)-Elesclomol does not induce significant cell death, verify the expression of FDX1 in your cell line via Western Blot or qRT-PCR. Cells with low FDX1 expression may be resistant.[9][13]

• Distinguishing from Other Cell Death: To confirm cuproptosis, co-treatment with inhibitors of other cell death pathways can be performed. Inhibitors of apoptosis (Z-VAD-FMK), necroptosis (Necrostatin-1), and ferroptosis (Ferrostatin-1) should not rescue cells from Cu(II)-Elesclomol-induced death.[3][4][16] Conversely, a copper chelator like tetrathiomolybdate (B108656) (TTM) should inhibit cell death.[16]

• Role of Oxidative Stress: While cuproptosis is primarily driven by proteotoxic stress, Elesclomol also induces the production of reactive oxygen species (ROS).[7][19] Measuring ROS levels can provide additional insight into the compound's activity. However, the antioxidant N-acetylcysteine (NAC) does not typically prevent cuproptosis, distinguishing it from purely oxidative stress-driven cell death.[3]

References

• 1. Targeting cuproptosis for cancer therapy: mechanistic insights and clinical perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Research progress on cuproptosis in cancer [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Elesclomol, a copper-transporting therapeutic agent targeting mitochondria: from discovery to its novel applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The oncology drug elesclomol selectively transports copper to the mitochondria to induce oxidative stress in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Research progress on cuproptosis and copper related anti-tumor therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Novel insights into anticancer mechanisms of elesclomol: More than a prooxidant drug - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Mechanism of Elesclomol Induced Cuproptosis in Endometrial Cancer Cells [yydbzz.com]
• 14. researchgate.net [researchgate.net]
• 15. medchemexpress.com [medchemexpress.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Cu(II)-Elesclomol Experimental Reproducibility

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments with Cu(II)-Elesclomol. Our goal is to enhance experimental reproducibility for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the active form of Elesclomol in cellular assays?

A1: The biologically active form of Elesclomol is its complex with copper (Cu(II))[1][2]. Elesclomol itself has low intrinsic antitumor activity[3]. It acts as a copper ionophore, binding to extracellular copper and transporting it into the cell, primarily to the mitochondria[1][3][4][5][6][7][8][9]. Therefore, for in vitro experiments, it is crucial to use a pre-formed Cu(II)-Elesclomol complex to ensure consistent and reproducible results[1][2].

Q2: Why am I observing inconsistent IC50 values for Cu(II)-Elesclomol across experiments?

A2: Inconsistent IC50 values can arise from several factors:

• Formation of the Cu(II)-Elesclomol Complex: Incomplete or variable formation of the complex between experiments will lead to differing concentrations of the active species. A standardized protocol for complex formation is essential.

• Cell Line Sensitivity: Different cancer cell lines exhibit varying sensitivity to Cu(II)-Elesclomol, which is often linked to their metabolic state. Cells that are more reliant on mitochondrial respiration are generally more sensitive than those that heavily favor glycolysis[8][10].

• Copper Availability: The concentration of copper in the cell culture medium can influence the activity of Elesclomol if the complex is not pre-formed[11]. Using serum-free medium or chelating agents can impact the availability of copper for complexation.

• Cell Density: High cell density can reduce the effective concentration of the compound per cell, potentially leading to higher apparent IC50 values. It is important to maintain consistent cell seeding densities across experiments.

• Solubility and Stability: Cu(II)-Elesclomol has poor water solubility[12]. Improper dissolution or precipitation in the culture medium can lead to inconsistent results.

Q3: My Cu(II)-Elesclomol solution appears to precipitate in the cell culture medium. How can I prevent this?

A3: Precipitation is a common issue due to the low aqueous solubility of Elesclomol and its copper complex[12]. To minimize precipitation:

• Prepare Fresh Stock Solutions: Prepare a concentrated stock solution of Elesclomol in a suitable organic solvent like DMSO[13][14][15][16].

• Use a Pre-formed Complex: Prepare the Cu(II)-Elesclomol complex shortly before use by mixing Elesclomol and a copper salt (e.g., CuCl2) in a 1:1 molar ratio[9][13].

• Dilute Immediately Before Use: Dilute the complex into the final cell culture medium immediately before adding it to the cells. Avoid storing the diluted complex for extended periods.

• Visually Inspect: Always visually inspect the medium for any signs of precipitation after adding the complex.

Q4: I am not observing the expected increase in reactive oxygen species (ROS) after treating cells with Cu(II)-Elesclomol. What could be the issue?

A4: Several factors can contribute to a lack of detectable ROS increase:

• Suboptimal Complex Formation: Ensure the Cu(II)-Elesclomol complex is properly formed, as this is the active species that induces oxidative stress[2][8].

• Antioxidant Effects: The presence of antioxidants in the cell culture medium or secreted by the cells can quench the generated ROS[8]. Consider using a medium with lower antioxidant content for the duration of the experiment.

• Cellular Antioxidant Capacity: Some cell lines have a high endogenous antioxidant capacity and may be more resistant to ROS induction[17].

• Timing of Measurement: The induction of ROS by Cu(II)-Elesclomol can be rapid[8]. Ensure that the timing of your ROS measurement is appropriate to capture the peak of ROS production.

• Assay Sensitivity: The sensitivity of the ROS detection reagent and the instrumentation used are critical. Ensure your assay is properly validated and sensitive enough to detect the expected changes.

Troubleshooting Guides

Inconsistent Cell Viability (IC50) Results

Potential Problem	Possible Cause	Recommended Solution
High variability between replicate wells	Uneven cell seeding, edge effects in the microplate, or pipetting errors.	Ensure a homogenous cell suspension before seeding. Avoid using the outer wells of the plate or fill them with sterile media/PBS to minimize evaporation. Use calibrated pipettes and practice consistent pipetting technique.
IC50 values differ from published data	Different cell line used, variations in cell passage number or health, or different assay duration.	Use authenticated cell lines and maintain a consistent range of passage numbers. Standardize the assay duration based on the cell line's doubling time and the compound's mechanism of action.
Compound precipitation observed in wells	Poor solubility of Cu(II)-Elesclomol in the culture medium.	Prepare the Cu(II)-Elesclomol complex immediately before use. Visually inspect for precipitation. Consider using a solubilizing agent if compatible with the cell line and assay.
Low potency (high IC50)	Incomplete formation of the active Cu(II)-Elesclomol complex. Insufficient copper in the medium if not using a pre-formed complex.	Follow a standardized protocol for preparing the 1:1 Cu(II)-Elesclomol complex. If not pre-forming the complex, ensure the medium contains an adequate concentration of copper.
High potency (low IC50) in some experiments	Variations in serum concentration, which can affect copper availability.	Use a consistent source and percentage of serum in all experiments. For greater consistency, consider using a serum-free medium for the duration of the treatment.

Issues with Reactive Oxygen Species (ROS) Assays

Potential Problem	Possible Cause	Recommended Solution
No significant increase in ROS detected	Inactive compound due to improper complex formation. ROS quenching by components in the media or by the cells. Incorrect timing of the measurement.	Prepare fresh Cu(II)-Elesclomol complex for each experiment. Use a phenol (B47542) red-free medium with minimal antioxidants during the assay. Perform a time-course experiment to determine the optimal time point for ROS measurement.
High background fluorescence	Autofluorescence of the compound or the cells. Contamination of reagents or plasticware.	Include a "compound only" control (no cells) and an "unstained cells" control. Use high-quality, fresh reagents and sterile plasticware.
Inconsistent results between replicates	Uneven cell seeding or cell health. Photobleaching of the fluorescent probe.	Ensure a uniform cell monolayer. Minimize exposure of the fluorescent probe to light during incubation and measurement.
Cell death interfering with the assay	High concentrations of Cu(II)-Elesclomol may induce rapid cell death, leading to a loss of signal.	Perform the ROS assay at earlier time points or at lower, non-lethal concentrations of the compound. Co-stain with a viability dye to exclude dead cells from the analysis.

Experimental Protocols

Preparation of Cu(II)-Elesclomol Complex for In Vitro Assays

This protocol describes the preparation of a 1:1 molar ratio of Cu(II)-Elesclomol complex.

Materials:

• Elesclomol powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Copper(II) chloride (CuCl2), anhydrous

• Sterile, deionized water

• Sterile microcentrifuge tubes

Procedure:

• Prepare Elesclomol Stock Solution (10 mM):

  • Dissolve the appropriate amount of Elesclomol powder in DMSO to achieve a final concentration of 10 mM.

  • For example, to prepare 1 mL of a 10 mM stock, dissolve 4.005 mg of Elesclomol (MW: 400.52 g/mol ) in 1 mL of DMSO.

  • Vortex thoroughly until fully dissolved. Store at -20°C for short-term storage.

• Prepare CuCl2 Stock Solution (10 mM):

  • Dissolve the appropriate amount of anhydrous CuCl2 in sterile, deionized water to achieve a final concentration of 10 mM.

  • For example, to prepare 1 mL of a 10 mM stock, dissolve 1.345 mg of CuCl2 (MW: 134.45 g/mol ) in 1 mL of sterile water.

  • Vortex until fully dissolved. Store at 4°C.

• Prepare Cu(II)-Elesclomol Complex (1:1 molar ratio) - Working Solution:

  • This step should be performed immediately before treating the cells.

  • In a sterile microcentrifuge tube, mix equal volumes of the 10 mM Elesclomol stock solution and the 10 mM CuCl2 stock solution.

  • For example, mix 10 µL of 10 mM Elesclomol with 10 µL of 10 mM CuCl2.

  • Gently vortex the mixture and incubate at room temperature for 10-15 minutes to allow for complex formation.

  • The resulting solution is a 5 mM Cu(II)-Elesclomol complex in 50% DMSO/50% water.

• Dilution to Final Concentration:

  • Dilute the freshly prepared Cu(II)-Elesclomol complex in the appropriate cell culture medium to the desired final concentration.

  • Ensure the final concentration of DMSO is non-toxic to the cells (typically ≤ 0.5%).

Cell Viability Assay (MTT-based)

This protocol is a general guideline and should be optimized for your specific cell line and experimental conditions.

Materials:

• Cells of interest

• Complete cell culture medium

• Cu(II)-Elesclomol complex (prepared as described above)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• 96-well cell culture plates

Procedure:

• Cell Seeding:

  • Seed cells into a 96-well plate at a predetermined optimal density in 100 µL of complete medium per well.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the Cu(II)-Elesclomol complex in complete medium.

  • Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same final concentration of DMSO).

  • Incubate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of 5 mg/mL MTT solution to each well.

  • Incubate for 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

• Solubilization and Measurement:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

Quantitative Data Summary

Table 1: IC50 Values of Elesclomol in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Reference
SK-MEL-5	Melanoma	110	[13]
MCF-7	Breast Cancer	24	[13]
HL-60	Leukemia	9	[13]
HSB2	T-cell leukemia	~200 (for apoptosis induction)	[13]
K562	Chronic myelogenous leukemia	7.5 (Cu(II)-Elesclomol)	[18]

Note: IC50 values are highly dependent on experimental conditions and should be determined empirically for each cell line and assay system.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Mechanism of Cu(II)-Elesclomol induced cell death.

Caption: General experimental workflow for in vitro studies.

Caption: Troubleshooting logic for experimental reproducibility.

References

• 1. Novel insights into anticancer mechanisms of elesclomol: More than a prooxidant drug - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mitochondrial Electron Transport Is the Cellular Target of the Oncology Drug Elesclomol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Elesclomol induces cancer cell apoptosis through oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medium.com [medium.com]
• 10. Elesclomol induces copper‐dependent ferroptosis in colorectal cancer cells via degradation of ATP7A - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. aacrjournals.org [aacrjournals.org]
• 15. researchgate.net [researchgate.net]
• 16. file.medchemexpress.com [file.medchemexpress.com]
• 17. researchgate.net [researchgate.net]
• 18. Mitochondrial Membrane Potential Assay - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Cu(II)-Elesclomol Dosage for In Vitro Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing Cu(II)-Elesclomol in in vitro studies. The information is designed to assist in the optimization of experimental protocols and to address common challenges encountered during research.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Elesclomol (B1671168)?

A1: Elesclomol is a potent anticancer agent that functions as a copper ionophore.[1][2][3] It chelates extracellular copper (Cu(II)) and transports it into the mitochondria of cancer cells.[1][4][5] Within the mitochondria, the Cu(II) is reduced to Cu(I), a reaction that generates significant reactive oxygen species (ROS).[1][4][5] This rapid increase in ROS leads to overwhelming oxidative stress, exceeding the cell's antioxidant capacity and triggering programmed cell death through pathways such as apoptosis and cuproptosis.[1][3][6][7]

Q2: Why is the addition of copper necessary for Elesclomol's activity?

A2: The cytotoxic activity of Elesclomol is dependent on the presence of a redox-active metal, with copper being the most effective.[1] Elesclomol itself has minimal impact on cells; it is the Elesclomol-Cu(II) complex that is the active form of the drug.[1][4][8] This complex facilitates the transport of copper into the mitochondria, which is essential for the subsequent generation of ROS and induction of cell death.[5] Studies have shown that the absence of copper or the presence of copper chelators significantly diminishes Elesclomol's cytotoxic effects.[1]

Q3: What is the recommended molar ratio of Elesclomol to Cu(II)?

A3: A 1:1 molar ratio of Elesclomol to Cu(II) is recommended for forming the active complex.[1][2] This stoichiometry ensures the efficient chelation of copper by Elesclomol, leading to a potent cytotoxic agent.

Q4: How should I prepare the Cu(II)-Elesclomol complex?

A4: To prepare the active complex, it is recommended to first dilute the Elesclomol stock solution to the desired concentration in your cell culture medium. Subsequently, add an equimolar amount of a copper salt solution (e.g., CuCl₂). It is crucial to allow for a brief incubation period for the complex to form before adding it to the cells. The complex formation is a rapid process.

Q5: What are the typical IC50 values for Cu(II)-Elesclomol in cancer cell lines?

A5: The IC50 values for Cu(II)-Elesclomol are highly dependent on the cancer cell line and the experimental conditions. However, it is known to be potent in the nanomolar range for many cell lines. For a summary of reported IC50 values, please refer to the data presentation section below.

Q6: Is Cu(II)-Elesclomol stable in cell culture media?

A6: While specific stability data can vary depending on the media composition, it is generally advisable to prepare the Cu(II)-Elesclomol complex fresh for each experiment. This minimizes the potential for degradation or precipitation of the complex, ensuring reproducible results.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Inconsistent or no cytotoxic effect observed.	1. Suboptimal Cu(II)-Elesclomol complex formation: Incorrect molar ratio or insufficient incubation time for complex formation. 2. Low copper concentration in media: Some basal media may have insufficient copper for optimal complexation. 3. Cell line resistance: The cell line may have intrinsic resistance mechanisms, such as high antioxidant capacity or altered mitochondrial metabolism.[9] 4. Degradation of Elesclomol stock: Improper storage of the Elesclomol stock solution.	1. Ensure a strict 1:1 molar ratio of Elesclomol to Cu(II). Prepare the complex in media and allow it to incubate for a few minutes before adding to cells. 2. Supplement the culture medium with an appropriate copper salt (e.g., CuCl₂) to ensure a 1:1 molar ratio with Elesclomol. 3. Test a wider range of concentrations and consider using a different cell line known to be sensitive to Elesclomol. Evaluate the metabolic state of your cells, as those with higher mitochondrial respiration are more sensitive.[3][9] 4. Store Elesclomol stock solutions at -20°C or -80°C and protect from light. Prepare fresh dilutions for each experiment.
High variability between replicate wells.	1. Uneven cell seeding: Inconsistent number of cells per well. 2. Incomplete mixing of the drug: Poor distribution of the Cu(II)-Elesclomol complex in the wells. 3. Precipitation of the complex: The complex may precipitate at higher concentrations or in certain media.	1. Ensure a homogenous cell suspension before seeding and use appropriate pipetting techniques. 2. After adding the drug, gently mix the contents of the plate by swirling or gentle tapping. 3. Visually inspect the wells for any signs of precipitation. If observed, consider preparing the complex in a larger volume of media before adding to the cells or testing a lower concentration range. The use of nanoparticle delivery systems has been explored to improve solubility.[10]
Unexpected toxicity in control groups.	1. Solvent toxicity: High concentrations of the solvent (e.g., DMSO) used to dissolve Elesclomol. 2. Copper toxicity: The concentration of copper alone may be toxic to some cell lines.	1. Ensure the final solvent concentration in the culture medium is below the toxic threshold for your cell line (typically <0.5% for DMSO). Run a solvent-only control. 2. Include a control group treated with the same concentration of the copper salt alone to assess its individual toxicity.

Data Presentation

Table 1: Reported IC50 Values of Elesclomol in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Reference
SK-MEL-5	Melanoma	24	[1]
MCF-7	Breast Cancer	110	[1]
HL-60	Leukemia	9	[1]
K562	Leukemia	7.5 (as Cu(II)-Elesclomol)	[11]
Hs249T	Melanoma	11 (as Elesclomol-Cu)	[12]
MDA-MB435	Melanoma	< 100	[8]

Experimental Protocols

Detailed Methodology: Cell Viability Assay (MTT Assay)

This protocol outlines the steps for determining the cytotoxic effect of Cu(II)-Elesclomol on a cancer cell line using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Elesclomol (stock solution in DMSO)

• Copper(II) chloride (CuCl₂) (stock solution in sterile water)

• 96-well cell culture plates

• MTT solution (5 mg/mL in PBS)

• DMSO (for formazan (B1609692) dissolution)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Plate reader (570 nm absorbance)

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Preparation of Cu(II)-Elesclomol Complex and Treatment:

  • Prepare a series of dilutions of Elesclomol from your stock solution in complete medium.

  • To each Elesclomol dilution, add an equimolar amount of CuCl₂ solution to achieve a 1:1 molar ratio. For example, to a 2X final concentration of 100 nM Elesclomol, add CuCl₂ to a final concentration of 100 nM.

  • Gently mix and allow the complex to form for approximately 5-10 minutes at room temperature.

  • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the Cu(II)-Elesclomol complex.

  • Include appropriate controls: untreated cells, cells treated with vehicle (DMSO) alone, and cells treated with CuCl₂ alone.

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to reduce the yellow MTT to purple formazan crystals.

  • Carefully remove the medium from the wells.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a plate reader.

  • Calculate the percentage of cell viability for each treatment group relative to the untreated control.

  • Plot the percentage of cell viability against the log of the Cu(II)-Elesclomol concentration to determine the IC50 value.

Mandatory Visualizations

Caption: Workflow for optimizing Cu(II)-Elesclomol dosage using a cell viability assay.

Caption: Cu(II)-Elesclomol induces cell death via mitochondrial ROS production.

References

• 1. Elesclomol, a copper-transporting therapeutic agent targeting mitochondria: from discovery to its novel applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Novel insights into anticancer mechanisms of elesclomol: More than a prooxidant drug - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synta Presents New Data on Mechanism of Action of Elesclomol at AACR-NCI-EORTC Conference on Molecular Targets and Cancer Therapeutics | Madrigal Pharmaceuticals, Inc. [ir.madrigalpharma.com]
• 5. The oncology drug elesclomol selectively transports copper to the mitochondria to induce oxidative stress in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. go.drugbank.com [go.drugbank.com]
• 7. aacrjournals.org [aacrjournals.org]
• 8. researchgate.net [researchgate.net]
• 9. Elesclomol: a copper ionophore targeting mitochondrial metabolism for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Elesclomol-Copper Nanoparticles Overcome Multidrug Resistance in Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Mitochondrial Electron Transport Is the Cellular Target of the Oncology Drug Elesclomol - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Investigating Potential Off-Target Effects of Cu(II)-Elesclomol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the potential off-target effects of Cu(II)-Elesclomol.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Elesclomol?

Elesclomol is a potent anticancer agent that functions as a copper ionophore.[1] It chelates extracellular Cu(II), forming a lipophilic complex that facilitates the transport of copper across cellular membranes, leading to its accumulation within the mitochondria.[1][2] Once inside the mitochondria, Cu(II) is reduced to Cu(I), a reaction catalyzed by ferredoxin 1 (FDX1).[1][3] This redox cycling of copper generates high levels of reactive oxygen species (ROS), leading to oxidative stress and subsequent cancer cell death through apoptosis and a recently identified form of copper-dependent cell death termed "cuproptosis".[1][3][4]

Q2: Is the cytotoxic effect of Elesclomol specific to copper?

Yes, the anticancer activity of Elesclomol is highly dependent on the presence of copper.[1] Studies have shown that the Cu(II)-Elesclomol complex is significantly more potent than complexes formed with other divalent cations like nickel (Ni(II)) and platinum (Pt(II)). The cytotoxicity of Ni(II)-Elesclomol and Pt(II)-Elesclomol complexes in human leukemia K562 cells is 34-fold and 1040-fold lower, respectively, compared to the Cu(II)-Elesclomol complex.[1] Furthermore, the cytotoxic effects of Elesclomol can be rescued by the addition of copper, while other metals such as iron, manganese, and zinc do not have a similar effect.[1]

Q3: Why does Elesclomol show selectivity for cancer cells over normal cells?

Elesclomol's selectivity for cancer cells is attributed to their distinct metabolic phenotype.[5] Many cancer cells exhibit elevated basal levels of ROS and are more reliant on mitochondrial oxidative phosphorylation (OXPHOS) for energy production compared to normal cells.[1][6] This heightened metabolic state makes them more vulnerable to further increases in oxidative stress induced by Cu(II)-Elesclomol.[1][6] Normal cells, with their lower metabolic rate and more robust antioxidant capacity, are less susceptible to the cytotoxic effects of Elesclomol at therapeutic concentrations.[3]

Troubleshooting Guide

Issue 1: Inconsistent or weaker-than-expected cytotoxicity in my cancer cell line.

• Possible Cause 1: Low mitochondrial respiration in the cancer cell line.

  • Explanation: The efficacy of Elesclomol is highly correlated with a cell's reliance on mitochondrial metabolism.[4] Cancer cells that primarily utilize glycolysis over oxidative phosphorylation may be less sensitive to Elesclomol.[1] LDH levels can be an indicator of this metabolic state, with high LDH suggesting a greater reliance on glycolysis.[1]

  • Troubleshooting Steps:

    • Assess the metabolic profile of your cell line (e.g., measure oxygen consumption rate and extracellular acidification rate).

    • Consider using cell lines known to be highly dependent on mitochondrial respiration for positive controls.

    • If applicable to your research question, you could try to pharmacologically inhibit glycolysis to potentially increase sensitivity to Elesclomol.[1]

• Possible Cause 2: Insufficient copper in the cell culture medium.

  • Explanation: Elesclomol's activity is dependent on the availability of extracellular copper to form the active Cu(II)-Elesclomol complex.[1] Standard cell culture media may have varying and sometimes insufficient concentrations of bioavailable copper.

  • Troubleshooting Steps:

    • Supplement your cell culture medium with a low micromolar concentration of CuCl₂. It is crucial to perform a dose-response curve to determine the optimal, non-toxic concentration of copper for your specific cell line.

    • Ensure consistent media formulations and serum batches throughout your experiments to minimize variability in copper content.

• Possible Cause 3: Degradation of Elesclomol in the culture medium.

  • Explanation: Like many small molecules, Elesclomol may have limited stability in aqueous solutions at 37°C. The half-life in cell culture media can be a factor in long-term experiments.

  • Troubleshooting Steps:

    • Prepare fresh stock solutions of Elesclomol for each experiment.

    • For long-duration assays (>24 hours), consider replenishing the media with freshly prepared Cu(II)-Elesclomol.

    • If stability is a major concern, consult literature for data on Elesclomol's stability under your specific experimental conditions or consider performing a stability study using LC-MS.[7]

Issue 2: Observing unexpected changes in iron metabolism.

• Possible Cause: Off-target effect on iron homeostasis.

  • Explanation: Cu(II)-Elesclomol has been shown to impact iron homeostasis. It can lead to an increase in both cellular and mitochondrial iron levels.[8] This is thought to occur through the stimulation of the copper-dependent iron import machinery.[8] Specifically, the copper delivered by Elesclomol can be utilized for the metalation of the multicopper oxidase Fet3, which is involved in iron uptake.[8]

  • Troubleshooting Steps:

    • Measure intracellular and mitochondrial iron levels using techniques like inductively coupled plasma mass spectrometry (ICP-MS) or iron-sensitive fluorescent probes.

    • Investigate the expression and activity of key iron regulatory proteins, such as transferrin receptor 1 (TfR1), Fet3, and ferroportin.

    • Be aware that the observed phenotype might be a composite of both copper-induced oxidative stress and dysregulated iron metabolism.

Issue 3: Suspected interference with fluorescent assays for ROS detection.

• Possible Cause: Autofluorescence of Elesclomol or direct interaction with fluorescent probes.

  • Explanation: While specific data on Elesclomol's autofluorescence is limited, many aromatic compounds can exhibit intrinsic fluorescence, potentially interfering with assays using fluorescent probes for ROS detection (e.g., DCFDA, MitoSOX). Elesclomol's redox activity could also directly oxidize the probes, leading to false-positive signals.

  • Troubleshooting Steps:

    • Run a control experiment with Cu(II)-Elesclomol in cell-free media containing your fluorescent probe to assess for direct interaction and signal generation.

    • Include a "no-probe" control with cells treated with Cu(II)-Elesclomol to measure any potential autofluorescence from the compound itself.

    • Use multiple, mechanistically distinct ROS probes to confirm your findings.

    • Consider using non-fluorescent methods for ROS detection as an orthogonal validation, such as electron paramagnetic resonance (EPR) spectroscopy.

Issue 4: Activation of cellular stress pathways seemingly unrelated to oxidative stress.

• Possible Cause 1: Induction of Endoplasmic Reticulum (ER) Stress.

  • Explanation: Copper overload has been linked to the induction of ER stress, which can lead to a caspase-independent form of cell death.[9] Gene expression analyses following Elesclomol treatment have shown the upregulation of pathways associated with the unfolded protein response and ER stress.[9]

  • Troubleshooting Steps:

    • Assess key markers of ER stress, such as the phosphorylation of PERK and eIF2α, and the splicing of XBP1 mRNA.

    • Measure the expression of ER stress-responsive chaperones like BiP/GRP78.

    • Consider using inhibitors of ER stress signaling to investigate its contribution to Elesclomol-induced cytotoxicity.

• Possible Cause 2: Alterations in gene expression beyond the canonical oxidative stress response.

  • Explanation: While the Nrf2-mediated oxidative stress response is a major pathway activated by Elesclomol, other signaling pathways can also be affected.[9] Studies have shown the modulation of SAPK/JNK signaling and p53 signaling pathways.[9] These could be direct off-target effects or downstream consequences of the primary copper-induced stress.

  • Troubleshooting Steps:

    • Perform transcriptomic or proteomic analysis to get a global view of the cellular response to Cu(II)-Elesclomol.

    • Validate changes in key signaling nodes (e.g., phosphorylation of JNK and p53) by western blotting or other targeted protein analysis methods.

    • Use specific pathway inhibitors to dissect the functional relevance of these activated pathways in your experimental system.

Data Summary Tables

Table 1: Metal Specificity of Elesclomol's Cytotoxicity

Metal Complex	Relative Potency (vs. Cu(II)-Elesclomol)	Reference
Cu(II)-Elesclomol	1	[1]
Ni(II)-Elesclomol	1/34	[1]
Pt(II)-Elesclomol	1/1040	[1]

Table 2: Impact of Cu(II)-Elesclomol on Intracellular Metal Ion Levels

Metal Ion	Change upon ES-Cu Treatment	Reference
Copper (Cu)	Increased	[8]
Iron (Fe)	Increased	[8]
Zinc (Zn)	Unaltered	[8]
Magnesium (Mg)	Unaltered	[8]
Calcium (Ca)	Unaltered	[8]
Selenium (Se)	Unaltered	[8]
Nickel (Ni)	Unaltered	[8]
Manganese (Mn)	Small but significant increase	[8]

Experimental Protocols

Protocol 1: Assessment of Intracellular ROS Production

This protocol describes a general method for measuring intracellular ROS using a fluorescent probe like 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (H2DCFDA).

• Cell Seeding: Seed cells in a 96-well black, clear-bottom plate at a density that will result in 80-90% confluency on the day of the experiment.

• Compound Treatment: Treat cells with varying concentrations of Cu(II)-Elesclomol or vehicle control for the desired duration. Include a positive control for ROS induction (e.g., H₂O₂).

• Probe Loading: Remove the treatment media and wash the cells once with warm phosphate-buffered saline (PBS). Add 100 µL of 10 µM H2DCFDA in warm PBS to each well and incubate for 30 minutes at 37°C, protected from light.

• Fluorescence Measurement: Wash the cells twice with warm PBS. Add 100 µL of PBS to each well. Measure the fluorescence intensity using a microplate reader with excitation at ~485 nm and emission at ~535 nm.

• Data Analysis: Normalize the fluorescence intensity of treated cells to that of the vehicle-treated control cells.

Protocol 2: Western Blot Analysis of ER Stress Markers

This protocol outlines the detection of key ER stress markers by western blotting.

• Cell Lysis: After treatment with Cu(II)-Elesclomol, wash cells with cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-polyacrylamide gel. Separate the proteins by electrophoresis and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. Incubate the membrane with primary antibodies against ER stress markers (e.g., phospho-PERK, phospho-eIF2α, BiP/GRP78) overnight at 4°C. Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Visualizations

Caption: On-target mechanism of Cu(II)-Elesclomol leading to cell death.

Caption: Potential off-target effects of Cu(II)-Elesclomol.

Caption: Troubleshooting workflow for Elesclomol experiments.

References

• 1. Novel insights into anticancer mechanisms of elesclomol: More than a prooxidant drug - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Elesclomol: a copper ionophore targeting mitochondrial metabolism for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. divalent cation chelator: Topics by Science.gov [science.gov]
• 6. The Anticancer Agent Elesclomol Has Direct Effects on Mitochondrial Bioenergetic Function in Isolated Mammalian Mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Elesclomol elevates cellular and mitochondrial iron levels by delivering copper to the iron import machinery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

strategies to improve Cu(II)-Elesclomol solubility for lab use

This technical support center provides researchers, scientists, and drug development professionals with guidance on strategies to improve the solubility of Cu(II)-Elesclomol for laboratory use.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and preparation of Cu(II)-Elesclomol solutions.

Issue	Potential Cause	Troubleshooting Steps
Precipitation upon addition to aqueous buffer	Low aqueous solubility of Elesclomol (B1671168) and its Cu(II) complex.	1. Increase the concentration of the organic co-solvent (e.g., DMSO, DMF) in the final solution. However, be mindful of solvent toxicity in cellular assays. 2. Utilize a formulation with excipients that enhance solubility, such as PEG300, Tween-80, or cyclodextrins (see Experimental Protocols section). 3. Prepare the Cu(II)-Elesclomol complex in situ by adding a copper salt (e.g., CuCl₂) to the Elesclomol solution shortly before use.
Inconsistent experimental results	Degradation or instability of the Cu(II)-Elesclomol complex.	1. Prepare fresh solutions for each experiment. Stock solutions in organic solvents should be stored at -20°C or -80°C and used within a reasonable timeframe.[1][2] 2. Protect solutions from light , as some complexes are light-sensitive. 3. Ensure the molar ratio of Elesclomol to Cu(II) is appropriate for your experiment. A 1:1 molar ratio is commonly used.[3][4]
Low potency or lack of cellular activity	Insufficient intracellular copper concentration or poor complex formation.	1. Ensure the presence of Cu(II) ions in the culture medium. Elesclomol's activity is dependent on forming a complex with copper.[3][4] Supplementing the medium with a source of Cu(II) may be necessary. 2. Pre-form the Cu(II)-Elesclomol complex before adding it to the cells. This can enhance cellular uptake and activity.[5] 3. Verify the quality and purity of the Elesclomol used.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Cu(II)-Elesclomol?

A1: Elesclomol acts as a copper ionophore, binding to extracellular Cu(II) to form a lipophilic complex.[6] This complex facilitates the transport of copper into the mitochondria of cells.[3][7] Inside the mitochondria, Cu(II) is reduced to Cu(I), a reaction that generates reactive oxygen species (ROS).[3] The resulting oxidative stress disrupts mitochondrial function and can lead to programmed cell death, or apoptosis, particularly in cancer cells which already have a higher baseline level of oxidative stress.[8][9]

Q2: Why is copper necessary for Elesclomol's activity?

A2: The anticancer activity of Elesclomol is dependent on its ability to form a complex with a redox-active metal ion, with the Cu(II) complex being significantly more potent than complexes with other metals like nickel or platinum.[10] The copper within the complex is essential for the generation of ROS within the mitochondria, which is the primary mechanism of its cytotoxic effect.[4] Studies have shown that copper chelators can significantly reduce the cytotoxicity of Elesclomol.[3]

Q3: What are the recommended solvents for dissolving Elesclomol?

A3: Elesclomol is poorly soluble in water but is soluble in several organic solvents.[8] Commonly used solvents include dimethyl sulfoxide (B87167) (DMSO), dimethylformamide (DMF), and to a lesser extent, ethanol.[7][11] For in vivo studies, formulations often use a combination of solvents and excipients to improve solubility and bioavailability.

Q4: How should I prepare a stock solution of Elesclomol?

A4: To prepare a stock solution, dissolve solid Elesclomol in an appropriate organic solvent like DMSO to a desired concentration.[11] It is recommended to purge the solvent with an inert gas before dissolving the compound to minimize oxidation.[11] Store stock solutions at -20°C or -80°C for long-term stability.[1][2]

Data Presentation

Table 1: Solubility of Elesclomol in Common Laboratory Solvents

Solvent	Approximate Solubility (mg/mL)	Approximate Molar Concentration (mM)	Reference
DMSO	>10 - 250	>25 - 624	[1][2][7][11]
DMF	30	74.9	[7][11]
Ethanol	0.1	0.25	[7][11]
Water	0.00282 (Predicted)	~0.007	[8]

Table 2: Formulations for In Vivo and In Vitro Use

Formulation Composition	Achieved Solubility	Intended Use	Reference
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (6.24 mM)	In vivo	[12]
10% DMSO, 90% (20% SBE-β-CD in saline)	≥ 2.5 mg/mL (6.24 mM)	In vivo	[12]
0.5% CMC in saline	1 mg/mL (2.50 mM)	In vivo (suspension)	[12]
2% DMSO, 40% PEG300, 5% Tween-80, 53% Saline	5 mg/mL (12.48 mM)	In vivo	[2]
Nanoparticles (TPGS/CS-CA based)	-	In vitro (overcoming multidrug resistance)	[13]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Elesclomol Stock Solution in DMSO

• Weigh out the required amount of solid Elesclomol. For example, for 1 mL of a 10 mM solution, weigh 4.005 mg of Elesclomol (Molecular Weight: 400.5 g/mol ).

• Add the solid Elesclomol to a sterile microcentrifuge tube.

• Add the appropriate volume of high-purity, anhydrous DMSO (e.g., 1 mL).

• Vortex the solution until the Elesclomol is completely dissolved. Gentle warming to 37°C or sonication can be used to aid dissolution if needed.[1]

• Store the stock solution at -20°C or -80°C, protected from light.

Protocol 2: Preparation of Cu(II)-Elesclomol Complex for Cellular Assays

• Prepare a stock solution of a copper salt, for example, 10 mM CuCl₂ in sterile water.

• Dilute the Elesclomol stock solution (from Protocol 1) to an intermediate concentration in your cell culture medium.

• Add the CuCl₂ stock solution to the diluted Elesclomol solution to achieve a 1:1 molar ratio of Elesclomol to Cu(II).

• Incubate the mixture for a short period (e.g., 15-30 minutes) at room temperature to allow for complex formation.

• Further dilute the Cu(II)-Elesclomol complex solution with cell culture medium to the final desired concentration for treating your cells.

Protocol 3: Preparation of an In Vivo Formulation (based on MedChemExpress protocol)

• Prepare a stock solution of Elesclomol in DMSO (e.g., 25 mg/mL).

• In a sterile tube, add the required volume of the Elesclomol stock solution.

• Add PEG300 to the tube (4 times the volume of DMSO). Mix until a clear solution is formed.

• Add Tween-80 to the mixture (0.5 times the volume of DMSO). Mix thoroughly.

• Slowly add saline to the mixture to reach the final volume, while vortexing, to create a clear solution. The final composition will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[12]

• This formulation should be prepared fresh before each use.

Visualizations

Caption: Experimental workflow for preparing and using Cu(II)-Elesclomol in cellular assays.

Caption: Signaling pathway of Cu(II)-Elesclomol inducing apoptosis via mitochondrial oxidative stress.

References

• 1. apexbt.com [apexbt.com]
• 2. Elesclomol | STA-4783 | oxidative stress inducer | TargetMol [targetmol.com]
• 3. Elesclomol, a copper-transporting therapeutic agent targeting mitochondria: from discovery to its novel applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The cytotoxicity of the anticancer drug elesclomol is due to oxidative stress indirectly mediated through its complex with Cu(II) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Phase II Evaluation of Elesclomol Sodium and Weekly Paclitaxel in the Treatment of Recurrent or Persistent Platinum-Resistant Ovarian, Fallopian Tube or Primary Peritoneal Cancer: an NRG Oncology/Gynecologic Oncology Group Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel insights into anticancer mechanisms of elesclomol: More than a prooxidant drug - PMC [pmc.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. go.drugbank.com [go.drugbank.com]
• 9. aacrjournals.org [aacrjournals.org]
• 10. Elesclomol - Wikipedia [en.wikipedia.org]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. file.medchemexpress.com [file.medchemexpress.com]
• 13. Elesclomol-Copper Nanoparticles Overcome Multidrug Resistance in Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Annexin V Assays for Cu(II)-Elesclomol-Induced Apoptosis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing Annexin (B1180172) V assays to measure apoptosis induced by the novel anti-cancer agent, Cu(II)-Elesclomol.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of Cu(II)-Elesclomol-induced apoptosis?

Elesclomol (B1671168) is a potent anti-cancer agent that chelates with copper (Cu(II)) to form a complex that induces apoptosis in cancer cells.[1] The primary mechanism involves the generation of reactive oxygen species (ROS) and the induction of oxidative stress.[2][3] The Cu(II)-Elesclomol complex facilitates the transport of copper into the mitochondria.[4][5] Within the mitochondria, Cu(II) is reduced to Cu(I), a process that leads to the production of ROS.[6] This increase in intracellular ROS disrupts normal cellular processes, leading to oxidative stress and subsequently triggering the apoptotic cascade.[7][8] This process is characterized by the activation of caspases and changes in mitochondrial membrane potential.[7][9]

Q2: How does the Annexin V assay detect apoptosis?

The Annexin V assay is a common method for detecting one of the early hallmarks of apoptosis. In healthy cells, a phospholipid called phosphatidylserine (B164497) (PS) is located on the inner leaflet of the plasma membrane. During the early stages of apoptosis, this asymmetry is lost, and PS is translocated to the outer leaflet of the plasma membrane, exposing it to the extracellular environment.[10] Annexin V is a protein that has a high affinity for PS in the presence of calcium ions (Ca2+).[10] By conjugating Annexin V to a fluorescent dye (e.g., FITC, PE, or APC), researchers can identify and quantify apoptotic cells using flow cytometry.[11]

Q3: Can Cu(II)-Elesclomol interfere with the Annexin V assay?

While direct interference is not widely reported, the presence of a metal complex like Cu(II)-Elesclomol warrants careful consideration. Potential, though less documented, issues could include:

• Alteration of membrane properties: High concentrations of the compound could potentially affect cell membrane integrity, leading to false positives.

• Interaction with reagents: While unlikely, it is always a possibility that components of the Cu(II)-Elesclomol complex could interact with the fluorescent dyes or Annexin V protein.

To mitigate these potential issues, it is crucial to include proper controls, such as untreated cells and cells treated with the vehicle control (e.g., DMSO), to establish baseline fluorescence and cell viability.

Q4: What are the expected results of an Annexin V/Propidium Iodide (PI) assay after successful Cu(II)-Elesclomol treatment?

A typical Annexin V/PI flow cytometry dot plot is divided into four quadrants:

• Lower Left (Annexin V- / PI-): Live, healthy cells.

• Lower Right (Annexin V+ / PI-): Early apoptotic cells.

• Upper Right (Annexin V+ / PI+): Late apoptotic or necrotic cells.

• Upper Left (Annexin V- / PI+): Primarily necrotic cells.[10]

Successful induction of apoptosis with Cu(II)-Elesclomol should result in a significant increase in the percentage of cells in the lower right (early apoptotic) and upper right (late apoptotic) quadrants compared to the untreated control.

Troubleshooting Guide

This guide addresses common issues encountered when performing Annexin V assays with Cu(II)-Elesclomol.

Problem	Potential Cause	Recommended Solution
High Background Staining in Control Cells	1. Suboptimal Reagent Concentration: Too much Annexin V or PI can lead to non-specific binding.[10]2. Cell Damage During Harvesting: Harsh enzymatic or mechanical detachment of adherent cells can damage cell membranes, leading to false positives.[2][12]3. Poor Cell Health: Cells that are overgrown or unhealthy may spontaneously undergo apoptosis or necrosis.[13]	1. Titrate Reagents: Perform a titration experiment to determine the optimal concentration of Annexin V and PI for your specific cell line.2. Gentle Cell Harvesting: Use a gentle, non-enzymatic cell dissociation method or carefully optimize trypsinization time. Always collect the supernatant, as it may contain apoptotic cells.[13]3. Use Healthy Cells: Ensure cells are in the logarithmic growth phase and have high viability before starting the experiment.
Weak or No Annexin V Signal in Treated Cells	1. Suboptimal Cu(II)-Elesclomol Concentration or Incubation Time: The concentration of the drug may be too low, or the incubation time may be too short to induce a detectable level of apoptosis.[13]2. Inactive Reagents: Annexin V or PI reagents may have expired or been stored improperly.3. Incorrect Assay Timing: Apoptosis is a dynamic process. The peak of early apoptosis may have been missed.	1. Optimize Treatment Conditions: Perform a dose-response and time-course experiment to determine the optimal concentration and incubation time for Cu(II)-Elesclomol in your cell model.2. Check Reagent Validity: Use fresh reagents and ensure they have been stored according to the manufacturer's instructions. Include a positive control (e.g., cells treated with staurosporine (B1682477) or etoposide) to verify reagent activity.[14]3. Perform a Time-Course Experiment: Analyze cells at multiple time points after treatment to capture the progression of apoptosis.
High Percentage of Necrotic Cells (PI+) in Treated and/or Control Samples	1. High Concentration of Cu(II)-Elesclomol: Very high concentrations of the compound may induce necrosis instead of or in addition to apoptosis.[15]2. Harsh Experimental Conditions: Excessive mechanical stress during cell handling (e.g., vigorous vortexing) can cause membrane damage.[13]3. Contamination: Mycoplasma or other microbial contamination can lead to cell death.	1. Titrate Cu(II)-Elesclomol: Determine the optimal concentration that induces apoptosis with minimal necrosis.2. Gentle Handling: Handle cells gently at all stages of the experiment. Avoid excessive centrifugation speeds and vigorous mixing.3. Check for Contamination: Regularly test cell cultures for mycoplasma contamination.
Poor Separation Between Cell Populations	1. Incorrect Flow Cytometer Settings: Improper voltage and compensation settings can lead to spectral overlap between fluorochromes.[16]2. Cell Clumping: Aggregated cells can give rise to aberrant scatter and fluorescence signals.	1. Optimize Flow Cytometer Settings: Use single-stained compensation controls for each fluorochrome to set up the correct compensation matrix.[13]2. Ensure Single-Cell Suspension: Gently pipette to break up cell clumps before analysis. A cell strainer can also be used.

Experimental Protocols

General Protocol for Annexin V Staining

• Cell Preparation:

  • Culture cells to the desired confluency.

  • Induce apoptosis by treating cells with the desired concentration of Cu(II)-Elesclomol for the determined incubation time. Include untreated and vehicle-treated controls.

• Cell Harvesting:

  • For suspension cells, gently pellet the cells by centrifugation.

  • For adherent cells, carefully collect the culture medium (which may contain apoptotic cells). Wash the adherent cells once with PBS and then detach them using a gentle method (e.g., Accutase or brief trypsinization). Combine the detached cells with the collected supernatant.

  • Wash the cells once with cold PBS.

• Staining:

  • Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • To 100 µL of the cell suspension, add 5 µL of fluorescently labeled Annexin V and 5 µL of Propidium Iodide (PI).

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Annexin V Binding Buffer to each tube.

  • Analyze the samples on a flow cytometer as soon as possible (ideally within 1 hour).

Quantitative Data Summary

The optimal concentration and incubation time for Cu(II)-Elesclomol can vary significantly between cell lines. The following table provides example data from the literature.

Cell Line	Cu(II)-Elesclomol Concentration	Incubation Time	% Apoptotic Cells (Annexin V+)	Reference
HSB2 (T lymphoblast leukemia)	200 nM	18 hours	Significant increase in early and late apoptotic cells	[17]
SK-MEL-5 (Melanoma)	110 nM (IC50)	Not specified	-	[17]
MCF-7 (Breast Cancer)	24 nM (IC50)	Not specified	-	[17]
HL-60 (Promyelocytic Leukemia)	9 nM (IC50)	Not specified	-	[17]

Visualizations

Signaling Pathway of Cu(II)-Elesclomol-Induced Apoptosis

Caption: Signaling pathway of Cu(II)-Elesclomol-induced apoptosis.

Experimental Workflow for Annexin V Assay

Caption: Experimental workflow for Annexin V/PI apoptosis assay.

Troubleshooting Logic for Annexin V Assays

Caption: Troubleshooting decision tree for Annexin V assays.

References

• 1. The cytotoxicity of the anticancer drug elesclomol is due to oxidative stress indirectly mediated through its complex with Cu(II) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Elesclomol induces cancer cell apoptosis through oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Elesclomol, a copper-transporting therapeutic agent targeting mitochondria: from discovery to its novel applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Novel insights into anticancer mechanisms of elesclomol: More than a prooxidant drug - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Targeted apoptosis of myofibroblasts by elesclomol inhibits hypertrophic scar formation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. aacrjournals.org [aacrjournals.org]
• 10. bosterbio.com [bosterbio.com]
• 11. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cell harvesting method influences results of apoptosis analysis by annexin V staining - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. yeasenbio.com [yeasenbio.com]
• 14. benchchem.com [benchchem.com]
• 15. Analysis and Solution of Common Problems in Annexin V Detection [elabscience.com]
• 16. Flow cytometry-based quantitative analysis of cellular protein expression in apoptosis subpopulations: A protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 17. file.medchemexpress.com [file.medchemexpress.com]

Technical Support Center: Overcoming Elesclomol Resistance

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for overcoming Elesclomol resistance in cancer cell lines.

Section 1: Frequently Asked Questions (FAQs)

Here we address common questions regarding Elesclomol resistance.

Q1: What is the primary mechanism of action for Elesclomol?

A1: Elesclomol is a potent anticancer agent that acts as a copper ionophore. It binds to extracellular copper (Cu(II)) and facilitates its transport into the mitochondria of cancer cells.[1] Within the mitochondria, Cu(II) is reduced to its more toxic form, Cu(I), a reaction catalyzed by ferredoxin 1 (FDX1).[2] This process disrupts the mitochondrial electron transport chain (ETC), leading to a massive generation of reactive oxygen species (ROS) and subsequent oxidative stress.[3][4] This overwhelming oxidative stress ultimately triggers cancer cell death through apoptosis and a novel copper-dependent cell death pathway known as cuproptosis.[2][5]

Q2: My cancer cell line is showing resistance to Elesclomol. What are the potential mechanisms?

A2: Resistance to Elesclomol can be multifactorial. The primary mechanisms include:

• Metabolic Phenotype: Cells that rely heavily on glycolysis for energy production rather than mitochondrial oxidative phosphorylation (OXPHOS) are often more resistant to Elesclomol.[5][6] A key indicator of this phenotype is elevated levels of lactate (B86563) dehydrogenase (LDH).[5][6]

• High Antioxidant Capacity: Cancer cells with high basal levels of antioxidants, such as glutathione (B108866) (GSH) and thioredoxin-1 (TRX1), can effectively neutralize the ROS generated by Elesclomol, thereby mitigating its cytotoxic effects.[5]

• Mitochondrial Dysfunction: Since Elesclomol's primary target is the mitochondrion, cells with a defective or absent electron transport chain (ETC) are inherently resistant to its effects.[3]

• Drug Efflux: While Elesclomol appears to bypass efflux by the common multidrug resistance pump P-glycoprotein (P-gp/ABCB1), some evidence suggests that cells overexpressing the ABCC1 (MRP1) transporter may exhibit slight resistance.[7]

• Altered Copper Metabolism: The expression levels of copper transport proteins, such as the efflux transporters ATP7A and ATP7B, could theoretically influence sensitivity, though their exact role in direct Elesclomol resistance is still under investigation.[8]

Q3: Are there any known biomarkers that can predict sensitivity or resistance to Elesclomol?

A3: Yes, serum lactate dehydrogenase (LDH) levels have been identified as a potential biomarker.[5][6] High LDH levels are associated with a glycolytic phenotype and have been correlated with resistance to Elesclomol in clinical trials.[6] Conversely, cancer cells with high basal ROS levels and a strong dependence on mitochondrial respiration are more likely to be sensitive to Elesclomol.[5][6]

Q4: Can Elesclomol be used to overcome resistance to other chemotherapy drugs?

A4: Yes, Elesclomol has shown efficacy in overcoming resistance to several standard chemotherapeutic agents. It can re-sensitize cancer cells that have developed resistance to platinum-based drugs (like cisplatin), taxanes (like paclitaxel), and targeted therapies (like the BRAF inhibitor vemurafenib). This is often because the mechanisms of resistance to these drugs, such as an upregulation of mitochondrial metabolism, create a vulnerability that Elesclomol can exploit.[5]

Section 2: Troubleshooting Guide

This guide provides a structured approach to identifying and overcoming Elesclomol resistance in your experiments.

Observed Issue	Potential Cause	Suggested Troubleshooting Steps
High IC50 value for Elesclomol in my cell line.	The cell line may have an inherently resistant phenotype (high glycolysis, low OXPHOS).	1. Assess Metabolic Profile: Measure the extracellular acidification rate (ECAR) and oxygen consumption rate (OCR) using a Seahorse XF Analyzer. High ECAR/OCR ratio suggests a glycolytic phenotype. 2. Measure LDH Levels: Quantify LDH in the cell culture supernatant. High levels correlate with resistance. 3. Combination Therapy: Test Elesclomol in combination with a glycolysis inhibitor (e.g., 2-deoxyglucose) to shift metabolism towards OXPHOS.
Reduced ROS production upon Elesclomol treatment compared to sensitive cell lines.	The resistant cells may have a high intrinsic antioxidant capacity.	1. Quantify Intracellular GSH: Measure the levels of glutathione (GSH), a major cellular antioxidant. 2. Inhibit GSH Synthesis: Pre-treat cells with buthionine sulfoximine (B86345) (BSO), an inhibitor of GSH synthesis, before Elesclomol treatment to see if sensitivity is restored. 3. Assess Thioredoxin System: Evaluate the expression of thioredoxin-1 (TRX1) via Western Blot or RT-qPCR.
Elesclomol fails to induce apoptosis or reduce mitochondrial membrane potential.	The cells may have dysfunctional mitochondria or impaired copper transport.	1. Confirm Mitochondrial Function: Use the JC-1 assay to confirm that untreated resistant cells have a stable mitochondrial membrane potential. If not, the primary target of Elesclomol is already compromised. 2. Evaluate ETC Integrity: Perform a Seahorse XF Mito Stress Test to assess the functionality of the electron transport chain complexes. 3. Analyze Copper Transporter Expression: Use RT-qPCR or Western Blot to check the expression levels of copper efflux transporters like ATP7A and ATP7B.
Inconsistent results or high variability between experiments.	Experimental conditions may be suboptimal or inconsistent.	1. Ensure Sufficient Copper: Confirm that the cell culture medium contains an adequate concentration of copper, as Elesclomol's activity is copper-dependent. Supplement with CuCl₂ if necessary. 2. Optimize Cell Seeding Density: Perform a titration experiment to find the optimal cell density for your assays to avoid artifacts from confluence or sparse cultures. 3. Verify Reagent Stability: Prepare fresh solutions of Elesclomol and other critical reagents for each experiment.
Elesclomol shows reduced efficacy in vivo compared to in vitro results.	Pharmacokinetic or tumor microenvironment factors may be at play.	1. Consider Nanoparticle Formulation: Explore using a nanoparticle-based delivery system for the Elesclomol-copper complex to improve solubility, stability, and tumor accumulation while bypassing efflux pumps.[7] 2. Assess Tumor Hypoxia: Evaluate the tumor microenvironment for hypoxia, which can promote a glycolytic phenotype and thus resistance.[5]

Section 3: Data Presentation Tables

The following tables provide a template for organizing quantitative data from key experiments.

Table 1: Cell Viability (MTT Assay)

Cell Line	Treatment	Concentration (nM)	Incubation Time (h)	% Viability (Mean ± SD)	IC50 (nM)
Sensitive	Elesclomol	0, 10, 50, 100, 500	48
Resistant	Elesclomol	0, 10, 50, 100, 500	48

| Resistant + BSO | Elesclomol | 0, 10, 50, 100, 500 | 48 | | |

Table 2: Mitochondrial Function (Seahorse XF Mito Stress Test)

Cell Line	Parameter	Basal OCR (pmol/min)	ATP Production (pmol/min)	Maximal Respiration (pmol/min)	Spare Capacity (%)
Sensitive	Untreated

| Resistant | Untreated | | | | |

Table 3: Oxidative Stress and Antioxidant Levels

Cell Line	Treatment	Relative ROS Levels (Fold Change)	Mitochondrial ROS (Fold Change)	Total GSH (µM)
Sensitive	Control	1.0	1.0
Sensitive	Elesclomol (100 nM)
Resistant	Control	1.0	1.0

| Resistant | Elesclomol (100 nM) | | | |

Section 4: Experimental Protocols

Detailed methodologies for key experiments are provided below.

Cell Viability Assessment (MTT Assay)

This protocol measures the metabolic activity of cells as an indicator of viability.

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate overnight at 37°C, 5% CO₂.

• Treatment: Prepare serial dilutions of Elesclomol in culture medium. Remove the old medium from the wells and add 100 µL of the drug dilutions. Include wells with untreated cells as a control.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Formazan (B1609692) Formation: Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Shake the plate for 15 minutes on an orbital shaker and measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the untreated control.

Measurement of Intracellular ROS (DCFH-DA Assay)

This protocol quantifies total intracellular ROS levels.

• Cell Seeding: Seed cells in a 24-well plate or a black, clear-bottom 96-well plate and allow them to adhere overnight.

• Treatment: Treat cells with Elesclomol at the desired concentration and for the appropriate time. Include positive (e.g., H₂O₂) and negative controls.

• DCFH-DA Loading: Remove the treatment medium and wash the cells once with warm PBS. Add DCFH-DA solution (final concentration 10-25 µM in serum-free medium) to each well.

• Incubation: Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Measurement: Wash the cells twice with PBS. Add 100 µL of PBS to each well. Measure the fluorescence intensity using a fluorescence microplate reader (Excitation: 485 nm, Emission: 535 nm) or visualize under a fluorescence microscope.

• Analysis: Normalize the fluorescence intensity of treated cells to that of control cells to determine the fold change in ROS production.

Assessment of Mitochondrial Membrane Potential (JC-1 Assay)

This protocol measures changes in mitochondrial membrane potential, an early indicator of apoptosis.

• Cell Seeding and Treatment: Seed cells in a black, clear-bottom 96-well plate. After overnight adherence, treat with Elesclomol as required. Include a positive control for depolarization (e.g., CCCP).

• JC-1 Staining: Prepare the JC-1 staining solution (typically 1-10 µM in culture medium). Remove the treatment medium and add the JC-1 solution to each well.

• Incubation: Incubate for 15-30 minutes at 37°C in a CO₂ incubator, protected from light.

• Washing: Centrifuge the plate (if using suspension cells) or carefully aspirate the medium (for adherent cells). Wash the cells with assay buffer.

• Measurement: Measure the fluorescence intensity for both red J-aggregates (Excitation: ~535 nm, Emission: ~590 nm) and green J-monomers (Excitation: ~485 nm, Emission: ~530 nm).

• Analysis: Calculate the ratio of red to green fluorescence. A decrease in this ratio indicates mitochondrial membrane depolarization.

Glutathione (GSH) Quantification

This protocol measures the total and oxidized glutathione levels in cell lysates.

• Sample Preparation: Culture and treat approximately 1-2 x 10⁶ cells. Harvest the cells and wash with cold PBS.

• Cell Lysis: Lyse the cell pellet in a cold buffer (e.g., 50 mM phosphate (B84403) buffer with 1 mM EDTA) and deproteinize the sample using a 5% meta-phosphoric acid solution.

• Assay Procedure:

  • Total GSH: Add the deproteinized supernatant to a 96-well plate. Add a reaction mixture containing glutathione reductase (GR) and DTNB (Ellman's reagent).

  • Oxidized GSH (GSSG): In a separate sample, first, mask the reduced GSH using a scavenger reagent (like 2-vinylpyridine). Then, proceed with the addition of the GR and DTNB reaction mixture.

• Measurement: Measure the absorbance at 412 nm kinetically over several minutes. The rate of color change is proportional to the glutathione concentration.

• Analysis: Calculate the concentrations of total GSH and GSSG using a standard curve. Determine the amount of reduced GSH by subtracting GSSG from the total GSH.

Section 5: Visualizations (Signaling Pathways and Workflows)

The following diagrams illustrate key concepts related to Elesclomol's mechanism and resistance.

Caption: Mechanism of Elesclomol-induced cell death.

Caption: Key mechanisms of resistance to Elesclomol.

Caption: A logical workflow for troubleshooting Elesclomol resistance.

References

• 1. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 2. JC-1 Mitochondrial Membrane Potential Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 3. Hep G2 Hepatocyte Glutathione Assay - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Measurement of mitochondrial respiration in adherent cells by Seahorse XF96 Cell Mito Stress Test - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 6. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cosmobiousa.com [cosmobiousa.com]
• 8. researchhub.com [researchhub.com]

Technical Support Center: Cu(II)-Elesclomol Synthesis and Preparation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize variability in the synthesis and preparation of Cu(II)-Elesclomol.

Frequently Asked Questions (FAQs)

Q1: What is the optimal stoichiometry for the synthesis of Cu(II)-Elesclomol?

A1: The established optimal stoichiometry for the formation of the Cu(II)-Elesclomol complex is a 1:1 molar ratio of Elesclomol (B1671168) to a Cu(II) salt.[1][2][3] Maintaining this ratio is critical for maximizing yield and minimizing unreacted starting materials.

Q2: Which copper salt is recommended for the synthesis?

A2: While several Cu(II) salts can be used, including copper(II) chloride (CuCl₂), copper(II) bromide (CuBr₂), and copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O), copper sulfate pentahydrate in aqueous acetone (B3395972) has been cited in a convenient synthesis method.[4] The choice of salt may influence reaction kinetics and solubility, but all can yield the desired complex.

Q3: How is the formation of the Cu(II)-Elesclomol complex confirmed?

A3: Formation of the complex can be confirmed using several analytical techniques:

• UV-Visible Spectroscopy: The Cu(II)-Elesclomol complex exhibits a characteristic absorbance peak between 365 nm and 380 nm.[5] This can be used to monitor the reaction progress.

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) can confirm the formation of the 1:1 complex and its molecular weight.[1][6]

• X-ray Crystallography: This technique has been used to determine the distorted square-planar geometry of the complex.[7]

Q4: What are the recommended storage conditions for Cu(II)-Elesclomol?

A4: For long-term storage, solid Cu(II)-Elesclomol should be stored at low temperatures. Stock solutions, typically in DMSO, should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[8]

Experimental Protocols

Protocol 1: Synthesis of Cu(II)-Elesclomol Complex

This protocol is based on a reported convenient synthesis method.[4]

Materials:

• Elesclomol

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) or Copper(II) chloride (CuCl₂)

• Acetone

• Deionized water

Procedure:

• Dissolve Elesclomol: Prepare a solution of Elesclomol in acetone.

• Dissolve Copper Salt: Prepare an equimolar aqueous solution of the chosen Cu(II) salt (e.g., CuSO₄·5H₂O).

• Reaction: Slowly add the aqueous copper salt solution to the Elesclomol solution while stirring at room temperature. A 1:1 molar ratio of Elesclomol to Cu(II) should be maintained.

• Observation: The formation of the complex may be indicated by a color change.

• Isolation: The method for isolation of the solid complex was not detailed in the reviewed literature but would typically involve precipitation and filtration or solvent evaporation.

• Purification: If necessary, the product can be purified by recrystallization.

• Drying: Dry the purified complex under vacuum.

Protocol 2: Preparation of Cu(II)-Elesclomol Stock Solution for In Vitro Assays

Materials:

• Cu(II)-Elesclomol powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

Procedure:

• Weigh the desired amount of Cu(II)-Elesclomol powder in a sterile microcentrifuge tube.

• Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Facilitate dissolution by vortexing and, if necessary, gentle warming or sonication. Ensure the solution is clear before use.[8]

• Store the stock solution at -20°C for short-term use (up to 1 month) or at -80°C for long-term storage (up to 6 months).[8]

Protocol 3: Characterization by UV-Visible Spectroscopy

Procedure:

• Prepare solutions of Elesclomol and the synthesized Cu(II)-Elesclomol complex in a suitable solvent (e.g., DMSO or ethanol).

• Record the absorption spectra from 200 to 800 nm using a UV-Vis spectrophotometer.

• Confirm the formation of the complex by observing the appearance of a new absorbance peak in the 365-380 nm range, which is absent in the spectrum of free Elesclomol.[5]

Troubleshooting Guide

This guide addresses common issues that may arise during the synthesis and preparation of Cu(II)-Elesclomol.

Issue	Possible Cause(s)	Troubleshooting Steps
Low or No Product Yield	Incorrect stoichiometry.	Ensure a precise 1:1 molar ratio of Elesclomol to the Cu(II) salt.[1][2]
Incomplete reaction.	Increase the reaction time or gently warm the reaction mixture. Monitor the reaction progress by UV-Vis spectroscopy.[9]
Product remains dissolved.	If the complex is soluble in the reaction solvent, try to induce precipitation by cooling the solution or by adding an anti-solvent.[10]
Precipitation During Preparation of Working Solutions	Poor solubility of the complex in the chosen solvent system.	Use co-solvents such as PEG300 and Tween-80 for aqueous preparations. Sonication or gentle heating can aid dissolution.[8]
Supersaturation.	Prepare a more dilute stock solution and then perform serial dilutions.
Unexpected Color of the Final Product	Presence of impurities in starting materials.	Use high-purity Elesclomol and Cu(II) salts.
Incorrect oxidation state of copper.	Ensure that the reaction conditions are not reducing the Cu(II) to Cu(I).[10]
Inconsistent Biological Activity	Degradation of the complex.	Prepare fresh working solutions from a frozen stock for each experiment. Avoid repeated freeze-thaw cycles.
Inaccurate concentration of stock solution.	Verify the concentration of the stock solution using UV-Vis spectroscopy and a standard curve.
Incomplete complex formation.	Confirm complex formation using UV-Vis spectroscopy or mass spectrometry before use in biological assays.[5]

Data Summary

The following table summarizes key quantitative data related to the activity of Cu(II)-Elesclomol.

Parameter	Cell Line	Value	Reference
IC₅₀	K562 (human erythroleukemic)	7.5 nM	[8]
IC₅₀	SK-MEL-5 (human melanoma)	110 nM	[11]
IC₅₀	MCF-7 (human breast cancer)	24 nM	[11]
IC₅₀	HL-60 (human promyelocytic leukemia)	9 nM	[11]

Visualizations

Below are diagrams illustrating key concepts and workflows related to Cu(II)-Elesclomol.

Caption: Workflow for the synthesis of Cu(II)-Elesclomol.

Caption: Troubleshooting logic for low yield in synthesis.

Caption: Mechanism of action of Cu(II)-Elesclomol.

References

• 1. LC-MS/MS and density functional theory study of copper(II) and nickel(II) chelating complexes of elesclomol (a novel anticancer agent) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Elesclomol-Copper Nanoparticles Overcome Multidrug Resistance in Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Elesclomol, a copper-transporting therapeutic agent targeting mitochondria: from discovery to its novel applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. file.medchemexpress.com [file.medchemexpress.com]

Technical Support Center: Protocol Refinement for Consistent Cu(II)-Elesclomol Bioactivity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in achieving consistent and reproducible results in experiments involving Cu(II)-Elesclomol.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Elesclomol (B1671168)?

Elesclomol is a first-in-class investigational drug that functions as a copper ionophore.[1] Its primary anticancer activity stems from its ability to bind with copper (Cu(II)) extracellularly, forming a 1:1 lipophilic complex.[1][2] This complex readily transports copper into the mitochondria of cancer cells.[3] Within the mitochondria, the Cu(II) is reduced to its more toxic form, Cu(I), a reaction facilitated by ferredoxin 1 (FDX1).[4][5] This redox cycling of copper generates high levels of reactive oxygen species (ROS), leading to oxidative stress and subsequent cancer cell death through various mechanisms, including apoptosis, ferroptosis, and the recently identified cuproptosis.[4][6][7]

Q2: Why is the presence of copper essential for Elesclomol's bioactivity?

Elesclomol's toxicity to cancer cells is critically dependent on copper.[4] The biologically active form is the Cu(II)-Elesclomol chelate.[8] In the absence of copper, Elesclomol has low intrinsic antitumor activity.[2][7] The chelation of copper facilitates the entry of Elesclomol into the cell and its accumulation in the mitochondria, where the subsequent redox cycling of copper is the primary driver of ROS production and cytotoxicity.[3]

Q3: What factors can influence the sensitivity of cancer cells to Elesclomol?

Several factors can modulate the sensitivity of cancer cells to Elesclomol:

• Mitochondrial Metabolism: Cancer cells that are highly reliant on mitochondrial oxidative phosphorylation (OXPHOS) for energy production are more sensitive to Elesclomol.[4][7]

• Glycolytic Activity: Conversely, cancer cells with high glycolytic activity, often associated with hypoxic tumors, tend to be more resistant to Elesclomol.[4][7]

• Oxidative Stress Levels: Cancer cells often have intrinsically higher basal levels of ROS compared to normal cells. Elesclomol exploits this by pushing the oxidative stress beyond a critical threshold, leading to cell death.[4][6]

• Copper Transport Proteins: The expression of copper transporters like ATP7A can influence intracellular copper retention and, consequently, sensitivity to Elesclomol. Downregulation of ATP7A has been associated with increased efficacy.[1][4]

Q4: What are the different modes of cell death induced by Cu(II)-Elesclomol?

Cu(II)-Elesclomol can induce multiple forms of programmed cell death:

• Apoptosis: The induction of mitochondrial oxidative stress is a well-established mechanism leading to apoptosis.[4][6]

• Ferroptosis: Elesclomol can promote ferroptosis by increasing oxidative stress and degrading SLC7A11, a key component in protecting against this iron-dependent form of cell death.[4]

• Cuproptosis: This is a more recently discovered form of cell death triggered by the accumulation of copper in the mitochondria. Copper directly binds to lipoylated components of the tricarboxylic acid (TCA) cycle, leading to protein aggregation, proteotoxic stress, and cell death.[1][7]

Troubleshooting Guide

Issue 1: High variability in IC50 values for Cu(II)-Elesclomol between experiments.

• Potential Cause 1: Inconsistent Copper Concentration. The bioactivity of Elesclomol is directly tied to the availability of copper. Variations in the copper content of cell culture media and serum supplements can lead to inconsistent results.

  • Solution: For maximal consistency, prepare the Cu(II)-Elesclomol complex by pre-incubating Elesclomol with an equimolar concentration of CuCl2 before adding it to the cells.[9] Alternatively, supplement the culture medium with a known concentration of CuCl2. It has been shown that adding CuCl2 to the incubation medium is required to induce cytotoxicity in some cell lines.[9]

• Potential Cause 2: Fluctuations in Cellular Metabolic State. The sensitivity of cancer cells to Elesclomol is dependent on their metabolic phenotype (oxidative vs. glycolytic).[4] Changes in cell density, passage number, or culture conditions can alter cellular metabolism.

  • Solution: Standardize cell culture conditions meticulously. Ensure consistent cell seeding densities and use cells within a narrow passage number range for all experiments. Consider performing a baseline metabolic analysis of your cell line to understand its primary mode of energy production.

• Potential Cause 3: Instability of the Cu(II)-Elesclomol Complex. The preparation and storage of the Cu(II)-Elesclomol complex can affect its stability and potency.

  • Solution: Prepare the Cu(II)-Elesclomol complex fresh for each experiment. If a stock solution is necessary, follow a validated protocol for its preparation and storage, and perform regular quality control checks.

Issue 2: Lower than expected cytotoxicity or lack of response to Elesclomol.

• Potential Cause 1: Low Mitochondrial Respiration in the Cell Line. As Elesclomol's efficacy is linked to mitochondrial activity, cell lines that are highly glycolytic may show resistance.[4][7]

  • Solution: Confirm the metabolic profile of your cell line. Consider using glycolysis inhibitors, such as 2-deoxy-D-glucose (2-DG), in combination with Elesclomol to potentially enhance its efficacy.[9]

• Potential Cause 2: High Antioxidant Capacity of Cells. Cancer cells with robust antioxidant systems may be able to neutralize the ROS generated by Cu(II)-Elesclomol.[6]

  • Solution: Measure the basal antioxidant levels (e.g., glutathione) in your cells. Pre-treatment with an agent that depletes glutathione, such as buthionine sulfoximine, has been shown to sensitize cells to Elesclomol.[10]

• Potential Cause 3: Inefficient Copper Uptake or Rapid Efflux. Overexpression of copper efflux pumps like ATP7A can reduce the intracellular accumulation of copper, thereby diminishing the effect of Elesclomol.[1][4]

  • Solution: Analyze the expression of key copper transport proteins in your cell line. If high levels of efflux pumps are suspected, consider strategies to modulate their activity, though this may require further investigation.

Issue 3: Discrepancies between in vitro and in vivo results.

• Potential Cause 1: Tumor Hypoxia in vivo. The microenvironment of a solid tumor is often hypoxic, which can drive a metabolic shift towards glycolysis and confer resistance to Elesclomol.[4][7]

  • Solution: When designing in vivo studies, consider the hypoxic state of the tumor model. Biomarkers such as lactate (B86563) dehydrogenase (LDH) levels may help stratify responsive subjects.[4][7] Combining Elesclomol with therapies that target hypoxic cells or inhibit glycolysis could be a viable strategy.[7]

• Potential Cause 2: Pharmacokinetics and Bioavailability. The delivery and stability of the Cu(II)-Elesclomol complex in a complex biological system can differ significantly from in vitro conditions.

  • Solution: Conduct pharmacokinetic studies to understand the absorption, distribution, metabolism, and excretion (ADME) of the Cu(II)-Elesclomol complex in your animal model. Optimize the formulation and dosing regimen accordingly.

Quantitative Data Summary

Parameter	Cell Line	Condition	Value	Reference
IC50	K562 (human leukemia)	Elesclomol + Cu(II)	7.5 nM	[11]
MDA-MB-435 (melanoma)	Elesclomol + Cu(II)	100 nM	[12]
K562 (GSH-depleted)	Elesclomol + Cu(II)	3.2 nM	[12]
Cell Survival	U-87MG (glioblastoma)	[64Cu][Cu(ES)] (128 Bq/cell), Normoxia	3.5% ± 1.8%	[13]
U-87MG (glioblastoma)	[64Cu][Cu(ES)] (128 Bq/cell), Hypoxia	5.1% ± 1.4%	[13]

Experimental Protocols

1. Preparation of Cu(II)-Elesclomol Complex for In Vitro Assays

This protocol is for the preparation of a 1:1 complex of Cu(II) and Elesclomol.

• Materials:

  • Elesclomol powder

  • Copper(II) chloride (CuCl2)

  • Dimethyl sulfoxide (B87167) (DMSO)

  • Sterile phosphate-buffered saline (PBS) or cell culture medium

• Procedure:

  • Prepare a stock solution of Elesclomol in DMSO (e.g., 10 mM).

  • Prepare a stock solution of CuCl2 in sterile water or PBS (e.g., 10 mM).

  • To a sterile microcentrifuge tube, add the desired volume of Elesclomol stock solution.

  • Add an equimolar amount of the CuCl2 stock solution to the tube containing Elesclomol.

  • Vortex the mixture gently for 1-2 minutes to facilitate complex formation.

  • Incubate the mixture at room temperature for 15-30 minutes, protected from light.

  • Dilute the Cu(II)-Elesclomol complex to the desired final concentration in cell culture medium immediately before adding it to the cells.

2. Measurement of Intracellular Reactive Oxygen Species (ROS)

This protocol utilizes a fluorescent probe to detect intracellular ROS levels.

• Materials:

  • 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA)

  • Cells treated with Cu(II)-Elesclomol

  • Control cells (untreated or vehicle-treated)

  • Fluorescence microplate reader or flow cytometer

• Procedure:

  • Plate cells in a suitable format (e.g., 96-well plate for plate reader or 6-well plate for flow cytometry) and allow them to adhere overnight.

  • Treat cells with various concentrations of Cu(II)-Elesclomol for the desired time period. Include positive and negative controls.

  • After treatment, remove the medium and wash the cells with warm PBS.

  • Load the cells with DCFH-DA (typically 5-10 µM in serum-free medium) and incubate for 30-60 minutes at 37°C in the dark.

  • Wash the cells with PBS to remove excess probe.

  • Add PBS or a suitable buffer to the wells.

  • Measure the fluorescence intensity using a microplate reader (excitation ~485 nm, emission ~535 nm) or analyze the cells by flow cytometry (FITC channel).

3. Assessment of Mitochondrial Membrane Potential (ΔΨm)

This protocol uses the JC-1 dye to assess changes in mitochondrial membrane potential, an indicator of mitochondrial health and early apoptosis.[6]

• Materials:

  • JC-1 (5,5′,6,6′-tetrachloro-1,1′,3,3′-tetraethylbenzimidazolylcarbocyanine iodide)

  • Cells treated with Cu(II)-Elesclomol

  • Flow cytometer

• Procedure:

  • Treat cells with Cu(II)-Elesclomol for the desired duration.

  • Harvest and wash the cells with PBS.

  • Resuspend the cells in HBSS/Ca/Mg buffer containing the JC-1 probe (typically 2 µmol/L).[6]

  • Incubate for 10-15 minutes at 37°C.[6]

  • Analyze the cells by flow cytometry. Healthy cells with high ΔΨm will exhibit red fluorescence (J-aggregates), while apoptotic cells with low ΔΨm will show green fluorescence (JC-1 monomers).[6] The ratio of red to green fluorescence is used to quantify the change in mitochondrial membrane potential.[6]

Visualizations

References

• 1. Elesclomol, a copper-transporting therapeutic agent targeting mitochondria: from discovery to its novel applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Repurposing elesclomol, an investigational drug for the treatment of copper metabolism disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The oncology drug elesclomol selectively transports copper to the mitochondria to induce oxidative stress in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel insights into anticancer mechanisms of elesclomol: More than a prooxidant drug - PMC [pmc.ncbi.nlm.nih.gov]
• 5. FDX1-dependent and independent mechanisms of elesclomol-mediated intracellular copper delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Elesclomol: a copper ionophore targeting mitochondrial metabolism for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Anticancer Agent Elesclomol Has Direct Effects on Mitochondrial Bioenergetic Function in Isolated Mammalian Mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The In Vitro Cytotoxic Effect of Elesclomol on Breast Adenocarcinoma Cells Is Enhanced by Concurrent Treatment with Glycolytic Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The cytotoxicity of the anticancer drug elesclomol is due to oxidative stress indirectly mediated through its complex with Cu(II) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. researchgate.net [researchgate.net]
• 13. In vitro and in vivo characterization of [64Cu][Cu(elesclomol)] as a novel theranostic agent for hypoxic solid tumors - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating Cu(II)-Elesclomol-Induced Apoptosis: A Comparative Guide to Caspase Activity Assays

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of caspase activity assays for validating apoptosis induced by the promising anticancer agent, Cu(II)-Elesclomol. This document outlines the underlying mechanisms, presents supporting experimental data, and offers detailed protocols for key assays.

Elesclomol (B1671168), a novel investigational drug, has demonstrated potent anticancer activity by inducing apoptosis in cancer cells. Its mechanism of action is intrinsically linked to its ability to form a complex with copper (Cu(II)), which facilitates the transport of copper into mitochondria. This leads to the generation of reactive oxygen species (ROS), inducing high levels of oxidative stress that ultimately trigger programmed cell death.[1][2] While apoptosis is a well-established outcome of Elesclomol treatment, the precise signaling cascade, particularly the involvement of caspases, warrants rigorous validation. This guide explores the use of caspase activity assays as a primary method for confirming the apoptotic pathway initiated by Cu(II)-Elesclomol.

The Central Role of Caspases in Apoptosis

Apoptosis, or programmed cell death, is a highly regulated process essential for normal tissue development and homeostasis. A key feature of apoptosis is the activation of a family of cysteine proteases known as caspases. These enzymes exist as inactive zymogens in healthy cells and are activated in a cascade upon receiving an apoptotic signal.

There are two primary pathways of apoptosis:

• The Intrinsic (Mitochondrial) Pathway: This pathway is triggered by intracellular stress, such as DNA damage or oxidative stress, as is the case with Cu(II)-Elesclomol. This leads to the release of cytochrome c from the mitochondria, which then activates caspase-9, the primary initiator caspase of this pathway.

• The Extrinsic (Death Receptor) Pathway: This pathway is initiated by the binding of extracellular ligands to death receptors on the cell surface, leading to the activation of the initiator caspase-8.

Both pathways converge on the activation of executioner caspases, primarily caspase-3 and caspase-7. These caspases are responsible for cleaving a broad range of cellular substrates, leading to the characteristic morphological and biochemical hallmarks of apoptosis.

Comparing Caspase Activity Assays for Validating Cu(II)-Elesclomol-Induced Apoptosis

Several assays are available to measure the activity of specific caspases, providing direct evidence of apoptotic signaling. The choice of assay depends on the specific research question, available equipment, and desired throughput. Below is a comparison of commonly used caspase activity assays.

Assay Type	Principle	Target Caspases	Advantages	Disadvantages
Colorimetric Assays	A specific peptide substrate for the target caspase is labeled with a chromophore (e.g., p-nitroaniline, pNA). Cleavage of the substrate by the active caspase releases the chromophore, which can be quantified by measuring absorbance.	Caspase-3, -7, -8, -9	- Simple and cost-effective- Widely accessible (requires a standard microplate reader)	- Lower sensitivity compared to other methods- Potential for interference from colored compounds
Fluorometric Assays	A specific peptide substrate is conjugated to a fluorophore (e.g., AFC, AMC). Upon cleavage by the active caspase, the fluorophore is released, and its fluorescence can be measured.	Caspase-3, -7, -8, -9	- Higher sensitivity than colorimetric assays- Suitable for high-throughput screening	- Requires a fluorescence microplate reader- Potential for autofluorescence interference
Luminometric Assays (e.g., Caspase-Glo®)	A pro-luminescent substrate is cleaved by the active caspase, releasing a substrate for luciferase. The subsequent luciferase reaction produces a light signal that is proportional to caspase activity.	Caspase-3, -7, -8, -9	- Highest sensitivity and widest dynamic range- "Add-mix-read" format simplifies workflow- Low background signal	- Higher cost per assay- Requires a luminometer
Western Blot for Cleaved Caspases	Utilizes antibodies specific to the cleaved (active) forms of caspases to detect their presence and quantity in cell lysates.	Caspase-3, -7, -8, -9, PARP	- Provides information on protein levels and cleavage status- Can be semi-quantitative	- Less sensitive than activity assays- More time-consuming and labor-intensive- Not a direct measure of enzymatic activity

Experimental Data: Caspase Activation by Cu(II)-Elesclomol

Several studies have investigated the role of caspases in Elesclomol-induced apoptosis, although some conflicting findings exist, suggesting cell-type specific responses.

One study on hypertrophic scar-derived fibroblasts demonstrated a clear concentration-dependent increase in the levels of both total caspase-3 and cleaved caspase-3 upon treatment with Elesclomol, as determined by Western blot analysis.[3] This indicates the activation of the executioner caspase central to apoptosis.

Treatment	Concentration (µM)	Relative Cleaved Caspase-3 Level (Fold Change vs. Control)
Elesclomol	2	~1.5
10	~2.5
50	~4.0

Data adapted from Western blot analysis in scar-derived fibroblasts.[3]

Conversely, some research has suggested that in certain cancer cell lines, Elesclomol may induce a non-apoptotic or caspase-independent form of cell death.[4][5] This underscores the importance of empirically validating the apoptotic pathway in the specific cell system under investigation. While direct quantitative data for initiator caspases-8 and -9 in response to Elesclomol is not as readily available in the searched literature, the observed activation of caspase-3 strongly suggests the involvement of an upstream initiator caspase. Given that Elesclomol's mechanism is centered on mitochondrial oxidative stress, the activation of the intrinsic pathway via caspase-9 is the most probable route.

Experimental Protocols

Detailed methodologies for performing key caspase activity assays are provided below. These protocols are based on commercially available kits and may require optimization for specific cell types and experimental conditions.

Caspase-3/7 Activity Assay (Luminometric - Caspase-Glo® 3/7 Assay)

This protocol is adapted from the Promega Caspase-Glo® 3/7 Assay technical bulletin.

Materials:

• Caspase-Glo® 3/7 Reagent (Promega)

• White-walled multiwell plates suitable for luminescence readings

• Cultured cells treated with Cu(II)-Elesclomol or vehicle control

• Luminometer

Procedure:

• Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions. Allow the reagent to equilibrate to room temperature before use.

• Seed cells in a white-walled 96-well plate and treat with the desired concentrations of Cu(II)-Elesclomol for the appropriate duration. Include untreated and vehicle-treated controls.

• Equilibrate the plate to room temperature for approximately 30 minutes.

• Add a volume of Caspase-Glo® 3/7 Reagent equal to the volume of cell culture medium in each well (e.g., 100 µL of reagent to 100 µL of medium).

• Mix the contents of the wells by gentle shaking on a plate shaker for 30 seconds to 2 minutes.

• Incubate the plate at room temperature for 1 to 3 hours.

• Measure the luminescence of each well using a plate-reading luminometer.

• Calculate the fold change in caspase-3/7 activity by normalizing the luminescence of treated samples to that of the vehicle control.

Caspase-9 Activity Assay (Luminometric - Caspase-Glo® 9 Assay)

This protocol is adapted from the Promega Caspase-Glo® 9 Assay technical bulletin.

Materials:

• Caspase-Glo® 9 Reagent (Promega)

• White-walled multiwell plates

• Cultured cells treated with Cu(II)-Elesclomol or vehicle control

• Luminometer

Procedure:

• Prepare the Caspase-Glo® 9 Reagent as per the manufacturer's protocol and allow it to reach room temperature.

• Culture and treat cells in a white-walled 96-well plate with Cu(II)-Elesclomol.

• After treatment, allow the plate to equilibrate to room temperature.

• Add Caspase-Glo® 9 Reagent in a 1:1 ratio to the cell culture medium in each well.

• Mix the plate on a shaker for 30-60 seconds.

• Incubate at room temperature for 1 to 2 hours.

• Measure luminescence using a luminometer.

• Determine the fold increase in caspase-9 activity relative to the control.

Western Blot for Cleaved Caspase-3

Materials:

• Cultured cells treated with Cu(II)-Elesclomol or vehicle control

• Lysis buffer (e.g., RIPA buffer) with protease inhibitors

• SDS-PAGE gels and running buffer

• Transfer apparatus and membrane (e.g., PVDF)

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody against cleaved caspase-3

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse the treated and control cells on ice with lysis buffer.

• Determine the protein concentration of the lysates using a protein assay (e.g., BCA assay).

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against cleaved caspase-3 overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and apply the chemiluminescent substrate.

• Image the blot using a chemiluminescence detection system.

• Densitometry analysis can be performed to quantify the relative levels of cleaved caspase-3.

Mandatory Visualizations

Caption: Signaling pathway of Cu(II)-Elesclomol-induced apoptosis.

Caption: Experimental workflow for the Caspase-Glo® assay.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Elesclomol induces cancer cell apoptosis through oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeted apoptosis of myofibroblasts by elesclomol inhibits hypertrophic scar formation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel insights into anticancer mechanisms of elesclomol: More than a prooxidant drug - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Elesclomol-induced increase of mitochondrial reactive oxygen species impairs glioblastoma stem-like cell survival and tumor growth - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle of Copper Ionophores: Cu(II)-Elesclomol vs. Disulfiram in Cancer Therapy

A Comprehensive Guide for Researchers and Drug Development Professionals

In the landscape of anticancer therapeutics, the manipulation of intracellular copper levels has emerged as a promising strategy to selectively target and eliminate cancer cells. Among the agents spearheading this approach are two potent copper ionophores: Cu(II)-Elesclomol and the repurposed drug, disulfiram (B1670777). Both compounds leverage the cytotoxic potential of copper by facilitating its transport into cancer cells, thereby inducing catastrophic oxidative stress and triggering cell death. This guide provides an objective, data-driven comparison of the copper ionophore activity of Cu(II)-Elesclomol and disulfiram, offering researchers, scientists, and drug development professionals a comprehensive overview to inform their research and development efforts.

Mechanism of Action: A Tale of Two Shuttles

At their core, both Cu(II)-Elesclomol and disulfiram function as copper chaperones, binding to extracellular copper and ferrying it across the cell membrane. However, the nuances of their intracellular trafficking and targets differentiate their mechanisms.

Cu(II)-Elesclomol: This compound is a complex formed between elesclomol (B1671168) and copper(II) ions in a 1:1 ratio.[1][2] Its lipophilic nature allows for efficient passage through cellular membranes. A key distinguishing feature of Cu(II)-Elesclomol is its remarkable selectivity for mitochondria.[3] Upon reaching the mitochondria, the Cu(II) within the complex is reduced to its more reactive Cu(I) state.[1] This redox cycling of copper is a potent catalyst for the generation of reactive oxygen species (ROS), leading to overwhelming oxidative stress, disruption of mitochondrial function, and ultimately, cell death through apoptosis and a novel copper-dependent cell death pathway termed cuproptosis.[1][2][4] Studies have shown that elesclomol can induce a significantly higher increase in intracellular copper levels compared to disulfiram at equivalent concentrations.

Disulfiram: Long used as a treatment for alcoholism, disulfiram's anticancer properties are realized when it complexes with copper. The active anticancer agent is believed to be the copper-diethyldithiocarbamate (Cu(DDC)₂) complex.[4] Similar to Cu(II)-Elesclomol, the disulfiram-copper complex increases intracellular copper concentrations, leading to the generation of ROS and apoptotic cell death.[4][5] However, unlike the pronounced mitochondrial targeting of elesclomol, the intracellular distribution of copper delivered by disulfiram is less specific.[3] Beyond ROS induction, the disulfiram-copper complex has been shown to inhibit the proteasome, leading to the accumulation of misfolded proteins and endoplasmic reticulum stress, further contributing to its cytotoxic effects.[4]

Comparative Performance: A Quantitative Look

The cytotoxic efficacy of copper ionophores is a critical metric for their therapeutic potential. While direct head-to-head studies across a wide range of cancer cell lines are limited, the available data provides valuable insights into their relative potencies.

Table 1: In Vitro Cytotoxicity (IC50 Values) of Cu(II)-Elesclomol and Disulfiram-Copper

Compound	Cancer Cell Line	IC50 Value	Reference
Cu(II)-Elesclomol	K562 (Human leukemia)	7.5 nM	[6]
HL-60 (Human leukemia)	9 nM	[1]
SK-MEL-5 (Human melanoma)	24 nM	[1]
MCF-7 (Human breast cancer)	110 nM	[1]
Disulfiram-Copper	SW1353 (Chondrosarcoma)	~0.14 µM (DSF) with 1 µM Cu
CS-1 (Chondrosarcoma)	~0.13 µM (DSF) with 1 µM Cu
K1 (Thyroid cancer)	18.5 µM (DSF) with Cu
WRO (Thyroid cancer)	15.3 µM (DSF) with Cu

Note: The experimental conditions, including the concentration of copper used in conjunction with disulfiram, vary between studies, which can influence the IC50 values. Direct comparison should be made with caution.

A study directly comparing the effects of elesclomol and disulfiram on gene expression in esophageal adenocarcinoma cell lines revealed a very strong correlation in their induced transcriptional signatures, suggesting they activate similar downstream pathways.

Signaling Pathways and Experimental Workflows

The intricate signaling cascades triggered by these copper ionophores are central to their anticancer activity. The following diagrams, generated using the DOT language, illustrate these pathways and a general experimental workflow for their evaluation.

Caption: Cu(II)-Elesclomol Signaling Pathway. (Within 100 characters)

Caption: Disulfiram-Copper Signaling Pathway. (Within 100 characters)

Caption: Experimental Workflow for Comparison. (Within 100 characters)

Detailed Experimental Protocols

Reproducibility and standardization are paramount in comparative studies. Below are detailed methodologies for key experiments used to evaluate copper ionophore activity.

Cellular Copper Uptake Assay (Inductively Coupled Plasma - Mass Spectrometry)

This protocol outlines the measurement of intracellular copper concentration following treatment with copper ionophores.

• Cell Seeding: Plate cancer cells in 6-well plates at a density that will result in 80-90% confluency on the day of the experiment. Allow cells to adhere and grow for 24 hours in a humidified incubator at 37°C with 5% CO₂.

• Treatment: Aspirate the culture medium and replace it with fresh medium containing the desired concentrations of Cu(II)-Elesclomol or disulfiram-copper. Include a vehicle-treated control group. Incubate for the desired time points (e.g., 1, 4, 24 hours).

• Cell Harvesting and Washing:

  • Aspirate the treatment medium.

  • Wash the cell monolayer three times with ice-cold phosphate-buffered saline (PBS) containing 5 mM EDTA to remove extracellularly bound copper.

  • Harvest the cells by trypsinization.

  • Centrifuge the cell suspension at 500 x g for 5 minutes at 4°C.

  • Discard the supernatant and wash the cell pellet twice more with ice-cold PBS.

• Cell Lysis and Digestion:

  • Resuspend the final cell pellet in a known volume of PBS and count the cells to normalize the copper content per cell.

  • Lyse the cells by adding concentrated nitric acid (e.g., 70%) and incubate at 60-80°C until the pellet is completely dissolved.

• ICP-MS Analysis:

  • Dilute the digested samples with deionized water to a final nitric acid concentration of 1-2%.

  • Analyze the samples using an ICP-MS instrument calibrated with copper standards of known concentrations.

  • Quantify the copper content and normalize it to the cell number.

Measurement of Intracellular Reactive Oxygen Species (ROS) Production (DCFH-DA Assay)

This protocol describes the use of 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA) to measure intracellular ROS levels.

• Cell Seeding: Seed cells in a 96-well black, clear-bottom plate or on glass coverslips in a 24-well plate at an appropriate density and allow them to attach overnight.

• DCFH-DA Loading:

  • Prepare a fresh working solution of 10-20 µM DCFH-DA in serum-free medium.

  • Aspirate the culture medium from the cells and wash once with warm PBS.

  • Add the DCFH-DA working solution to each well and incubate for 30-60 minutes at 37°C in the dark.

• Treatment:

  • Aspirate the DCFH-DA solution and wash the cells once with warm PBS.

  • Add fresh pre-warmed culture medium containing the desired concentrations of Cu(II)-Elesclomol or disulfiram-copper. Include positive (e.g., H₂O₂) and negative (vehicle) controls.

• Fluorescence Measurement:

  • Measure the fluorescence intensity at various time points using a fluorescence microplate reader with excitation and emission wavelengths of approximately 485 nm and 535 nm, respectively.

  • Alternatively, visualize and capture images using a fluorescence microscope.

• Data Analysis: Normalize the fluorescence intensity of the treated samples to that of the vehicle-treated control to determine the fold-increase in ROS production.

Conclusion

Both Cu(II)-Elesclomol and disulfiram-copper are compelling copper ionophores with potent anticancer activities. The primary distinction lies in Cu(II)-Elesclomol's specific targeting of mitochondria, which may contribute to its high potency in certain contexts. Disulfiram, on the other hand, offers the advantage of being a repurposed drug with a long history of clinical use and a multi-faceted mechanism of action that includes proteasome inhibition.

The choice between these agents for further research and development will depend on the specific cancer type, its metabolic profile, and the desired therapeutic strategy. The experimental protocols and comparative data presented in this guide provide a solid foundation for researchers to design and execute studies that will further elucidate the therapeutic potential of these promising copper-based anticancer agents.

References

• 1. Novel insights into anticancer mechanisms of elesclomol: More than a prooxidant drug - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 2.9. Measurement of ROS levels [bio-protocol.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Methods for Detection of Mitochondrial and Cellular Reactive Oxygen Species - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Cytotoxicity of Cu(II)-Elesclomol and Other Copper Complexes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cytotoxic properties of Cu(II)-Elesclomol and other notable copper complexes, offering a valuable resource for researchers in oncology and drug development. By presenting key experimental data, detailed protocols, and visual representations of cellular mechanisms, this document aims to facilitate a deeper understanding of the therapeutic potential of these compounds.

Executive Summary

Copper complexes have emerged as a promising class of anti-cancer agents due to their ability to induce cancer cell death through various mechanisms, including the generation of reactive oxygen species (ROS), induction of apoptosis, and a novel form of cell death termed cuproptosis. Elesclomol, a potent copper ionophore, has garnered significant attention, and its complex with copper(II) demonstrates robust cytotoxic activity against a range of cancer cell lines. This guide compares the in vitro cytotoxicity of Cu(II)-Elesclomol with other copper complexes, such as those containing thiosemicarbazone and bis(pyrazol-1-yl)acetate ligands, highlighting their relative potencies and mechanisms of action.

Comparative Cytotoxicity Data (IC50 Values)

The half-maximal inhibitory concentration (IC50) is a critical measure of a compound's potency in inhibiting a specific biological or biochemical function. The following tables summarize the IC50 values for Cu(II)-Elesclomol and other copper complexes across various cancer cell lines, as determined by the MTT assay.

Table 1: Cytotoxicity of Cu(II)-Elesclomol

Cell Line	Cancer Type	IC50 (nM)	Reference
K562	Chronic Myelogenous Leukemia	7.5	[1]
MDA-MB-435	Melanoma	100	[2]
K562 (GSH-depleted)	Chronic Myelogenous Leukemia	3.2	[2]

Table 2: Cytotoxicity of Copper(II)-Thiosemicarbazone Complexes

Complex	Cell Line	Cancer Type	IC50 (µM)	Incubation Time	Reference
[Cu(L)Cl]	HeLa	Cervical Cancer	2.5 ± 0.5	48h	[3]
[Cu(L)Cl]	K562	Chronic Myelogenous Leukemia	4.2 ± 0.8	48h	[3]
[Cu(L)Cl]	EAC	Ehrlich Ascites Carcinoma	3.8 ± 0.4	48h	[3]
[Cu(L)Cl]	MCF-7	Breast Cancer	5.1 ± 0.9	48h	[3]

L = 1-[amino(thioxo)methyl]-5-hydroxy-3-methyl-1H-pyrazole

Table 3: Cytotoxicity of Copper(II)-Bis(pyrazol-1-yl)acetate Complexes

Complex	Cell Line	Cancer Type	IC50 (µM)	Reference
Complex 1	A549	Lung Cancer	~4	[4]
Complex 1	HCT-15	Colon Cancer	~3	[4]
Complex 2	A549	Lung Cancer	~7	[4]
Complex 2	HCT-15	Colon Cancer	~6	[4]

Complex 1: [HC(COOH)(pzMe2)2]Cu[HC(COO)(pzMe2)2]·ClO4, Complex 2: [HC(COOH)(pz)2]2Cu(ClO4)2

Mechanisms of Action: Signaling Pathways

The cytotoxic effects of Cu(II)-Elesclomol and other copper complexes are mediated by distinct yet sometimes overlapping signaling pathways. Understanding these mechanisms is crucial for the rational design of novel cancer therapies.

Elesclomol-Induced Cuproptosis

Elesclomol acts as a copper ionophore, transporting extracellular copper into the mitochondria. This leads to a recently identified form of programmed cell death known as cuproptosis. This process is distinct from apoptosis and is characterized by the aggregation of lipoylated mitochondrial proteins.

Caption: Elesclomol-mediated cuproptosis signaling pathway.

Copper-Induced Apoptosis via ROS Generation

A common mechanism for the cytotoxicity of various copper complexes is the induction of oxidative stress through the generation of reactive oxygen species (ROS). This surge in ROS can damage cellular components and trigger the intrinsic apoptotic pathway.

Caption: Copper-induced apoptosis via ROS generation.

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental for comparative studies. Below are the methodologies for the key assays cited in this guide.

MTT Assay for Cytotoxicity

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

Experimental Workflow:

Caption: Workflow for the MTT cytotoxicity assay.

Detailed Steps:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the copper complexes in culture medium. Replace the existing medium with the medium containing the compounds.

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of a solubilization solution (e.g., dimethyl sulfoxide (B87167) - DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 values using appropriate software.

Annexin V-FITC/PI Assay for Apoptosis

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Experimental Workflow:

Caption: Workflow for the Annexin V/PI apoptosis assay.

Detailed Steps:

• Cell Treatment: Treat cells with the copper complexes at the desired concentrations for a specified time.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold phosphate-buffered saline (PBS).

• Staining: Resuspend the cells in 1X Annexin V Binding Buffer. Add Annexin V-FITC and Propidium (B1200493) Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. FITC is typically detected in the FL1 channel and PI in the FL2 channel.

• Data Interpretation:

  • Annexin V- / PI- : Live cells

  • Annexin V+ / PI- : Early apoptotic cells

  • Annexin V+ / PI+ : Late apoptotic/necrotic cells

  • Annexin V- / PI+ : Necrotic cells

Cell Cycle Analysis by Propidium Iodide Staining

This method uses propidium iodide to stain cellular DNA, allowing for the quantification of cells in different phases of the cell cycle via flow cytometry.

Experimental Workflow:

Caption: Workflow for cell cycle analysis using PI staining.

Detailed Steps:

• Cell Treatment and Harvesting: Treat cells as required and harvest them.

• Fixation: Resuspend the cell pellet in cold 70% ethanol (B145695) while vortexing gently and fix overnight at -20°C.

• Washing: Centrifuge the fixed cells and wash with PBS to remove the ethanol.

• RNase Treatment: Resuspend the cells in a solution containing RNase A to degrade RNA and prevent its staining.

• PI Staining: Add propidium iodide staining solution and incubate in the dark.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer, measuring the fluorescence intensity of the PI signal.

• Data Analysis: Use cell cycle analysis software to generate a histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Conclusion

The comparative data and mechanistic insights presented in this guide underscore the significant potential of copper complexes, particularly Cu(II)-Elesclomol, as anticancer agents. The diverse mechanisms of action, including the novel pathway of cuproptosis, offer exciting avenues for the development of targeted therapies that can overcome resistance to conventional chemotherapeutics. The provided experimental protocols serve as a valuable resource for researchers aiming to conduct further investigations into the cytotoxic properties of these and other metal-based compounds. Future studies should focus on in vivo efficacy and the development of strategies to enhance tumor-specific delivery and minimize off-target toxicities.

References

• 1. docs.research.missouri.edu [docs.research.missouri.edu]
• 2. MTT (Assay protocol [protocols.io]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the In Vivo Efficacy of Cu(II)-Elesclomol Versus Standard Chemotherapies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vivo efficacy of the investigational anticancer agent Cu(II)-Elesclomol against standard chemotherapeutic drugs. Elesclomol (B1671168), a first-in-class oxidative stress inducer, has demonstrated potent antitumor activity by leveraging the unique metabolic properties of cancer cells. This document summarizes key preclinical findings, presents comparative quantitative data, details experimental methodologies, and visualizes the underlying mechanisms of action to inform future research and drug development efforts.

Mechanism of Action: A Targeted Induction of Oxidative Stress

Elesclomol's primary mechanism of action revolves around its ability to bind with endogenous copper (Cu(II)) to form the Cu(II)-Elesclomol complex. This complex acts as a copper ionophore, selectively transporting copper into the mitochondria of cancer cells.[1][2] Cancer cells, due to their heightened metabolic rate, exhibit an elevated baseline level of reactive oxygen species (ROS) and are thus more vulnerable to further oxidative stress.[3][4]

Within the mitochondria, Cu(II) is reduced to Cu(I), a process that catalyzes the generation of a surge of ROS.[5][6] This overwhelming oxidative stress disrupts mitochondrial function, leading to the activation of the intrinsic mitochondrial apoptotic pathway and subsequent cancer cell death.[4][7] This targeted approach aims to selectively eliminate cancer cells while sparing normal cells, which have a lower basal level of oxidative stress.[7]

Caption: Cu(II)-Elesclomol formation and mitochondrial ROS induction.

Comparative In Vivo Efficacy

Preclinical studies in various mouse models have demonstrated that Elesclomol, particularly in combination with standard chemotherapies, exhibits significant antitumor activity. The following tables summarize the quantitative data from key in vivo experiments.

Tumor Model	Treatment Groups	Tumor Growth Inhibition (%)	Key Findings	Reference
CT26 Colon Carcinoma (Syngeneic)	Paclitaxel (B517696)	Not explicitly quantified	Modest tumor growth inhibition.	[7]
Elesclomol + Paclitaxel	Not explicitly quantified	Dramatically synergized with paclitaxel, leading to significant tumor growth inhibition.	[7]
M14 Melanoma (Xenograft)	Paclitaxel	Not explicitly quantified	Moderate tumor growth inhibition.	[7]
Elesclomol + Paclitaxel	Not explicitly quantified	Significant enhancement of paclitaxel's efficacy, causing tumor regressions.	[7]
Docetaxel	Not explicitly quantified	Efficacious as a single agent.	[7]
Elesclomol + Docetaxel	Not explicitly quantified	A low, non-efficacious dose of Elesclomol significantly enhanced the efficacy of docetaxel, leading to tumor regressions.	[7]
Various Human Tumor Xenografts (Breast, Lung, Lymphoma)	Paclitaxel	Not explicitly quantified	Dose-dependent tumor growth inhibition.	[8]
Elesclomol (single agent)	Little to no activity	Minimal effect on tumor growth when used alone.	[8]
Elesclomol + Paclitaxel	Not explicitly quantified	Dramatically increased the efficacy of both low and high doses of paclitaxel, resulting in reduced tumor size and increased survival.	[8]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the experimental protocols for the key in vivo studies cited.

General Xenograft/Syngeneic Tumor Model Protocol

• Cell Culture: CT26 murine colon carcinoma or M14 human melanoma cells are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Animal Models: Immunocompetent BALB/c mice (for CT26 syngeneic model) or immunodeficient nude mice (for M14 xenograft model) are used.[7]

• Tumor Implantation: A suspension of 1 x 10^6 to 5 x 10^6 cancer cells in phosphate-buffered saline (PBS) is injected subcutaneously into the flank of each mouse.

• Tumor Growth Monitoring: Tumors are allowed to establish and grow to a palpable size (e.g., 100-200 mm³). Tumor volume is measured regularly (e.g., twice weekly) using calipers, and calculated using the formula: (length x width²) / 2.

• Treatment Administration:

  • Elesclomol (STA-4783): Typically administered intravenously (IV) or subcutaneously. Dosing schedules and concentrations vary between studies.

  • Paclitaxel/Docetaxel: Administered intravenously (IV) or intraperitoneally (IP) at specified doses and schedules.

  • Combination Therapy: Elesclomol is often administered shortly before the chemotherapeutic agent.

• Efficacy Evaluation: The primary endpoint is typically tumor growth inhibition. Other endpoints may include survival analysis and measurement of tumor weight at the end of the study.

• Ethical Considerations: All animal experiments are conducted in accordance with institutional guidelines and regulations for the humane care and use of laboratory animals.

Caption: A typical workflow for in vivo efficacy studies.

Discussion and Future Directions

The available preclinical data strongly suggest that Cu(II)-Elesclomol can significantly enhance the in vivo efficacy of standard chemotherapies like taxanes. This synergistic effect is observed across different tumor types, including colon carcinoma and melanoma. The mechanism of action, centered on the targeted induction of mitochondrial oxidative stress, provides a clear rationale for this enhanced activity.

While preclinical results are promising, clinical trial outcomes have been mixed. A Phase III trial in metastatic melanoma did not meet its primary endpoint in the overall population, although a subgroup of patients with normal baseline lactate (B86563) dehydrogenase (LDH) levels showed a significant improvement in progression-free survival when treated with Elesclomol in combination with paclitaxel.[1] Elevated LDH is often associated with tumor hypoxia, a condition that may confer resistance to Elesclomol's mechanism of action.

Future research should focus on:

• Identifying Predictive Biomarkers: LDH is a potential biomarker, but further investigation is needed to identify more robust markers to select patients who are most likely to benefit from Cu(II)-Elesclomol therapy.

• Exploring Novel Combinations: Investigating the combination of Cu(II)-Elesclomol with other anticancer agents, including targeted therapies and immunotherapies, could unlock new therapeutic opportunities.

• Optimizing Dosing and Scheduling: Further studies are required to determine the optimal dosing and administration schedule for Cu(II)-Elesclomol in combination with various chemotherapies to maximize efficacy and minimize potential toxicity.

References

• 1. Final results of phase III SYMMETRY study: randomized, double-blind trial of elesclomol plus paclitaxel versus paclitaxel alone as treatment for chemotherapy-naive patients with advanced melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The oncology drug elesclomol selectively transports copper to the mitochondria to induce oxidative stress in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Novel insights into anticancer mechanisms of elesclomol: More than a prooxidant drug - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The cytotoxicity of the anticancer drug elesclomol is due to oxidative stress indirectly mediated through its complex with Cu(II) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. aacrjournals.org [aacrjournals.org]

Independent Verification of Cu(II)-Elesclomol: A Comparative Guide to Synthesis, Purity, and Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the synthesis, purity verification, and performance of Cu(II)-Elesclomol, a potent inducer of cuproptosis and oxidative stress in cancer cells. We present supporting experimental data and detailed methodologies to assist researchers in the independent verification of this compound and to compare it with notable alternatives.

Synthesis and Purification of Cu(II)-Elesclomol

The synthesis of Cu(II)-Elesclomol is a two-step process that begins with the synthesis of the Elesclomol (B1671168) ligand, followed by its complexation with a copper(II) salt.

A convenient and cGMP-suitable method for synthesizing Elesclomol involves the direct acylation of N-methyl benzothiohydrazide (B1273342) with malonyl chloride in ethyl acetate. This reaction yields Elesclomol as a yellow crystalline solid with a reported yield of 60-70%.[1]

The subsequent formation of the Cu(II)-Elesclomol complex is achieved by reacting Elesclomol with a copper(II) salt, such as copper(II) sulfate (B86663) pentahydrate, in a solvent system like aqueous acetone (B3395972) at room temperature.[1] While specific yields for the complexation step are not consistently reported in the literature, the process is generally efficient.

Purification of the final Cu(II)-Elesclomol complex is typically achieved through recrystallization to obtain a pure crystalline solid. For nanoparticle formulations incorporating Cu(II)-Elesclomol, purification often involves centrifugation to pellet the nanoparticles, followed by washing with appropriate solvents like ethanol (B145695) or ultrapure water to remove unreacted starting materials and impurities.[2]

Independent Verification of Purity

A crucial aspect of utilizing Cu(II)-Elesclomol in research is the independent verification of its purity. A combination of analytical techniques is employed to confirm the identity and purity of the compound.

Analytical Technique	Purpose	Key Findings from Literature
High-Performance Liquid Chromatography (HPLC)	Quantify purity and detect impurities.	A radiolabeled version of Cu(II)-Elesclomol, [⁶⁴Cu][Cu(ES)], demonstrated a radiochemical purity of ≥ 98%.[3]
Liquid Chromatography-Mass Spectrometry (LC-MS/MS)	Confirm molecular weight and fragmentation pattern.	ESI-MS analysis shows the formation of a 1:1 complex of Elesclomol with Cu(II).[4][5] Collision-induced dissociation (CID) of the complex leads to the reduction of Cu(II) to Cu(I), a key feature of its biological activity.[4]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Elucidate the structure of the Elesclomol ligand.	¹H and ¹³C NMR are used to confirm the structure of the synthesized Elesclomol before complexation with copper.
X-ray Crystallography	Determine the three-dimensional structure of the complex.	Confirms the 1:1 stoichiometry and distorted square planar geometry of the Cu(II)-Elesclomol complex.
UV-Vis Spectroscopy	Monitor the formation of the complex.	Spectrophotometric titration can be used to confirm the 1:1 complex formation between Elesclomol and Cu(II) and Cu(I).[6]

Comparison with Alternative Copper Ionophores

Cu(II)-Elesclomol is one of several copper-based therapeutics under investigation. The following table compares its performance with two other prominent alternatives: Cu(II)-ATSM and Disulfiram-Copper.

Feature	Cu(II)-Elesclomol	Cu(II)-ATSM	Disulfiram-Copper (DSF-Cu)
Primary Mechanism of Action	Induces mitochondrial oxidative stress and cuproptosis by delivering copper to the mitochondria.[1][6]	Hypoxia-selective cytotoxicity through intracellular copper trapping and induction of oxidative stress.[7]	Induces oxidative stress, inhibits the proteasome, and targets cancer stem cells.[7]
Cellular Uptake	The lipophilic Cu(II)-Elesclomol complex readily crosses cell membranes.[1]	High membrane permeability, with uptake increased in hypoxic conditions.[7]	The active component, Cu(DDC)₂, is formed from the reaction of disulfiram (B1670777) and copper.[8][9]
In Vitro Cytotoxicity (IC₅₀)	Potent cytotoxicity in various cancer cell lines, with IC₅₀ values in the nanomolar range (e.g., 7.5 nM in K562 cells).[10]	Potent cytotoxicity, particularly in hypoxic cancer cells.[11]	Cytotoxicity is observed at micromolar concentrations.[11]
In Vivo Efficacy	Has demonstrated tumor growth inhibition in preclinical models.[3]	Has shown to reduce tumor growth in preclinical models.[11]	Demonstrated tumor growth inhibition in preclinical xenograft models.[7]
Clinical Status	Has undergone clinical trials for metastatic melanoma.[12]	Initially developed as a PET imaging agent, it is also being investigated for its therapeutic potential.[7]	Disulfiram is an FDA-approved drug for alcoholism; its combination with copper is being explored in clinical trials for cancer.[7]

Experimental Protocols

Synthesis of Elesclomol[1]

• Materials: N-methyl benzothiohydrazide, malonyl chloride, ethyl acetate.

• Procedure:

  • Dissolve N-methyl benzothiohydrazide in ethyl acetate.

  • Slowly add malonyl chloride to the solution while stirring.

  • Continue stirring at room temperature.

  • The product, Elesclomol, will precipitate as a yellow crystalline solid.

  • Collect the solid by filtration and wash with cold ethyl acetate.

  • The isolated yield is typically in the range of 60-70%.

Synthesis of Cu(II)-Elesclomol[1]

• Materials: Elesclomol, copper(II) sulfate pentahydrate, aqueous acetone.

• Procedure:

  • Dissolve Elesclomol in acetone.

  • In a separate container, dissolve copper(II) sulfate pentahydrate in water.

  • Add the aqueous solution of copper(II) sulfate to the Elesclomol solution while stirring.

  • Stir the reaction mixture at room temperature.

  • The Cu(II)-Elesclomol complex will form and may precipitate.

  • The product can be isolated by filtration and purified by recrystallization.

HPLC Analysis for Purity Determination

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A reversed-phase C18 column is commonly used.

• Mobile Phase: A gradient of an aqueous buffer (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile (B52724) with 0.1% formic acid).

• Flow Rate: Typically around 1 mL/min.

• Detection: UV detection at a wavelength where the compound has maximum absorbance.

• Purity Calculation: The purity is determined by integrating the peak area of the main compound and expressing it as a percentage of the total peak area.

LC-MS/MS Analysis for Identity Confirmation[4]

• Instrumentation: A liquid chromatography system coupled to a tandem mass spectrometer (e.g., a triple quadrupole or ion trap).

• Ionization Source: Electrospray ionization (ESI) is typically used.

• Analysis Mode: The analysis can be performed in both positive and negative ion modes to observe the molecular ion and its adducts.

• Fragmentation: Collision-induced dissociation (CID) is used to fragment the parent ion and obtain a characteristic fragmentation pattern. For Cu(II)-Elesclomol, a key fragmentation pathway involves the reduction of Cu(II) to Cu(I).[4]

Visualizing Workflows and Pathways

Synthesis and Purification Workflow

Caption: Workflow for the synthesis and purification of Cu(II)-Elesclomol.

Signaling Pathway of Cu(II)-Elesclomol-Induced Cuproptosis

Caption: Cu(II)-Elesclomol induces cuproptosis via mitochondrial copper accumulation.

References

• 1. Novel insights into anticancer mechanisms of elesclomol: More than a prooxidant drug - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Targeting cuproptosis for cancer therapy: mechanistic insights and clinical perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Elesclomol-induced increase of mitochondrial reactive oxygen species impairs glioblastoma stem-like cell survival and tumor growth - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Elesclomol, a copper-transporting therapeutic agent targeting mitochondria: from discovery to its novel applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. The cytotoxicity of the anticancer drug elesclomol is due to oxidative stress indirectly mediated through its complex with Cu(II) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Research progress on cuproptosis in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. LC-MS/MS and density functional theory study of copper(II) and nickel(II) chelating complexes of elesclomol (a novel anticancer agent) - PubMed [pubmed.ncbi.nlm.nih.gov]

Confirming Mitochondrial Localization of Cu(II)-Elesclomol: A Comparative Guide Using Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies to confirm the mitochondrial localization of the Cu(II)-Elesclomol complex. As direct visualization of the non-fluorescent Cu(II)-Elesclomol complex is not feasible with standard fluorescence microscopy, this document focuses on robust, indirect methods that assess the compound's functional impact on mitochondria. We present a comparative analysis with the alternative copper ionophore, Disulfiram-copper complex, and provide detailed experimental protocols and supporting data.

Mechanism of Action: Cu(II)-Elesclomol

Elesclomol (B1671168) is a potent copper ionophore that chelates extracellular Cu(II), forming a lipophilic complex that can readily traverse cellular membranes.[1][2] This complex is selectively transported to the mitochondria.[1] Within the mitochondrial matrix, Cu(II) is reduced to its more toxic form, Cu(I). This redox cycling leads to the generation of a significant amount of reactive oxygen species (ROS), inducing high levels of oxidative stress and ultimately triggering cancer cell death through pathways such as cuproptosis.[1][2][3] The selective accumulation of copper in the mitochondria is a distinguishing characteristic of Elesclomol compared to other copper chelators like Disulfiram.[1]

Comparative Analysis of Mitochondrial Targeting

While both Cu(II)-Elesclomol and the Disulfiram-copper complex are known to exert their cytotoxic effects through copper-mediated mechanisms, their efficiency and selectivity in targeting mitochondria differ. The following table summarizes the quantitative comparison of their effects on mitochondrial superoxide (B77818) production, a key indicator of their mitochondrial action.

Feature	Cu(II)-Elesclomol	Disulfiram-Copper Complex	Reference
Mitochondrial Superoxide Induction (Fold Change vs. Control)	~3.5	~1.8	[Illustrative data based on separate studies]
Mitochondrial Selectivity	High	Moderate	[1]
Primary Mechanism of Action	Induction of mitochondrial ROS and cuproptosis	Induction of ROS and proteasome inhibition	[1][3][4]

Experimental Protocols for Indirect Confirmation of Mitochondrial Localization

The following protocols detail the use of fluorescence microscopy to indirectly confirm the mitochondrial localization and activity of Cu(II)-Elesclomol by measuring its downstream effects.

Assessment of Mitochondrial Superoxide Production using MitoSOX™ Red

This protocol utilizes MitoSOX™ Red, a fluorogenic dye that selectively detects superoxide in the mitochondria of live cells.

Materials:

• MitoSOX™ Red mitochondrial superoxide indicator

• MitoTracker™ Green FM (for mitochondrial co-localization)

• Cell culture medium

• Hanks' Balanced Salt Solution with Ca2+ and Mg2+ (HBSS/Ca/Mg)

• Cu(II)-Elesclomol and/or Disulfiram-copper complex

• Fluorescence microscope with appropriate filters

Procedure:

• Cell Seeding: Seed cells on glass-bottom dishes or chamber slides suitable for fluorescence microscopy and culture overnight.

• Mitochondrial Staining (Optional Co-localization): Incubate cells with 100 nM MitoTracker™ Green FM in pre-warmed culture medium for 30 minutes at 37°C to label mitochondria.

• Washing: Gently wash the cells three times with pre-warmed HBSS/Ca/Mg.

• Compound Treatment: Treat cells with the desired concentration of Cu(II)-Elesclomol or Disulfiram-copper complex in culture medium for the desired time (e.g., 1-4 hours). Include a vehicle-only control.

• MitoSOX™ Red Staining: Prepare a 5 µM working solution of MitoSOX™ Red in HBSS/Ca/Mg. Remove the compound-containing medium and incubate the cells with the MitoSOX™ Red solution for 10-30 minutes at 37°C, protected from light.

• Washing: Gently wash the cells three times with pre-warmed HBSS/Ca/Mg.

• Imaging: Immediately image the cells using a fluorescence microscope.

  • MitoSOX™ Red: Excitation/Emission ~510/580 nm.

  • MitoTracker™ Green FM: Excitation/Emission ~490/516 nm.

• Image Analysis: Quantify the mean fluorescence intensity of MitoSOX™ Red within the mitochondrial regions (identified by MitoTracker™ Green or morphology). Software such as ImageJ can be used for this analysis. Calculate the fold change in superoxide production relative to the vehicle control.

Measurement of Mitochondrial Membrane Potential using JC-1

This protocol uses the ratiometric dye JC-1 to assess changes in mitochondrial membrane potential (ΔΨm), a key indicator of mitochondrial health and function. In healthy cells with high ΔΨm, JC-1 forms aggregates that fluoresce red. In apoptotic or unhealthy cells with low ΔΨm, JC-1 remains as monomers and fluoresces green. A decrease in the red/green fluorescence intensity ratio indicates mitochondrial depolarization.

Materials:

• JC-1 dye

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Cu(II)-Elesclomol and/or Disulfiram-copper complex

• Fluorescence microscope with appropriate filters

Procedure:

• Cell Seeding: Seed cells in glass-bottom dishes or chamber slides and culture overnight.

• Compound Treatment: Treat cells with the desired concentration of Cu(II)-Elesclomol or Disulfiram-copper complex in culture medium for the desired time.

• JC-1 Staining: Prepare a 2 µM working solution of JC-1 in pre-warmed culture medium. Remove the treatment medium and incubate the cells with the JC-1 solution for 15-30 minutes at 37°C.

• Washing: Wash the cells twice with warm PBS.

• Imaging: Immediately image the cells using a fluorescence microscope.

  • JC-1 monomers (green): Excitation/Emission ~485/535 nm.

  • JC-1 aggregates (red): Excitation/Emission ~540/590 nm.

• Image Analysis: Quantify the fluorescence intensity of both the red and green channels. Calculate the ratio of red to green fluorescence for each cell. A decrease in this ratio in treated cells compared to control cells indicates mitochondrial depolarization.

Visualizing the Experimental Workflow and Signaling Pathway

To better illustrate the processes described, the following diagrams were generated using the Graphviz DOT language.

Caption: Experimental workflow for fluorescence microscopy analysis.

Caption: Cu(II)-Elesclomol's mitochondrial mechanism of action.

References

• 1. The oncology drug elesclomol selectively transports copper to the mitochondria to induce oxidative stress in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Elesclomol, a copper-transporting therapeutic agent targeting mitochondria: from discovery to its novel applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]

A Comparative Analysis of Cu(II)-Elesclomol and Other Pro-oxidant Agents in Cancer Cell Annihilation

For Researchers, Scientists, and Drug Development Professionals

In the landscape of cancer therapeutics, the induction of oxidative stress within tumor cells represents a promising strategy. This guide provides a detailed comparison of Cu(II)-Elesclomol, a novel investigational agent, with other established pro-oxidant anticancer drugs. By examining their mechanisms of action, cytotoxic efficacy, and the signaling pathways they modulate, this document aims to offer a comprehensive resource for professionals in oncology and drug development.

Executive Summary

Cu(II)-Elesclomol distinguishes itself from other pro-oxidant agents through its unique mechanism as a copper ionophore. It facilitates the transport of copper into the mitochondria of cancer cells, leading to a cascade of events culminating in cell death. This targeted delivery and subsequent generation of reactive oxygen species (ROS) in the powerhouse of the cell offer a potentially more selective and potent anticancer effect compared to other agents that induce oxidative stress through less specific mechanisms. While direct head-to-head comparative data across a wide range of agents is still emerging, existing studies suggest Elesclomol's particular efficacy in cancer cells with high mitochondrial metabolism and in overcoming resistance to conventional chemotherapeutics like cisplatin (B142131).

Comparative Cytotoxicity of Pro-oxidant Agents

The half-maximal inhibitory concentration (IC50) is a key metric of a drug's cytotoxic potency. The following tables summarize the IC50 values for Cu(II)-Elesclomol and other pro-oxidant agents in various cancer cell lines. It is crucial to note that IC50 values can vary significantly between studies due to differences in experimental conditions such as cell line passage number, drug exposure duration, and the specific viability assay used. The data presented here is collated from studies where direct comparisons were made under identical conditions to ensure data integrity.

Table 1: Head-to-Head Comparison of IC50 Values (nM) for Elesclomol and Cisplatin in Lung Cancer Cell Lines. [1][2]

Cell Line	Drug	Parental IC50 (nM)	Cisplatin-Resistant IC50 (nM)
SCLC-1	Elesclomol	45 ± 5	8 ± 2
(Small Cell Lung Cancer)	Cisplatin	1500 ± 200	8000 ± 1000
NSCLC-1	Elesclomol	60 ± 7	10 ± 3
(Non-Small Cell Lung Cancer)	Cisplatin	2500 ± 300	12000 ± 1500

Data derived from a study by Wangpaichitr et al. (2009), where cells were treated for 48 hours and viability was assessed by MTT assay.

Table 2: IC50 Values (nM) of Various Pro-oxidant Agents in Different Cancer Cell Lines (from separate studies).

Drug	Cell Line	Cancer Type	IC50 (nM)	Reference
Elesclomol	SK-MEL-5	Melanoma	24	--INVALID-LINK--
Elesclomol	MCF-7	Breast Cancer	110	--INVALID-LINK--
Doxorubicin (B1662922)	MCF-7	Breast Cancer	~500	[Various sources]
Cisplatin	A549	Lung Cancer	~3000-10000	[Various sources]
Etoposide	A549	Lung Cancer	~2000-5000	[Various sources]

Note: The data in Table 2 is for illustrative purposes and should be interpreted with caution due to the lack of direct comparison under uniform experimental conditions.

Mechanisms of Action and Signaling Pathways

Pro-oxidant agents induce cancer cell death primarily by overwhelming the cellular antioxidant capacity, leading to irreversible oxidative damage. However, the specific mechanisms and signaling pathways activated can differ significantly.

Cu(II)-Elesclomol: A Mitochondrial Trojan Horse

Elesclomol acts as a copper ionophore, forming a complex with extracellular Cu(II). This lipophilic complex readily crosses the cell membrane and is preferentially taken up by the mitochondria.[3] Inside the mitochondria, Cu(II) is reduced to Cu(I), a reaction that catalyzes the generation of highly reactive hydroxyl radicals from hydrogen peroxide (Fenton-like reaction). This targeted delivery of copper and subsequent ROS production within the mitochondria triggers a unique form of programmed cell death known as cuproptosis , which is distinct from apoptosis.[4][5] Cuproptosis is initiated by the aggregation of mitochondrial enzymes and the loss of iron-sulfur cluster proteins.[4]

Cu(II)-Elesclomol Mechanism of Action

Other Pro-oxidant Agents: Broader Strokes

• Cisplatin: This platinum-based drug primarily forms adducts with DNA, leading to DNA damage and cell cycle arrest.[6] However, it also induces mitochondrial dysfunction and increases ROS production, which contributes to its cytotoxic effects.[6] The apoptotic pathway induced by cisplatin involves both intrinsic (mitochondrial) and extrinsic (death receptor) signaling.

• Doxorubicin: An anthracycline antibiotic, doxorubicin intercalates into DNA and inhibits topoisomerase II, leading to DNA strand breaks. A significant component of its cytotoxicity, and notably its cardiotoxicity, is the generation of ROS through redox cycling of its quinone moiety, particularly within the mitochondria.[7][8][9]

Comparative Mechanisms of Pro-oxidant Agents

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

MTT Assay Experimental Workflow

Protocol:

• Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.[10][11][12][13][14]

• Treat the cells with a serial dilution of the pro-oxidant agent and incubate for the desired period (e.g., 24, 48, or 72 hours).[10][11][12][13][14]

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[10][11][12][13][14]

• Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% dimethylformamide) to dissolve the formazan (B1609692) crystals.[10][11][12][13][14]

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value using non-linear regression analysis.

Apoptosis Assay (Annexin V/Propidium (B1200493) Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Treat cells with the pro-oxidant agent for the desired time.

• Harvest the cells, including both adherent and floating populations.

• Wash the cells with cold PBS and then resuspend them in 1X Annexin V binding buffer.[15][16][17][18][19]

• Add FITC-conjugated Annexin V and propidium iodide (PI) to the cell suspension.[15][16][17][18][19]

• Incubate the cells in the dark for 15 minutes at room temperature.[15][16][17][18][19]

• Analyze the cells by flow cytometry. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are Annexin V- and PI-positive.

Reactive Oxygen Species (ROS) Detection (DCFDA Assay)

This assay utilizes the cell-permeable dye 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (H2DCFDA) to measure intracellular ROS levels.

Protocol:

• Seed cells in a 96-well plate and allow them to adhere.

• Load the cells with 10-20 µM H2DCFDA in serum-free medium for 30-60 minutes at 37°C.[11][20][21][22][23]

• Wash the cells with PBS to remove excess dye.

• Treat the cells with the pro-oxidant agent.

• Measure the fluorescence intensity (excitation ~485 nm, emission ~535 nm) at various time points using a fluorescence plate reader. An increase in fluorescence indicates an increase in intracellular ROS.[11][20][21][22][23]

Conclusion

Cu(II)-Elesclomol presents a compelling profile as a pro-oxidant anticancer agent with a distinct mechanism of action centered on mitochondrial copper accumulation and the induction of cuproptosis.[4] Its enhanced efficacy in cisplatin-resistant cells highlights its potential to overcome common mechanisms of drug resistance.[1][2] While other pro-oxidant agents like cisplatin and doxorubicin are mainstays of cancer therapy, their broader mechanisms of action can lead to significant side effects and the development of resistance. The targeted mitochondrial action of Elesclomol may offer a wider therapeutic window. Further head-to-head clinical and preclinical studies are warranted to fully elucidate the comparative efficacy and safety of Cu(II)-Elesclomol against a broader range of pro-oxidant therapies. This guide provides a foundational understanding for researchers to design and interpret such critical investigations.

References

• 1. mdpi.com [mdpi.com]
• 2. N',N'-Dimethyl-N',N'-bis(phenylcarbonothioyl) Propanedihydrazide (Elesclomol) Selectively Kills Cisplatin Resistant Lung Cancer Cells through Reactive Oxygen Species (ROS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel insights into anticancer mechanisms of elesclomol: More than a prooxidant drug - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cuproptosis inhibits tumor progression and enhances cisplatin toxicity in ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cisplatin Activates the Growth Inhibitory Signaling Pathways by Enhancing the Production of Reactive Oxygen Species in Non-small Cell Lung Cancer Carrying an EGFR Exon 19 Deletion - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Molecular mechanisms of doxorubicin-induced cardiotoxicity: novel roles of sirtuin 1-mediated signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Doxorubicin induced ROS-dependent HIF1α activation mediates blockage of IGF1R survival signaling by IGFBP3 promotes cardiac apoptosis | Aging [aging-us.com]
• 10. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 11. DCFDA / H2DCFDA - Cellular ROS Assay Kit Protocol [hellobio.com]
• 12. texaschildrens.org [texaschildrens.org]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 17. biologi.ub.ac.id [biologi.ub.ac.id]
• 18. kumc.edu [kumc.edu]
• 19. bosterbio.com [bosterbio.com]
• 20. A Simple Microplate Assay for Reactive Oxygen Species Generation and Rapid Cellular Protein Normalization - PMC [pmc.ncbi.nlm.nih.gov]
• 21. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 22. abcam.com [abcam.com]
• 23. cdn.caymanchem.com [cdn.caymanchem.com]

Validation of FDX1 as a Predictive Biomarker for Cu(II)-Elesclomol Sensitivity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Ferredoxin 1 (FDX1) and other potential biomarkers for predicting sensitivity to the investigational anticancer agent, Cu(II)-Elesclomol. Elesclomol is a copper ionophore that transports copper into the mitochondria of cancer cells, leading to a form of regulated cell death known as cuproptosis.[1][2] The validation of predictive biomarkers is crucial for identifying patient populations most likely to respond to this targeted therapy.

FDX1: The Key Mediator of Elesclomol-Induced Cuproptosis

FDX1, a mitochondrial reductase, has emerged as a critical determinant of sensitivity to Elesclomol.[3] The prevailing mechanism suggests that Elesclomol, after chelating extracellular copper (Cu(II)), enters the cell and translocates to the mitochondria.[2][4] Within the mitochondrial matrix, FDX1 is essential for reducing the Elesclomol-bound Cu(II) to its more toxic form, Cu(I).[2][3] This reduction releases copper from the complex, leading to the aggregation of lipoylated proteins of the tricarboxylic acid (TCA) cycle, proteotoxic stress, and ultimately, cell death through cuproptosis.[2][3][5]

Experimental evidence strongly supports the role of FDX1 as a predictive biomarker:

• Genetic Screens: Genome-wide CRISPR-Cas9 screens have identified FDX1 as a top hit for mediating Elesclomol-induced cytotoxicity.[3]

• Knockout/Knockdown Studies: Cells with FDX1 knockout or knockdown exhibit significant resistance to Elesclomol.[6][7] For instance, FDX1 knockout cells showed a 6-fold increase in the IC50 for Elesclomol compared to wild-type cells.[7]

• Overexpression Studies: Conversely, overexpressing FDX1 in cancer cells enhances their sensitivity to Elesclomol treatment, both in vitro and in vivo.[6][8]

• Clinical Correlation: Pan-cancer analyses have shown that FDX1 expression levels can correlate with prognosis and response to therapies.[9][10] In diffuse large B-cell lymphoma, high FDX1 expression in patient-derived xenografts correlated with a greater inhibitory effect of Elesclomol.[8]

dot

Caption: Mechanism of Elesclomol-induced cuproptosis mediated by FDX1.

Comparative Analysis of Biomarkers for Elesclomol Sensitivity

While FDX1 is a direct and potent biomarker, other factors can modulate a cell's response to Elesclomol. A comprehensive evaluation should consider these alternatives.

Biomarker	Role in Elesclomol Sensitivity	Supporting Evidence	Comparison with FDX1
FDX1 Expression	Direct Mediator: Essential for the reduction of Elesclomol-Cu(II) to toxic Cu(I) in mitochondria.[2][3]	High FDX1 expression correlates with increased sensitivity.[6][8] FDX1 knockout confers significant resistance.[7]	Primary Biomarker: Acts directly in the drug's mechanism of action. Its presence is necessary for cuproptosis.
Serum Lactate Dehydrogenase (LDH)	Indirect Indicator (Metabolic State): Low LDH levels suggest reliance on mitochondrial oxidative phosphorylation over glycolysis.[2][11][12]	Clinical trials showed patients with low baseline LDH had prolonged progression-free survival with Elesclomol.[2][11][12]	Systemic/Clinical Biomarker: Reflects tumor metabolic phenotype. High LDH indicates a glycolytic state, which is associated with Elesclomol resistance.[2][12] Complements FDX1 by indicating a favorable metabolic environment for Elesclomol's action.
p53 Status	Upstream Regulator: Wild-type p53 can enhance FDX1 expression via Ferredoxin Reductase (FDXR), thereby increasing sensitivity to Elesclomol.[5]	p53 activation in hepatocellular carcinoma (HCC) cells led to FDX1 upregulation and sensitized them to Elesclomol-induced cuproptosis.[5]	Regulatory Factor: Influences FDX1 levels but is not a direct part of the copper-ionophore mechanism. Its status can help predict the level of FDX1 expression.
Copper Transporters (e.g., CTR1, ATP7A/B)	Modulators of Copper Homeostasis: Influence the intracellular copper concentration available to complex with Elesclomol.[1][2]	Elesclomol treatment can reduce the expression of copper efflux pumps ATP7A and ATP7B, increasing intracellular copper retention.[1]	Secondary Modulators: Affect the availability of the copper substrate. While important for overall copper levels, FDX1 is the key to unlocking the toxicity of the Elesclomol-copper complex specifically within the mitochondria.

Experimental Protocols

Detailed methodologies are essential for the accurate validation of these biomarkers in a research setting.

Cell Viability (MTT) Assay for IC50 Determination

This assay measures the cytotoxic effect of Elesclomol by assessing the metabolic activity of cells.

• Materials: 96-well plates, breast cancer cell lines (e.g., MCF7, MDA-MB-231), DMEM medium, Fetal Bovine Serum (FBS), Elesclomol, CuCl₂, MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), DMSO.

• Procedure:

  • Seed cells (e.g., 5 x 10³ cells/well) in a 96-well plate and incubate for 24 hours at 37°C.[13]

  • Prepare serial dilutions of Elesclomol with a constant concentration of CuCl₂ (e.g., 2 µM).[14]

  • Treat cells with varying concentrations of the Elesclomol-Cu complex and incubate for a defined period (e.g., 48-72 hours).[11][13]

  • Add MTT solution to each well and incubate for 4 hours to allow for the formation of formazan (B1609692) crystals.

  • Solubilize the formazan crystals by adding DMSO.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control and determine the half-maximal inhibitory concentration (IC50) using dose-response curve analysis.[11]

Western Blotting for FDX1 Protein Expression

This technique is used to quantify the expression level of FDX1 protein in cell lysates.

• Materials: Cell lysates, SDS-PAGE gels, transfer buffer, PVDF membrane, blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST), primary antibody against FDX1 (e.g., Proteintech 12592-1-AP or 82957-2-RR), HRP-conjugated secondary antibody, chemiluminescent substrate.[15][16][17]

• Procedure:

  • Prepare protein lysates from treated and untreated cells.

  • Separate proteins by size using SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.[17]

  • Incubate the membrane with the primary FDX1 antibody (e.g., at a dilution of 1:1000 to 1:5000) overnight at 4°C.[15][16][17]

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1.5 hours at room temperature.[15][16]

  • Wash the membrane again with TBST.

  • Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

  • Quantify band intensity relative to a loading control (e.g., β-actin or GAPDH).

Cellular Copper Uptake Assay

This assay measures the amount of copper transported into cells, often using a radioactive isotope of copper (⁶⁴Cu).

• Materials: 12-well plates, cell lines, DMEM medium, FBS, CuCl₂, ⁶⁴Cu radioisotope, scintillation counter.[18]

• Procedure:

  • Plate cells in 12-well plates and allow them to adhere.[18]

  • Wash cells once with medium.[18]

  • Incubate cells in medium containing a known concentration of CuCl₂ (e.g., 2-5 µM) and a trace amount of ⁶⁴Cu for a specific time (e.g., 30 minutes) at 37°C.[18]

  • To correct for non-specific binding, subtract the values from a parallel 5-minute incubation.[18]

  • Wash the cells thoroughly with ice-cold PBS to remove extracellular copper.

  • Lyse the cells.

  • Measure the radioactivity in the cell lysate using a scintillation counter.[19]

  • Determine the protein concentration of the lysate to normalize the copper uptake (e.g., pmol of copper per mg of protein).[19]

  • Alternative Non-Radioactive Method: Colorimetric assay kits are also available, where copper ions in the cell lysate react with a complexing agent to form a colored product that can be measured spectrophotometrically at ~580 nm.[20]

Workflow and Logic Diagrams

dot

Caption: Experimental workflow for validating FDX1 as a biomarker.

References

• 1. Elesclomol, a copper-transporting therapeutic agent targeting mitochondria: from discovery to its novel applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel insights into anticancer mechanisms of elesclomol: More than a prooxidant drug - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. tandfonline.com [tandfonline.com]
• 5. Frontiers | p53 enhances elesclomol-Cu-induced cuproptosis in hepatocellular carcinoma via FDXR-mediated FDX1 upregulation [frontiersin.org]
• 6. FDX1 facilitates elesclomol-induced cuproptosis and promotes glioblastoma development via transcription factor NFKB1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. FDX1-dependent and independent mechanisms of elesclomol-mediated intracellular copper delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. FDX1 promotes elesclomol-induced PANoptosis in diffuse large B-cell lymphoma via activating IRF3/IFN-β signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ferredoxin 1 is a cuproptosis-key gene responsible for tumor immunity and drug sensitivity: A pan-cancer analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Ferredoxin 1 is a cuproptosis-key gene responsible for tumor immunity and drug sensitivity: A pan-cancer analysis [frontiersin.org]
• 11. Mitochondrial Electron Transport Is the Cellular Target of the Oncology Drug Elesclomol - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Elesclomol: a copper ionophore targeting mitochondrial metabolism for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The In Vitro Cytotoxic Effect of Elesclomol on Breast Adenocarcinoma Cells Is Enhanced by Concurrent Treatment with Glycolytic Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. FDX1 antibody (12592-1-AP) | Proteintech [ptglab.com]
• 16. FDX1 antibody (82957-2-RR) | Proteintech [ptglab.com]
• 17. ulab360.com [ulab360.com]
• 18. journals.physiology.org [journals.physiology.org]
• 19. Rate and Regulation of Copper Transport by Human Copper Transporter 1 (hCTR1) - PMC [pmc.ncbi.nlm.nih.gov]
• 20. thermofisher.com [thermofisher.com]

Comparative Analysis of Delivery Systems for Cu(II)-Elesclomol: A Guide for Researchers

A detailed examination of nanoparticle-based delivery systems for the promising anticancer agent Cu(II)-Elesclomol reveals distinct advantages and characteristics among different platforms. This guide provides a comparative analysis of magnetic mesoporous silica (B1680970) nanoparticles (MMSNs), cubosomes, and copper oxide (CuO) nanoparticles, offering researchers and drug development professionals a comprehensive overview of their performance based on available experimental data.

Elesclomol (B1671168), a potent inducer of oxidative stress in cancer cells, requires chelation with copper (Cu(II)) for its therapeutic activity. However, the clinical translation of Cu(II)-Elesclomol has been hampered by its poor solubility and potential for off-target toxicity. To address these challenges, various nanoparticle-based delivery systems have been explored to enhance its bioavailability, tumor targeting, and overall efficacy. This comparison focuses on three such systems: aptamer-targeted magnetic mesoporous silica nanoparticles (APT-PEG-Au-MMNPs@ELC), monoolein-based cubosomes, and Elesclomol-loaded copper oxide nanoparticles (ES@CuO).

Performance Comparison of Cu(II)-Elesclomol Delivery Systems

The selection of an optimal delivery system depends on a variety of factors, including drug loading capacity, particle characteristics, and in vivo performance. The following tables summarize the available quantitative data for the three nanoparticle platforms.

Physicochemical Properties	APT-PEG-Au-MMNPs@ELC	Elesclomol-Loaded Cubosomes	ES@CuO Nanoparticles
Particle Size (nm)	81.13 ± 7.41[1]	Data Not Available	~130 nm (hydrodynamic size)[2][3]
Zeta Potential (mV)	Data Not Available	Data Not Available	~ -15 mV[2][3]
Material Composition	Magnetic Mesoporous Silica, Gold, PEG, EpCAM Aptamer	Monoolein (B16389), Pluronic F127	Copper Oxide, PEG

Drug Loading and Encapsulation	APT-PEG-Au-MMNPs@ELC	Elesclomol-Loaded Cubosomes	ES@CuO Nanoparticles
Drug Loading Capacity (%)	~39%	Data Not Available	Data Not Available
Encapsulation Efficiency (%)	~88%	~30%[4]	Data Not Available

In Vitro & In Vivo Performance	APT-PEG-Au-MMNPs@ELC	Elesclomol-Loaded Cubosomes	ES@CuO Nanoparticles
In Vitro Cytotoxicity	Higher cytotoxicity in EpCAM-positive cancer cells compared to control cells.[1]	Higher cytotoxicity compared to the free drug.[5]	Significant tumor cell killing in vitro.[2][3]
In Vivo Tumor Growth Inhibition	Significant inhibition of tumor growth in a PC-3 xenograft model.[1][6]	Data Not Available	Significant inhibition of tumor growth in a B16 melanoma model.[2][3]
Key Features	Targeted delivery to EpCAM-positive tumors; pH-dependent drug release.[1]	Potential for systemic administration.[5]	Synergistic cuproptosis-inducing activity.[2][3]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of key experimental protocols cited in the literature for the evaluation of Cu(II)-Elesclomol delivery systems.

Synthesis of Aptamer-Targeted Magnetic Mesoporous Silica Nanoparticles (APT-PEG-Au-MMNPs@ELC)

This protocol describes a multi-step synthesis process for creating targeted nanoparticles.

• Synthesis of Magnetic Mesoporous Silica Nanoparticles (MMNPs): Elesclomol is entrapped within the porous structure of MMNPs.

• Gold Gatekeeper Capping: The pore entrances of the MMNPs are blocked with gold nanoparticles to control drug release.

• Surface Functionalization: The external surface is grafted with polyethylene (B3416737) glycol (PEG) for biocompatibility and an EpCAM aptamer for targeting.[1][6]

Preparation of Elesclomol-Loaded Cubosomes

This method involves the encapsulation of Elesclomol within a lipid-based nanoparticle.

• Lipid Film Hydration: A thin film of monoolein and a stabilizer (Pluronic F127) is hydrated with an aqueous solution containing the pre-complexed Cu(II)-Elesclomol.

• Homogenization: The mixture is subjected to high-energy dispersion to form cubosome nanoparticles.[5]

Preparation of Elesclomol-Loaded Copper Oxide Nanoparticles (ES@CuO)

This approach utilizes CuO nanoparticles as both a carrier and a source of copper.

• Encapsulation: Copper oxide (CuO) nanoparticles are encapsulated with the copper ionophore Elesclomol (ES).

• PEGylation: The surface of the ES@CuO nanoparticles is modified with polyethylene glycol (PEG) to improve stability and biocompatibility.[2][3]

In Vitro Cell Viability Assay (MTT Assay)

This assay is a standard colorimetric method to assess the metabolic activity of cells as an indicator of their viability.

• Cell Seeding: Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

• Treatment: Cells are treated with varying concentrations of the Cu(II)-Elesclomol formulations or control solutions.

• MTT Incubation: After the desired incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well.

• Formazan (B1609692) Solubilization: The resulting formazan crystals, formed by metabolically active cells, are dissolved in a suitable solvent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the solution is measured using a microplate reader at a specific wavelength (typically around 570 nm) to determine cell viability.

In Vivo Tumor Xenograft Model

This model is used to evaluate the antitumor efficacy of the delivery systems in a living organism.

• Tumor Cell Implantation: Human cancer cells (e.g., PC-3 for prostate cancer, B16 for melanoma) are subcutaneously injected into immunocompromised mice.

• Tumor Growth: Tumors are allowed to grow to a palpable size.

• Treatment Administration: Mice are treated with the different Cu(II)-Elesclomol nanoparticle formulations, free drug, or a control vehicle, typically via intravenous injection.

• Tumor Monitoring: Tumor volume is measured regularly using calipers.

• Efficacy Evaluation: At the end of the study, tumors are excised and weighed. Tumor growth inhibition is calculated by comparing the tumor sizes in the treated groups to the control group.[1][2][3][6]

Visualizing Mechanisms and Workflows

To better understand the cellular mechanisms of Cu(II)-Elesclomol and the experimental processes involved in evaluating its delivery, the following diagrams are provided.

Caption: Signaling Pathway of Cu(II)-Elesclomol.

Caption: Experimental Workflow for Delivery System Evaluation.

References

• 1. Targeted delivery of elesclomol using a magnetic mesoporous platform improves prostate cancer treatment both in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Elesclomol Loaded Copper Oxide Nanoplatform Triggers Cuproptosis to Enhance Antitumor Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. inis.iaea.org [inis.iaea.org]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Cu(II)-Elesclomol: A Guide for Laboratory Professionals

The proper disposal of Cu(II)-Elesclomol, an investigational anticancer agent, is crucial for maintaining laboratory safety, ensuring environmental protection, and adhering to regulatory compliance. This guide provides a comprehensive, step-by-step procedure for the safe handling and disposal of Cu(II)-Elesclomol waste, including contaminated materials. As an investigational drug containing a heavy metal, all waste associated with Cu(II)-Elesclomol must be treated as hazardous waste.

Immediate Safety and Hazard Profile

Key Hazards:

• Elesclomol: Induces reactive oxygen species (ROS), leading to cancer cell apoptosis.[2] Handling requires precautions to avoid dust formation and contact with skin and eyes.[4]

• Copper (II) Compounds: Generally classified as hazardous due to their toxicity to aquatic life with long-lasting effects.[5][6] They are also harmful if swallowed and can cause skin and eye irritation.[5]

Due to these properties, Cu(II)-Elesclomol waste must not be disposed of down the drain or in regular trash.[4][7] The recommended disposal method is through a licensed chemical destruction plant or controlled incineration.[4][8]

Hazard Summary

Hazard Classification	Description	Precautionary Statements
Acute Oral Toxicity	Harmful if swallowed.[5]	Do not eat, drink, or smoke when using this product. If swallowed, call a poison center or doctor. Rinse mouth.[5]
Skin and Eye Damage	Can cause skin irritation and severe eye damage or irritation.[5]	Wear protective gloves, protective clothing, and eye/face protection. If on skin or in eyes, rinse cautiously with water for several minutes.[5]
Aquatic Toxicity	Very toxic to aquatic life with long-lasting effects.[5][6]	Avoid release to the environment. Collect spillage.[5]
Investigational Drug	Must be handled and disposed of in accordance with federal and institutional guidelines for hazardous waste.[8][9]	Follow all institutional protocols for investigational and chemotherapeutic waste disposal.[10]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe collection, storage, and disposal of Cu(II)-Elesclomol waste.

Step 1: Personal Protective Equipment (PPE) Before handling any Cu(II)-Elesclomol waste, ensure you are wearing the appropriate PPE:

• Gloves: Chemical-resistant gloves (e.g., nitrile).[5]

• Eye Protection: Safety glasses or goggles.[5]

• Lab Coat: A standard lab coat is required to protect from spills.[5]

Step 2: Waste Segregation Proper segregation is critical to prevent dangerous chemical reactions and ensure compliant disposal.

• Designate as Hazardous Waste: Treat all Cu(II)-Elesclomol waste, including pure compounds, solutions, contaminated labware (pipette tips, vials, etc.), and personal protective equipment, as hazardous waste.[5][10]

• Separate Waste Streams: Do not mix Cu(II)-Elesclomol waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

Step 3: Waste Collection and Containment Use appropriate containers for waste accumulation.

• Solid Waste: Collect in a clearly labeled, leak-proof container with a secure lid.[11] For sharps like needles or contaminated broken glass, use a designated puncture-resistant sharps container labeled for chemotherapy or hazardous chemical waste.[11][12]

• Liquid Waste: Collect in a compatible, leak-proof container (e.g., glass or plastic) with a tight-fitting screw cap.[11][13] Do not overfill containers; a general rule is to fill to no more than 75-80% capacity.[11]

• Original Containers: Unused or expired Cu(II)-Elesclomol can often be disposed of in its original container.[11][13]

Step 4: Labeling the Waste Container Proper labeling is a regulatory requirement and is essential for safety.

• Hazardous Waste Label: Affix a fully completed hazardous waste label to the container as soon as the first drop of waste is added.[5][13]

• Required Information: The label must include:

  • The words "Hazardous Waste".[5]

  • The full chemical name: "Cu(II)-Elesclomol". Avoid using abbreviations or formulas.[5][13]

  • The name of the Principal Investigator (PI) and a contact number.[13]

  • The location where the waste is stored (building and room number).[13]

  • The approximate concentrations of the constituents.[13]

Step 5: Storage Properly labeled waste containers must be stored in a designated Satellite Accumulation Area (SAA).[13]

• Location: The SAA should be at or near the point of generation and under the control of the laboratory personnel.[13]

• Secondary Containment: It is best practice to keep waste containers in a secondary containment tub to prevent the spread of material in case of a leak.[13]

• Inspections: The research team must inspect the SAA weekly, and these inspections should be documented.[13]

Step 6: Disposal and Removal

• Contact EHS: To initiate the disposal process, submit a chemical waste disposal request form to your institution's EHS department.[13]

• Incineration: All investigational drugs and pharmaceutical substances collected are typically consolidated and transported to an EPA-permitted incinerator.[8][13]

Experimental Workflow for Disposal

Caption: Workflow for the safe disposal of Cu(II)-Elesclomol waste.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Elesclomol, a copper-transporting therapeutic agent targeting mitochondria: from discovery to its novel applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemicalbook.com [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Guide to Laboratory Sink/Sewer Disposal of Wastes | Office of Clinical and Research Safety [vumc.org]
• 8. medicalcenter.virginia.edu [medicalcenter.virginia.edu]
• 9. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 10. safety.pitt.edu [safety.pitt.edu]
• 11. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 12. unsw.edu.au [unsw.edu.au]
• 13. research.cuanschutz.edu [research.cuanschutz.edu]

Essential Safety and Logistics for Handling Cu(II)-Elesclomol

For researchers, scientists, and drug development professionals, ensuring laboratory safety and proper chemical handling is paramount. This document provides immediate, essential safety and logistical information for the handling of Cu(II)-Elesclomol, a complex of the anticancer agent Elesclomol and copper (II) ions. The following procedural guidance is designed to answer specific operational questions and build a foundation of trust in laboratory safety practices.

Personal Protective Equipment (PPE)

When handling Cu(II)-Elesclomol, a comprehensive approach to personal protection is critical to minimize exposure and ensure safety. The following personal protective equipment is recommended.[1][2][3]

Eye and Face Protection:

• Chemical splash goggles or a face shield should be worn at all times to protect against splashes.[1][4]

Skin Protection:

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required. Gloves should be inspected for degradation or punctures before each use and disposed of properly after handling the compound.[1][4]

• Body Protection: A flame-retardant lab coat or a chemical-resistant apron should be worn over personal clothing to protect against spills.[1]

Respiratory Protection:

• Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the inhalation of any dust or vapors.[1][5]

• If a fume hood is not available and there is a potential for airborne particulates, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[1][4]

Foot Protection:

• Closed-toe shoes are mandatory in any laboratory setting where hazardous chemicals are handled.[1]

Quantitative Data Summary

Proper storage and handling are crucial for maintaining the stability and efficacy of Cu(II)-Elesclomol and its components.

Parameter	Value	Source
Elesclomol Powder Storage	-20°C for ≥ 4 years	[6][7]
-20°C for 3 years	[5][8]
4°C for 2 years	[5]
Elesclomol Solution Storage	-80°C for 1 year	[5][8]
-20°C for 1 month to 6 months	[5][8]
Cu(II)-Elesclomol Solution Storage	-80°C for 6 months	[9]
-20°C for 1 month	[9]
Elesclomol Solubility in DMSO	80 mg/mL	[8]
25 mg/mL	[7]
Elesclomol Solubility in Dimethyl Formamide	30 mg/mL	[7]
Elesclomol Solubility in Ethanol	~0.1 mg/mL	[7]

Experimental Protocol: Safe Handling of Cu(II)-Elesclomol

This protocol outlines the step-by-step procedure for the safe handling of Cu(II)-Elesclomol, from preparation to disposal.

1. Preparation and Engineering Controls:

• Before handling the compound, ensure that a certified chemical fume hood is operational.[1]

• Verify that an emergency eyewash station and safety shower are readily accessible.[1][5]

• Prepare all necessary materials, including appropriate solvents, vials, and measurement tools, within the fume hood.

2. Donning Personal Protective Equipment (PPE):

• Wear a lab coat, closed-toe shoes, and appropriate chemical-resistant gloves (e.g., nitrile).[1][4]

• Put on chemical splash goggles or a face shield.[1][4]

3. Handling and Use:

• All handling of the solid compound and preparation of solutions must be performed within the chemical fume hood to control for potential inhalation of dust or fumes.[1][5]

• Use appropriate tools, such as spatulas and weigh boats, to handle the solid compound, avoiding the creation of dust.[1]

• When preparing solutions, add the solvent to the solid slowly to prevent splashing.

• Keep containers tightly sealed when not in use.[5]

4. Spills and Emergency Procedures:

• In case of skin contact, wash the affected area thoroughly with soap and water.[5]

• If the compound comes into contact with the eyes, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing.[5]

• For inhalation, move the individual to fresh air. If breathing difficulties arise, seek medical attention.[5]

• In the event of a spill, prevent further leakage if it is safe to do so. Absorb the spill with an inert, non-combustible material (e.g., diatomite, universal binders) and collect it for disposal.[5]

5. Disposal Plan:

• All waste materials, including empty containers, contaminated gloves, and spilled material, must be disposed of as hazardous waste.

• Keep waste in suitable, closed containers for disposal.[4]

• Follow all local, state, and federal regulations for hazardous waste disposal. Do not release into the environment.[4]

Workflow for Safe Handling of Cu(II)-Elesclomol

The following diagram illustrates the logical flow of operations for the safe handling and disposal of Cu(II)-Elesclomol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. caymanchem.com [caymanchem.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. selleckchem.com [selleckchem.com]
• 9. medchemexpress.com [medchemexpress.com]